Vinyltris(methylethylketoxime)silane

Core Science & Biosynthesis

An In-depth Technical Guide to Vinyltris(methylethylketoxime)silane: Structure, Bonding, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vinyltris(methylethylketoxime)silane (VOS), a versatile organosilane, plays a crucial role as a crosslinking agent and adhesion promoter in various material applications. This guide delves into the core aspects of its chemical structure, bonding characteristics, and reactivity. It provides a comprehensive overview of its synthesis, mechanism of action in silicone formulations, and potential relevance in biomedical applications, supported by a compilation of its physicochemical properties and a discussion of relevant experimental methodologies.

Chemical Structure and Bonding

Vinyltris(methylethylketoxime)silane, with the chemical formula C₁₄H₂₇N₃O₃Si and CAS number 2224-33-1, is a fascinating molecule characterized by a central silicon atom bonded to a vinyl group and three methylethylketoxime groups.[1][2]

Molecular Structure:

The core of the molecule is a tetrahedral silicon atom. This central atom forms four covalent bonds:

• One silicon-carbon (Si-C) bond with a vinyl group (-CH=CH₂).

• Three silicon-oxygen (Si-O) bonds, each connecting to the nitrogen atom of a methylethylketoxime group via an oxygen bridge (-O-N=C(CH₃)(C₂H₅)).

The methylethylketoxime groups, derived from methyl ethyl ketoxime (MEKO), are instrumental in the crosslinking process. The vinyl group provides a site for further polymerization or functionalization, making VOS a valuable component in creating complex polymer networks.

Bonding Characteristics:

The key to VOS's functionality lies in the nature of its chemical bonds. The Si-O bonds are susceptible to hydrolysis, a reaction with water that is the initial and critical step in the curing process of silicone sealants and adhesives.[3] This reactivity is attributed to the polarity of the Si-O bond and the availability of d-orbitals on the silicon atom, which can accommodate the incoming water molecule.

The vinyl group, with its carbon-carbon double bond, can participate in addition reactions. While the primary application of VOS in silicone sealants relies on the hydrolysis of the oxime groups, the vinyl functionality allows for its potential use in dual-cure systems or for grafting onto other polymer backbones.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for Vinyltris(methylethylketoxime)silane is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₄H₂₇N₃O₃Si	[1][2]
Molecular Weight	313.47 g/mol	[1]
CAS Number	2224-33-1	[1][2]
Appearance	Colorless to light yellow transparent liquid	[4]
Density	0.982 g/cm³ at 25 °C	[1]
Boiling Point	113 °C at 0.1 mmHg	[1]
Melting Point	-22 °C	[1]
Refractive Index	1.465 at 20 °C	[1]

Spectroscopic Data (Predicted/Typical):

• ¹H NMR: Expected signals would include multiplets for the vinyl protons (typically in the 5.5-6.5 ppm range), and signals for the methyl and ethyl protons of the ketoxime groups (typically in the 1.0-2.5 ppm range).

• ¹³C NMR: Signals for the vinyl carbons would be expected in the olefinic region (around 130-140 ppm). Carbons of the methyl and ethyl groups in the ketoxime moieties would appear in the aliphatic region. The imine carbon (C=N) would also have a characteristic shift.

• FT-IR: Key vibrational bands would include C=C stretching from the vinyl group (around 1600 cm⁻¹), C=N stretching from the oxime groups (around 1650 cm⁻¹), Si-O stretching (in the 1000-1100 cm⁻¹ region), and C-H stretching from the alkyl and vinyl groups (around 2900-3100 cm⁻¹).[5][6][7]

Experimental Protocols

Synthesis of Vinyltris(methylethylketoxime)silane

The synthesis of VOS typically involves the reaction of a vinyl-functional chlorosilane with methyl ethyl ketoxime in the presence of a base to neutralize the hydrochloric acid byproduct.

Reaction: CH₂=CHSiCl₃ + 3(CH₃)(C₂H₅)C=NOH + 3R₃N → CH₂=CHSi(ON=C(CH₃)(C₂H₅))₃ + 3R₃N·HCl

Detailed Methodology:

• Reaction Setup: A multi-necked round-bottom flask is equipped with a mechanical stirrer, a dropping funnel, a condenser, and a nitrogen inlet. The entire apparatus is flame-dried and maintained under a dry nitrogen atmosphere to prevent premature hydrolysis.

• Reagents: Vinyltrichlorosilane, methyl ethyl ketoxime, and a tertiary amine (e.g., triethylamine) are used. An inert, anhydrous solvent such as toluene (B28343) or hexane (B92381) is employed as the reaction medium.

• Procedure: a. Methyl ethyl ketoxime and triethylamine (B128534) are dissolved in the anhydrous solvent in the reaction flask and cooled in an ice bath. b. Vinyltrichlorosilane, diluted with the same solvent, is added dropwise from the dropping funnel to the stirred solution. The addition rate is controlled to maintain the reaction temperature below a certain threshold (e.g., 10 °C). c. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure the reaction goes to completion.

• Workup and Purification: a. The triethylamine hydrochloride salt precipitate is removed by filtration under a nitrogen atmosphere. b. The solvent is removed from the filtrate under reduced pressure. c. The crude product is then purified by vacuum distillation to yield pure Vinyltris(methylethylketoxime)silane.

Crosslinking of Hydroxyl-Terminated Polydimethylsiloxane (B3030410) (PDMS)

VOS is a key component in room-temperature vulcanizing (RTV) silicone sealant formulations. It crosslinks hydroxyl-terminated PDMS chains in the presence of atmospheric moisture.

Detailed Methodology:

• Formulation: A typical one-component RTV sealant formulation includes:

  • α,ω-Dihydroxy-terminated polydimethylsiloxane (PDMS-OH) as the base polymer.

  • Vinyltris(methylethylketoxime)silane as the crosslinking agent.

  • A catalyst, often a tin compound such as dibutyltin (B87310) dilaurate.

  • Fillers (e.g., fumed silica) to reinforce the elastomer.

  • Plasticizers and other additives.

• Compounding: a. The PDMS-OH and fillers are mixed in a high-shear mixer under vacuum to ensure a homogenous dispersion and remove any entrapped air. b. The VOS and catalyst are then added and mixed thoroughly under anhydrous conditions.

• Curing: a. The formulated sealant is extruded onto a substrate. b. Curing commences upon exposure to atmospheric moisture. The sealant is typically left to cure at ambient temperature and humidity for a specified period (e.g., 24-72 hours).

• Characterization: The mechanical properties of the cured silicone elastomer, such as tensile strength, elongation at break, and hardness, are then evaluated using standard testing methods (e.g., ASTM D412 and ASTM D2240).

Signaling Pathways and Experimental Workflows

Moisture-Cure Crosslinking Mechanism

The curing process of a silicone sealant formulated with VOS is a two-stage process initiated by atmospheric moisture.

References

• 1. VINYLTRIS(METHYLETHYLKETOXIMINO)SILANE, tech | [gelest.com]
• 2. Page loading... [guidechem.com]
• 3. Oximino Silane Crosslinkers | SiSiB SILICONES [sinosil.com]
• 4. Vinyltris(methylethylketoxime)silane CAS No. 2224-33-1 [lanyachem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Item - FTIR analysis of silane grafted high density polyethylene - Loughborough University - Figshare [repository.lboro.ac.uk]

"Vinyltris(methylethylketoxime)silane" mechanism of action in polymers

An In-depth Technical Guide to the Mechanism of Action of Vinyltris(methylethylketoxime)silane in Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyltris(methylethylketoxime)silane (VOS), also known as VTMES, is a versatile organosilane compound with the CAS number 2224-33-1.[1] It plays a critical role in polymer chemistry, primarily in the formulation of Room Temperature Vulcanizing (RTV) silicone rubbers and sealants.[1][2] VOS functions as both an efficient crosslinking agent and a powerful adhesion promoter, significantly enhancing the mechanical and chemical properties of the final polymer products.[1][3]

This technical guide provides a comprehensive overview of the core mechanism of action of VOS in polymers. It details the chemical reactions that drive its function, summarizes its impact on polymer properties with quantitative data, outlines standard experimental protocols for its evaluation, and provides visual representations of the key mechanisms and workflows.

Key Functions of VOS:

• Crosslinking Agent: VOS facilitates the formation of a durable three-dimensional siloxane (Si-O-Si) network within the polymer matrix during the curing process.[1]

• Adhesion Promoter: It acts as a molecular bridge, forming stable covalent bonds between organic polymers and inorganic substrates or fillers (e.g., glass, metals, silica).[4][5]

• Neutral Curing Agent: The curing process releases methyl ethyl ketoxime (MEKO), a non-corrosive byproduct. This makes VOS-containing formulations suitable for use with sensitive substrates like metals, unlike acetoxy-cure silicones which release corrosive acetic acid.[6][7][8]

Core Mechanism of Action

The efficacy of Vinyltris(methylethylketoxime)silane stems from its bifunctional nature. The molecule possesses two types of reactive groups: three hydrolyzable methylethylketoxime groups attached to the silicon atom, and one non-hydrolyzable vinyl group.[9] This dual functionality allows it to interact with both the polymer matrix and inorganic surfaces through a two-step process: hydrolysis and condensation.

Step 1: Hydrolysis

When exposed to atmospheric moisture, the three methylethylketoxime groups on the VOS molecule undergo hydrolysis. This reaction cleaves the Si-N bonds and replaces the ketoxime groups with hydroxyl groups (-OH), forming a reactive silanetriol intermediate and releasing three molecules of methyl ethyl ketoxime (MEKO) as a byproduct.[10][11] The rate of hydrolysis can be influenced by factors such as pH and the presence of catalysts.[12]

// Diagram Specifications graph [fontname="Arial", labeljust="l", labelloc="t", pad="0.2"]; node [penwidth=0]; edge [color="#202124", penwidth=1.5]; } .dot Figure 1: Hydrolysis of VOS in the presence of moisture.

Step 2: Condensation

Following hydrolysis, the newly formed, highly reactive silanol (B1196071) (-Si-OH) groups on the vinylsilanetriol intermediate undergo condensation reactions. This can proceed via two primary pathways:

• Crosslinking (Self-Condensation): The silanol groups condense with each other to form stable, flexible siloxane bridges (Si-O-Si). This process repeats, building a robust three-dimensional crosslinked network throughout the polymer matrix, which transforms the liquid or paste-like sealant into a solid, durable elastomer.[10][12]

• Adhesion (Surface Condensation): The silanol groups also condense with hydroxyl groups present on the surface of inorganic substrates or fillers (like glass, aluminum, or silica).[5][13] This reaction forms strong, covalent Si-O-Substrate bonds, effectively coupling the polymer to the inorganic material and significantly enhancing adhesion.[13]

The vinyl group on the VOS molecule can also participate in reactions, such as being grafted onto a polymer backbone (e.g., polyethylene) via a radical initiator, providing moisture-activated crosslinking sites.[9]

// Diagram Specifications graph [fontname="Arial", labeljust="l", labelloc="t", pad="0.2"]; } .dot Figure 2: VOS as a molecular bridge between polymer and substrate.

Impact on Polymer Properties

The incorporation of VOS into polymer formulations, particularly RTV silicones, leads to significant improvements in their mechanical and performance characteristics. The formation of a dense crosslinked network enhances the material's cohesion, while the coupling action improves adhesion to various surfaces.[1] When used in combination with other silanes like Methyltris(methylethylketoxime)silane (MOS), VOS can shorten the skin formation time of the sealant without reducing the overall curing time, allowing the material to withstand stress earlier.[14][15]

Data Presentation

The following table summarizes typical physical and mechanical properties for a one-part, neutral-cure (oxime) RTV silicone sealant formulated with a silane (B1218182) crosslinker like VOS. These values are representative and can vary based on the specific formulation, including the type and amount of fillers and other additives.

Property	Test Method	Typical Value	Unit	Citation(s)
Hardness	ASTM C661 / D2240	30	Shore A	[16]
Tensile Strength	ASTM D412	2.07 (300)	MPa (psi)	[16]
Elongation at Break	ASTM D412	600	%	[16]
Modulus @ 100%	ASTM D412	0.37	MPa	[16]
Peel Adhesion	ASTM C794	> 20	pli	[17]
Shear Strength	-	~1.48	MPa	[18]
Tack-Free Time	ASTM C679	20	minutes	[16]
Cure Rate	-	24 hrs (for 1/8" bead)	-	[16]
Service Temperature	-	-57 to 204	°C	[16]

Experimental Protocols

The evaluation of sealants and adhesives containing VOS is governed by standardized test methods, primarily those developed by ASTM International. These protocols ensure reproducibility and allow for the accurate comparison of different formulations.

Protocol: Tensile Strength and Elongation (ASTM D412)

This test method is crucial for determining the sealant's ability to withstand stretching and pulling forces.[17]

• Objective: To measure the tensile strength (the maximum stress a material can withstand while being stretched) and the ultimate elongation (the maximum strain at break).

• Specimen Preparation:

  • Cast the liquid sealant into flat sheets of a specified thickness (e.g., 2 mm).

  • Allow the sheets to cure under controlled conditions (e.g., 7 days at 23 ± 2°C and 50 ± 5% relative humidity).[16]

  • Cut dumbbell-shaped specimens from the cured sheets using a die.[17]

• Procedure:

  • Place the specimen into the grips of a tensile testing machine.

  • Pull the specimen at a constant rate of speed (e.g., 500 mm/min) until it breaks.[17]

  • Continuously record the applied load and the elongation of the specimen.

• Data Calculation:

  • Tensile Strength (MPa or psi): Calculated by dividing the maximum load applied during the test by the original cross-sectional area of the specimen.[17]

  • Elongation at Break (%): Determined by measuring the increase in length of the specimen at the point of failure and expressing it as a percentage of the original length.[17]

Protocol: Durometer Hardness (ASTM D2240)

This method measures the indentation hardness of the cured sealant.

• Objective: To determine the sealant's resistance to indentation, providing a measure of its hardness.

• Specimen Preparation: Use a cured sealant sample with a minimum thickness of 6 mm, placed on a flat, hard surface.[17]

• Procedure:

  • A specified indenter (for Shore A, a hardened steel rod with a truncated 35-degree cone) is forced into the material under a specified spring force.

  • The durometer is pressed firmly onto the sample, ensuring the presser foot is in full contact with the surface.

  • The hardness value is read from the scale immediately after the presser foot is in firm contact with the specimen.[17]

• Data: The hardness is reported on a Shore A scale, which is dimensionless.

Protocol: Adhesion-in-Peel (ASTM C794)

This test evaluates the strength and characteristics of the bond between the sealant and a substrate.

• Objective: To measure the peel strength, which indicates the adhesive and cohesive performance of the sealant.

• Specimen Preparation:

  • Clean the test substrate (e.g., glass, aluminum) according to standard procedures.

  • Apply a bead of sealant to the substrate between two spacer strips.

  • Embed a wire mesh screen into the top of the sealant bead.

  • Allow the assembly to cure for a specified period (e.g., 21 days).

• Procedure:

  • Cut the sealant along the edges of the spacer strips to create a 1-inch wide strip.

  • Mount the substrate in a tensile testing machine.

  • Grip the wire mesh and pull the sealant away from the substrate at a 180-degree angle and a rate of 50 mm/min.

  • Record the force required to peel the sealant.

• Data: The peel strength is reported in pounds per linear inch (pli) or Newtons per meter (N/m). The mode of failure (adhesive or cohesive) is also noted.

Conclusion

Vinyltris(methylethylketoxime)silane is a highly effective crosslinker and adhesion promoter that is integral to the formulation of high-performance neutral-cure silicone polymers. Its mechanism of action, based on well-understood hydrolysis and condensation chemistry, creates a robust and durable crosslinked network while simultaneously forming strong, covalent bonds to inorganic surfaces. This dual functionality translates directly into enhanced mechanical properties, including improved tensile strength, elongation, and adhesion. The standardized protocols outlined provide a reliable framework for researchers and developers to quantify these enhancements and optimize polymer formulations for demanding applications in construction, automotive, and electronics.

References

• 1. nbinno.com [nbinno.com]
• 2. Vinyltris(methylethylketoxime)silane CAS No. 2224-33-1 [lanyachem.com]
• 3. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 4. Silanes for Adhesion Promotion [evonik.com]
• 5. powerchemical.net [powerchemical.net]
• 6. Acetoxy vs Oxime Silicone: An In-Depth Look – Premier Building Solutions [premierbuildingsolutions.net]
• 7. cameo.mfa.org [cameo.mfa.org]
• 8. tremcosealants.com [tremcosealants.com]
• 9. VINYLTRIS(METHYLETHYLKETOXIMINO)SILANE, tech | [gelest.com]
• 10. News - The curing mechanism, advantages and disadvantages of common one-component reactive elastic sealants [siwaysealants.com]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. diva-portal.org [diva-portal.org]
• 14. specialchem.com [specialchem.com]
• 15. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 16. chemical-concepts.com [chemical-concepts.com]
• 17. loncoolbond.com [loncoolbond.com]
• 18. rjwave.org [rjwave.org]

An In-depth Technical Guide to the Hydrolysis of Vinyltris(methylethylketoxime)silane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vinyltris(methylethylketoxime)silane (VOS) is a pivotal crosslinking agent, primarily utilized in the formulation of neutral cure silicone sealants. Its efficacy is intrinsically linked to its hydrolysis reaction, a fundamental process that initiates the curing cascade. This technical guide provides a comprehensive examination of the VOS hydrolysis reaction, detailing the underlying chemical mechanisms, kinetic considerations, and influential factors. Furthermore, it outlines detailed experimental protocols for monitoring this reaction using spectroscopic techniques and presents the reaction pathways and experimental workflows through schematic diagrams. This document is intended to serve as a critical resource for researchers and professionals engaged in the development and characterization of silicone-based materials.

Introduction

The Hydrolysis Reaction Mechanism

The hydrolysis of Vinyltris(methylethylketoxime)silane is a multi-step process that can be broadly categorized into hydrolysis and condensation stages.

Hydrolysis Stage

The initial and rate-determining step is the hydrolysis of the methylethylketoxime groups from the silicon atom upon exposure to water. This reaction proceeds in a stepwise manner, with each of the three oxime groups being sequentially replaced by a hydroxyl group. The overall reaction can be represented as follows:

CH₂=CH-Si(ON=C(CH₃)C₂H₅)₃ + 3H₂O → CH₂=CH-Si(OH)₃ + 3HON=C(CH₃)C₂H₅

This reaction is catalyzed by both acids and bases.[1] In neutral cure sealant formulations, atmospheric moisture is typically sufficient to initiate the hydrolysis process. The reactivity of VOS is generally considered to be intermediate among common oxime silanes, being more reactive than Methyltris(methylethylketoxime)silane (MOS) and less reactive than Tetra(methylethylketoxime)silane (TOS).[1]

Condensation Stage

The vinylsilanetriol formed during hydrolysis is highly reactive and readily undergoes condensation reactions. These reactions involve the elimination of water molecules between two silanol (B1196071) groups to form a siloxane bond (Si-O-Si). This condensation can occur between two vinylsilanetriol molecules or between a vinylsilanetriol and a hydroxyl-terminated polymer, such as polydimethylsiloxane (B3030410) (PDMS), which is a common component of silicone sealants. This crosslinking process results in the formation of a three-dimensional network, leading to the curing of the material.

The condensation reaction can be represented as:

2 CH₂=CH-Si(OH)₃ → (HO)₂Si(CH=CH₂)-O-Si(CH=CH₂)(OH)₂ + H₂O

Further condensation leads to the formation of a highly crosslinked polysiloxane network.

Caption: General pathway of VOS hydrolysis and condensation.

Factors Influencing the Hydrolysis Reaction

The rate and extent of VOS hydrolysis are influenced by several factors:

• Moisture Availability: As a reactant, the concentration of water is a critical factor. Higher humidity levels lead to a faster hydrolysis rate.

• Temperature: An increase in temperature generally accelerates the rate of chemical reactions, including hydrolysis.

• pH: The hydrolysis of silanes is catalyzed by both acids and bases. The reaction is slowest at a neutral pH of around 7.[1]

• Catalysts: In formulated products, catalysts are often added to control the curing rate.

• Solvents: The presence of solvents can influence the reaction rate. For instance, the use of alcohol co-solvents can sometimes slow down the hydrolysis of silanes.

Quantitative Data on Hydrolysis Kinetics

Table 1: Representative Hydrolysis Rate Constants of Various Silanes

Silane (B1218182)	Catalyst	Temperature (°C)	Rate Constant (k)	Reference
Methyltriethoxysilane (MTES)	HCl	25	Varies with solvent	[3]
γ-glycidoxypropyl trimethoxy silane (GPS)	Various	25	0.01 to 22 × 10⁻⁴ min⁻¹
Aminotriethoxy silane (APTS)	None	25	2.77 × 10⁻⁴ s⁻¹ (initial)	[4]

Disclaimer: The data in this table is for illustrative purposes and is derived from studies on different silane compounds. The actual hydrolysis rate of VOS will vary depending on the specific reaction conditions.

Table 2: Factors Affecting Silane Hydrolysis Rates

Factor	Effect on Hydrolysis Rate	General Trend
pH	Catalytic	Fastest at acidic and basic pH, slowest at neutral pH.
Temperature	Accelerates	Rate generally increases with increasing temperature.
Water Concentration	Increases rate	Higher water concentration leads to a faster reaction.
Steric Hindrance	Decreases rate	Bulkier groups on the silicon atom can slow down hydrolysis.
Solvent	Can vary	Alcohols may decrease the rate.

Experimental Protocols for Monitoring Hydrolysis

The hydrolysis of VOS can be effectively monitored in real-time using spectroscopic techniques such as Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Monitoring by FTIR Spectroscopy

Principle: FTIR spectroscopy can be used to monitor the disappearance of reactant peaks and the appearance of product peaks. The Si-O-N stretching vibration of the oxime group in VOS and the Si-OH stretching vibration of the silanol product have characteristic absorption bands in the infrared spectrum.

Methodology:

• Sample Preparation: The VOS sample is placed in a suitable sample holder, such as a liquid cell or an Attenuated Total Reflectance (ATR) crystal. The reaction is initiated by introducing a controlled amount of water or by exposing the sample to a controlled humidity environment.

• Data Acquisition: FTIR spectra are recorded at regular time intervals.

• Data Analysis: The change in the absorbance of the characteristic peaks corresponding to the Si-O-N and Si-OH groups is monitored over time. The disappearance of the Si-O-N peak and the appearance and subsequent decrease (due to condensation) of the Si-OH peak can be used to follow the reaction progress.

Caption: Experimental workflow for monitoring VOS hydrolysis by FTIR.

Monitoring by NMR Spectroscopy

Principle: ¹H and ²⁹Si NMR spectroscopy are powerful tools for studying silane hydrolysis. ¹H NMR can be used to monitor the disappearance of the protons on the methylethylketoxime group and the appearance of protons in the liberated MEKO. ²⁹Si NMR provides direct information about the silicon environment, allowing for the differentiation of the starting silane, partially hydrolyzed intermediates, the fully hydrolyzed silanetriol, and subsequent condensation products.

Methodology:

• Sample Preparation: A solution of VOS is prepared in a suitable deuterated solvent (e.g., CDCl₃ or acetone-d₆). The reaction is initiated by adding a known amount of D₂O.

• Data Acquisition: ¹H and/or ²⁹Si NMR spectra are acquired at different time points.

• Data Analysis: The integrals of the peaks corresponding to the different species are calculated. The change in the relative concentrations of the reactants, intermediates, and products over time is used to determine the reaction kinetics.

Caption: Experimental workflow for monitoring VOS hydrolysis by NMR.

Conclusion

The hydrolysis of Vinyltris(methylethylketoxime)silane is a complex yet fundamental reaction that underpins its widespread use in silicone sealant technology. A thorough understanding of the reaction mechanism, the factors that influence its rate, and the analytical techniques to monitor its progress is essential for the rational design and optimization of high-performance materials. While specific kinetic data for VOS remains an area for further investigation, the principles and methodologies outlined in this guide provide a solid foundation for researchers and professionals working with this important class of compounds. The continued study of VOS hydrolysis will undoubtedly lead to further advancements in the field of silicone chemistry and materials science.

References

• 1. Methyltris(methylethylketoxime)silane | 22984-54-9 | Benchchem [benchchem.com]
• 2. NMR spectroscopic studies of dimethyldiethoxy silane hydrolysis and polysiloxane conversion | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Kinetics of Alkoxysilanes and Organoalkoxysilanes Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Physical and chemical properties of "Vinyltris(methylethylketoxime)silane"

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vinyltris(methylethylketoxime)silane (VTMO), a versatile organosilane, plays a crucial role as a crosslinking agent and adhesion promoter in various industrial and scientific applications. This technical guide provides a comprehensive overview of the physical and chemical properties of VTMO, tailored for a scientific audience. It includes detailed experimental protocols for the determination of its key characteristics, a summary of its applications, and visual representations of its chemical mechanisms and experimental workflows. This document aims to serve as a foundational resource for researchers and professionals exploring the use of this compound in their work.

Introduction

Vinyltris(methylethylketoxime)silane, also known by its acronym VTMO, is a vinyl-functional silane (B1218182) with the chemical formula C₁₄H₂₇N₃O₃Si.[1] It is widely recognized for its function as a neutral curing agent in Room Temperature Vulcanizing (RTV) silicone sealants.[2][3][4] Upon exposure to atmospheric moisture, the methylethylketoxime groups hydrolyze, releasing methyl ethyl ketoxime and forming reactive silanol (B1196071) groups. These silanols then condense with hydroxyl groups on inorganic substrates or with other silanol groups, creating a durable siloxane network. This process facilitates strong adhesion between organic polymers and inorganic surfaces, making it an invaluable component in adhesives, sealants, and coatings.[5]

Physical Properties

The physical characteristics of Vinyltris(methylethylketoxime)silane are critical for its handling, storage, and application. A summary of these properties is presented in the table below, followed by detailed experimental methodologies for their determination.

Property	Value	Test Method (Example)
Appearance	Colorless to light yellow transparent liquid	Visual Inspection
Molecular Weight	313.47 g/mol	Calculation
Boiling Point	113 °C @ 0.1 mmHg; 115 °C	Distillation
Melting Point	-22 °C	Differential Scanning Calorimetry (DSC)
Density	0.9800 - 1.035 g/cm³	ASTM D1298 / ISO 2811-1
Flash Point	90 °C	ASTM D93 / ISO 2719
Refractive Index	1.4525 - 1.458 (at 20°C)	Abbe Refractometer
Viscosity	12 cSt	ASTM D445 / ISO 3104
Vapor Pressure	0.000237 mmHg at 25°C	Ebulliometry
Solubility	Reacts with water, soluble in organic solvents	Miscibility Test

Experimental Protocols for Physical Property Determination

The density of liquid Vinyltris(methylethylketoxime)silane can be determined using a hydrometer (ASTM D1298) or a pycnometer (ISO 2811-1).[6][7][8][9][10]

• Principle: The pycnometer method involves determining the mass of a known volume of the liquid at a specified temperature. The density is then calculated by dividing the mass by the volume.[11][12][13][14][15]

• Apparatus: A calibrated pycnometer (e.g., Gay-Lussac type), a constant-temperature water bath, and an analytical balance.

• Procedure:

  • Clean and dry the pycnometer and determine its mass.

  • Fill the pycnometer with the VTMO sample, taking care to avoid air bubbles.

  • Place the filled pycnometer in the constant-temperature bath (e.g., 20 °C ± 0.1 °C) until it reaches thermal equilibrium.

  • Adjust the volume of the liquid to the calibration mark.

  • Remove the pycnometer from the bath, wipe it dry, and determine its mass.

  • Calculate the density by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer and dividing by the calibrated volume of the pycnometer.

The kinematic viscosity of VTMO is determined by measuring the time for a volume of the liquid to flow under gravity through a calibrated glass capillary viscometer.[16][17][18][19][20][21][22][23][24][25]

• Principle: The time taken for a fixed volume of liquid to flow through the capillary is directly proportional to its kinematic viscosity.

• Apparatus: Calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant-temperature bath, and a stopwatch.

• Procedure:

  • Select a viscometer with a capillary size appropriate for the expected viscosity of VTMO.

  • Charge the viscometer with the sample and place it in the constant-temperature bath until it reaches the desired temperature.

  • Using suction, draw the liquid up through the capillary to a point above the upper timing mark.

  • Release the suction and measure the time it takes for the liquid meniscus to pass from the upper to the lower timing mark.

  • Calculate the kinematic viscosity by multiplying the flow time by the viscometer calibration constant.

The flash point is determined using a Pensky-Martens closed-cup tester.[26][27][28][29][30][31][32][33][34][35]

• Principle: The sample is heated in a closed cup at a controlled rate with continuous stirring. An ignition source is periodically introduced into the vapor space until a flash is observed.

• Apparatus: Pensky-Martens closed-cup apparatus.

• Procedure:

  • Fill the test cup with the VTMO sample to the specified level.

  • Place the lid on the cup and begin heating and stirring at the prescribed rates.

  • At regular temperature intervals, apply the ignition source by dipping it into the vapor space of the cup.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite.

The refractive index is measured using an Abbe refractometer.[36][37][38][39]

• Principle: The instrument measures the critical angle of refraction of a thin film of the liquid between two prisms.

• Apparatus: Abbe refractometer with a light source and a constant-temperature water circulator.

• Procedure:

  • Calibrate the refractometer using a standard of known refractive index.

  • Apply a few drops of the VTMO sample onto the prism surface.

  • Close the prisms and allow the sample to reach the desired temperature (e.g., 20 °C).

  • Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the intersection of the crosshairs.

  • Read the refractive index directly from the instrument's scale.

Chemical Properties and Mechanisms of Action

Vinyltris(methylethylketoxime)silane's chemical behavior is primarily dictated by the reactivity of the vinyl and methylethylketoxime groups attached to the silicon atom.

Hydrolysis and Condensation

The primary mechanism of action for VTMO as a crosslinking agent involves a two-step process: hydrolysis and condensation. This is initiated by the presence of moisture.

Caption: Hydrolysis of VTMO followed by condensation to form a crosslinked network.

Adhesion Promotion

As an adhesion promoter, VTMO acts as a molecular bridge between an inorganic substrate (like glass or metal) and an organic polymer matrix.

Caption: VTMO as a molecular bridge between inorganic and organic materials.

Applications

The unique properties of Vinyltris(methylethylketoxime)silane make it suitable for a variety of applications, primarily centered around silicone-based materials.

• RTV Silicone Sealants: It is a key component in neutral-cure RTV-1 and RTV-2 silicone sealants, providing excellent adhesion to a wide range of substrates and good mechanical properties upon curing.[40][41][42][43][44]

• Adhesives: VTMO enhances the bonding strength of silicone adhesives to inorganic surfaces such as glass, metals, and ceramics.

• Coatings: In protective coatings, it improves adhesion and durability, leading to enhanced weather and moisture resistance.

• Composites: As a coupling agent, it improves the mechanical strength and performance of composite materials by enhancing the interfacial adhesion between the filler and the polymer matrix.

Experimental Workflow: Formulation of an RTV Silicone Sealant

The following diagram illustrates a typical workflow for the laboratory-scale formulation of a one-component RTV silicone sealant using Vinyltris(methylethylketoxime)silane.

Caption: A typical workflow for formulating an RTV silicone sealant with VTMO.

Safety and Handling

Vinyltris(methylethylketoxime)silane should be handled with care in a well-ventilated area, and appropriate personal protective equipment (gloves, safety glasses) should be worn. It is sensitive to moisture and should be stored in tightly sealed containers in a cool, dry place. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

Vinyltris(methylethylketoxime)silane is a key organosilane with well-defined physical and chemical properties that make it highly effective as a crosslinking agent and adhesion promoter. Its mechanism of action, involving hydrolysis and condensation, allows for the formation of robust and durable silicone-based materials. This technical guide provides essential information for researchers and professionals to understand and effectively utilize this compound in their applications. The provided experimental protocols and workflows serve as a practical resource for laboratory work.

References

• 1. Supplier of VINYLTRIS(METHYLETHYLKETOXIME)SILANE | Bulk Manufacturer & Distributor [silsource.com]
• 2. guidechem.com [guidechem.com]
• 3. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 4. lookchem.com [lookchem.com]
• 5. CAS 2224-33-1: Vinyltris(methylethylketoxime)silane [cymitquimica.com]
• 6. standards.iteh.ai [standards.iteh.ai]
• 7. store.astm.org [store.astm.org]
• 8. store.astm.org [store.astm.org]
• 9. ASTM D1298 (Density (API Gravity) by Hydrometer) – SPL [spllabs.com]
• 10. torontech.com [torontech.com]
• 11. ISO 2811-1-2016 "Paints And Varnishes - Determination Of Density - Part 1: Pycnometer Method" | NBCHAO [en1.nbchao.com]
• 12. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 13. EVS-EN ISO 2811-1:2023 - EVS standard evs.ee | en [evs.ee]
• 14. ISO 2811-1-2016 Paints and varnishes - Determination of density [gonoava.com]
• 15. skybearstandards.com [skybearstandards.com]
• 16. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 17. American Society for Testing and Materials Standard ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business Licence and Information Service [ablis.business.gov.au]
• 18. ASTM D445 - eralytics [eralytics.com]
• 19. standards.iteh.ai [standards.iteh.ai]
• 20. standards.iteh.ai [standards.iteh.ai]
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• 22. store.astm.org [store.astm.org]
• 23. tamson-instruments.com [tamson-instruments.com]
• 24. webpages.ciencias.ulisboa.pt [webpages.ciencias.ulisboa.pt]
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• 26. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 27. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 28. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 29. shxf17.com [shxf17.com]
• 30. 5.imimg.com [5.imimg.com]
• 31. intertekinform.com [intertekinform.com]
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• 34. ducom.com [ducom.com]
• 35. elharcon.com [elharcon.com]
• 36. vlab.amrita.edu [vlab.amrita.edu]
• 37. Abbe refractometer operation method and precautions [en1.nbchao.com]
• 38. hinotek.com [hinotek.com]
• 39. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 40. sinosil.com [sinosil.com]
• 41. specialchem.com [specialchem.com]
• 42. RTV Silicone Sealants: The Complete Professional Guide For Construction Applications – BOPIN [bopinchem.com]
• 43. Moisture curing silicone adhesives and sealants - GA Lindberg [galindberg.se]
• 44. wacker.com [wacker.com]

The Pivotal Role of the Vinyl Group in the Reactivity of Vinyltris(methylethylketoxime)silane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vinyltris(methylethylketoxime)silane (VOS), a key organosilicon compound, exhibits a dual-reactivity profile essential to its widespread application as a crosslinking and coupling agent, particularly in the formulation of Room Temperature Vulcanizing (RTV) silicone sealants. While the hydrolysis of its methylethylketoxime groups is well-understood as the mechanism for moisture-cured crosslinking, the specific and critical role of its vinyl (-CH=CH₂) functional group is multifaceted and dictates many of the final properties of the cured material. This technical guide provides an in-depth exploration of the vinyl group's reactivity in VOS, detailing its participation in free-radical polymerization and hydrosilylation reactions. This document outlines the reaction mechanisms, presents quantitative data, details relevant experimental protocols, and provides visualizations of the chemical processes to offer a comprehensive resource for researchers in polymer chemistry and materials science.

Introduction

Vinyltris(methylethylketoxime)silane, also known by its CAS number 2224-33-1, is an organosilane characterized by a central silicon atom bonded to a vinyl group and three methylethylketoxime (MEKO) groups.[1] This structure imparts a dual-functionality that makes it highly valuable in the silicone industry.[2][3] It functions primarily as a crosslinking agent in RTV silicone rubbers and sealants, where it facilitates the formation of a durable three-dimensional network upon curing.[2][3]

The molecule possesses two distinct reactive centers:

• The Methylethylketoxime Groups: These groups are susceptible to hydrolysis in the presence of atmospheric moisture. This reaction releases methylethylketoxime and forms reactive silanol (B1196071) (Si-OH) intermediates, which then undergo condensation to form stable siloxane (Si-O-Si) crosslinks. This process is characteristic of neutral cure silicone systems, as the byproducts are non-corrosive.[2]

• The Vinyl Group: This unsaturated functional group provides a secondary pathway for polymerization and crosslinking, which can be exploited to enhance the mechanical properties, durability, and adhesion of the final polymer network.[2][4] The reactivity of the vinyl group is the central focus of this guide.

This document will elucidate the specific chemical reactions involving the vinyl group of VOS, namely free-radical polymerization and hydrosilylation, which are critical for advanced material formulations.

Molecular Structure and Properties

The unique arrangement of functional groups around the central silicon atom in VOS dictates its chemical behavior. The molecule's properties are summarized in the table below.

Property	Value	Reference
Chemical Name	Vinyltris(methylethylketoxime)silane	[5]
CAS Number	2224-33-1	[1][5]
Molecular Formula	C₁₄H₂₇N₃O₃Si	[5][6]
Molecular Weight	313.47 g/mol	[6][7]
Appearance	Colorless to light yellow transparent liquid	[5][6][7][8]
Density	0.975 - 1.035 g/cm³	[5][7][8]
Boiling Point	113-115 °C @ 0.1-0.12 mmHg	[5][7][9]
Melting Point	-22 °C	[6][7][9]
Flash Point	90 °C	[6][9]
Refractive Index	1.4543 - 1.458	[5][7][9]
Purity	≥95%	[8][9]
Water Solubility	Reacts slowly with moisture	[9]

Reactivity of the Vinyl Group

The carbon-carbon double bond of the vinyl group in VOS is a site of high electron density, making it susceptible to addition reactions. This reactivity can be harnessed through several mechanisms to modify or crosslink polymer chains, thereby enhancing the material's properties.

Free-Radical Polymerization

The vinyl group of VOS can readily participate in free-radical polymerization. This process is typically initiated by thermal decomposition of a radical initiator, such as a peroxide or an azo compound (e.g., AIBN), or by UV radiation in the presence of a photoinitiator.[10][11] The resulting free radicals attack the vinyl group's double bond, initiating a chain reaction that leads to the formation of a stable, crosslinked polymer network.

This mechanism is particularly useful for:

• Grafting: VOS can be grafted onto unsaturated polymer backbones like polyethylene, enhancing crosslinking density.[12]

• Copolymerization: VOS can be copolymerized with other vinyl monomers, such as acrylates, to create hybrid polymers with improved thermal stability and mechanical strength.[13][14]

The overall process can be visualized as a three-step sequence: initiation, propagation, and termination.

Fig. 1: Free-Radical Polymerization of VOS

Hydrosilylation

Hydrosilylation is a highly efficient addition reaction where a silicon-hydride (Si-H) bond adds across the double bond of the vinyl group. This reaction is typically catalyzed by platinum-based catalysts, such as Karstedt's catalyst, or other transition metals like rhodium and ruthenium.[15][16] The reaction proceeds with high regioselectivity, typically following an anti-Markovnikov addition pattern, where the silicon atom attaches to the terminal carbon of the vinyl group.[17]

This mechanism is fundamental in:

• Silicone Elastomer Curing: In two-component RTV systems, a polymer with Si-H groups is reacted with a vinyl-functional siloxane or silane (B1218182) (like VOS) to form a crosslinked elastomer.[16]

• Polymer Modification: VOS can be used to introduce silyl (B83357) functionality into organic polymers, which can then undergo moisture curing via their oxime groups.

The hydrosilylation process offers excellent control over the crosslinking reaction, with no byproducts and minimal shrinkage.[16]

Fig. 2: Platinum-Catalyzed Hydrosilylation of VOS

Synergistic Reactivity: The Dual-Cure Mechanism

In many practical applications, particularly in one-component RTV sealants, the reactivity of both the methylethylketoxime and the vinyl groups is leveraged in a synergistic manner. The primary curing mechanism is the moisture-induced hydrolysis and condensation of the oxime groups. The presence of the vinyl group, however, offers several advantages:

• Accelerated Curing: Formulations combining VOS with other oximosilanes, like Methyltris(methylethylketoxime)silane (MOS), exhibit a shorter skin formation time without compromising the overall cure time.[6][9]

• Enhanced Mechanical Properties: The vinyl group allows for secondary crosslinking reactions, either through residual catalysis or by incorporating peroxide or radiation curing steps. This leads to a more robust polymer network with improved tensile strength, elongation, and tear resistance.[2][3][18]

• Improved Adhesion: The vinyl group can improve adhesion to organic substrates, complementing the strong bond to inorganic surfaces provided by the silanol condensation.[1][4]

The logical flow of this dual-cure system is outlined below.

Fig. 3: Dual-Cure Workflow of VOS

Experimental Protocols

Detailed experimental procedures are crucial for replicating and building upon existing research. The following protocols are representative methods for the synthesis and reaction of VOS and related vinylsilanes.

Protocol 1: Synthesis of Vinyltris(methylethylketoxime)silane (VOS)

This protocol is adapted from general synthesis methods for oximosilanes, typically involving the reaction of a vinylhalosilane with methylethylketoxime in the presence of an acid scavenger.

Materials:

• Vinyltrichlorosilane (VTC)

• Methylethylketoxime (MEKO)

• Anhydrous Toluene (B28343)

• Triethylamine (B128534) (acid scavenger)

• Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (Schlenk line, three-neck flask, dropping funnel, condenser)

Procedure:

• A three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and a nitrogen inlet is charged with a solution of methylethylketoxime and triethylamine in anhydrous toluene.

• The flask is cooled in an ice bath to 0-5 °C.

• Vinyltrichlorosilane is dissolved in anhydrous toluene and added dropwise to the cooled MEKO solution via the dropping funnel over a period of 1-2 hours with vigorous stirring. The reaction is highly exothermic and the temperature should be maintained below 10 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 3-4 hours.

• The resulting mixture contains precipitated triethylamine hydrochloride. This salt is removed by filtration under a nitrogen atmosphere.

• The toluene is removed from the filtrate by vacuum distillation.

• The crude product is then purified by fractional distillation under reduced pressure (e.g., 115 °C at 0.12 mmHg) to yield pure Vinyltris(methylethylketoxime)silane.[5]

Protocol 2: Free-Radical Copolymerization of VOS with an Acrylate Monomer

This protocol is based on the free-radical polymerization of vinyltriethoxysilane (B1683064) (VTES) with methyl methacrylate (B99206) (MMA) and can be adapted for VOS.[13][14]

Materials:

• Vinyltris(methylethylketoxime)silane (VOS)

• Methyl methacrylate (MMA), purified

• Azobisisobutyronitrile (AIBN) as initiator

• Ethyl cellosolve (solvent)

• Schlenk tube, magnetic stirrer, oil bath, nitrogen supply

Procedure:

• In a dry Schlenk tube equipped with a magnetic stir bar, add the desired amounts of ethyl cellosolve, MMA, and VOS.

• The mixture is stirred for 15 minutes under a nitrogen atmosphere to ensure homogeneity.

• The initiator, AIBN (typically 1-2 mol% with respect to the monomers), is added to the solution.

• The Schlenk tube is sealed and placed in a preheated oil bath at 70-80 °C to initiate the polymerization.

• The reaction is allowed to proceed for a specified time (e.g., 3-6 hours).

• The polymerization is terminated by cooling the reaction mixture to room temperature and exposing it to air.

• The resulting copolymer is precipitated by pouring the solution into a non-solvent (e.g., methanol), filtered, and dried in a vacuum oven at 60 °C.

Protocol 3: Characterization of VOS Reactivity by FTIR Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy is an effective tool for monitoring the curing process by observing changes in characteristic functional group absorbances.

Instrumentation:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Sample Preparation: A thin film of the uncured VOS-containing formulation (e.g., a silicone sealant) is applied to the ATR crystal.

• Initial Spectrum: An initial spectrum of the uncured material is recorded. Key peaks to monitor include:

  • Vinyl C=C stretch: ~1600-1640 cm⁻¹

  • Si-O-N stretch (oxime): ~920-980 cm⁻¹

• Monitoring the Reaction:

  • Moisture Cure: Spectra are recorded at regular intervals as the sample is exposed to ambient moisture. The disappearance of the Si-O-N peak and the appearance of broad Si-O-Si stretching bands (~1000-1100 cm⁻¹) indicate hydrolysis and condensation.

  • Vinyl Reaction: For free-radical or hydrosilylation reactions, the decrease in the intensity of the vinyl C=C peak at ~1600-1640 cm⁻¹ is monitored over time to quantify the extent of the reaction.

• Data Analysis: The peak areas or heights are plotted against time to determine the reaction kinetics.

Conclusion

The vinyl group in Vinyltris(methylethylketoxime)silane is not merely a structural component but a key determinant of the compound's advanced functionality. Its ability to undergo free-radical polymerization and hydrosilylation provides formulators with powerful tools to enhance the crosslinking density, mechanical strength, thermal stability, and adhesive properties of silicone-based materials. Understanding and controlling the reactivity of this vinyl group, in synergy with the primary moisture-cure mechanism of the oximino groups, is fundamental to the development of high-performance sealants, adhesives, and coatings for demanding applications in construction, automotive, and electronics. This guide provides a foundational understanding of these principles to aid researchers and professionals in leveraging the full potential of this versatile molecule.

References

• 1. CAS 2224-33-1: Vinyltris(methylethylketoxime)silane [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 4. Vinyl Silanes as crosslinking agent, adhesion promoter and surface modifier | SiSiB SILICONES [sinosil.com]
• 5. Vinyltrismethylethylketoximesilane VOS-Iota [siliconeoil.net]
• 6. Cas 2224-33-1,Vinyltris(methylethylketoxime)silane | lookchem [lookchem.com]
• 7. Supplier of VINYLTRIS(METHYLETHYLKETOXIME)SILANE | Bulk Manufacturer & Distributor [silsource.com]
• 8. Vinyltris(methylethylketoxime)silane CAS No. 2224-33-1 [lanyachem.com]
• 9. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 10. pstc.org [pstc.org]
• 11. researchgate.net [researchgate.net]
• 12. silicorex.com [silicorex.com]
• 13. fujc.pp.ua [fujc.pp.ua]
• 14. researchgate.net [researchgate.net]
• 15. api.pageplace.de [api.pageplace.de]
• 16. Hydrosilylation Catalysts (Silicones) [heraeus-precious-metals.com]
• 17. revroum.lew.ro [revroum.lew.ro]
• 18. adhesion.kr [adhesion.kr]

Vinyltris(methylethylketoxime)silane: A Technical Guide for Neutral Cure Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vinyltris(methylethylketoxime)silane (VOS), a vinyl-functional oximino silane (B1218182), is a key crosslinking agent in neutral cure Room Temperature Vulcanizing (RTV) silicone sealants and adhesives. This technical guide provides an in-depth overview of its chemical properties, mechanism of action, and applications, with a focus on its role in silicone chemistry. While its primary use is in industrial materials, this guide also explores potential, albeit currently limited, considerations for biomedical contexts. Detailed information on its synthesis, experimental protocols for sealant formulation, and comprehensive safety and handling procedures are also presented.

Introduction

Vinyltris(methylethylketoxime)silane, with the CAS number 2224-33-1, is an organosilane that functions as a moisture-activated crosslinking agent.[1][2] Its chemical structure features a central silicon atom bonded to a vinyl group and three methylethylketoxime groups.[1] This unique combination of functional groups allows it to play a crucial role in the formulation of high-performance silicone elastomers, particularly in applications where a neutral curing mechanism is required to avoid corrosion of substrates.[2]

The vinyl group provides a site for further chemical modification and can enhance crosslinking density and adhesion to various substrates.[2] The methylethylketoxime groups are hydrolyzable and react with moisture to initiate the curing process, releasing methylethylketoxime (MEKO) as a byproduct.[2] This neutral byproduct makes VOS-containing sealants compatible with a wide range of materials, including sensitive metals and plastics.[2]

Physicochemical Properties

A summary of the key physicochemical properties of Vinyltris(methylethylketoxime)silane is presented in Table 1.

Property	Value	Reference
Chemical Formula	C₁₄H₂₇N₃O₃Si	[3]
Molecular Weight	313.47 g/mol	[4]
CAS Number	2224-33-1	[1][2][3][4]
Appearance	Colorless to pale yellow liquid
Odor	Characteristic ketoxime odor
Density	0.9800–1.0000 g/cm³
Boiling Point	>250°C (decomposes)
Refractive Index	1.4525–1.4725
Purity	≥95%
Solubility	Miscible with organic solvents; immiscible with water	[3]

Mechanism of Action: Neutral Curing

The primary function of Vinyltris(methylethylketoxime)silane is to act as a crosslinker in condensation cure silicone systems. The curing process is initiated by atmospheric moisture and proceeds via a two-step mechanism: hydrolysis and condensation.

Hydrolysis

In the presence of moisture, the three methylethylketoxime groups attached to the silicon atom undergo hydrolysis to form silanol (B1196071) groups (Si-OH) and release methylethylketoxime (MEKO). This reaction is the initial step in the curing process.

Condensation

The newly formed, highly reactive silanol groups then undergo condensation reactions with other silanol groups on adjacent silicone polymer chains. This process forms stable siloxane bonds (Si-O-Si), creating a three-dimensional crosslinked network. This network structure is responsible for the transformation of the liquid or paste-like sealant into a solid, durable, and elastic rubber.

The overall curing mechanism can be visualized as a signaling pathway, as depicted in the following diagram.

Figure 1: Curing mechanism of VOS in silicone sealants.

Experimental Protocols

Synthesis of Vinyl-Functional Oximinosilanes

Synthesis of Highly Aromatic Organosilanes:

• A stirred mixture of 4,4′,4″-((phenylsilanetriyl)tris(oxy))tribenzaldehyde (10 mmol) and an aryl amine (33 mmol) in tetrahydrofuran (B95107) (THF; 25 mL) containing glacial acetic acid (0.5 mL) is refluxed for 5 hours.

• Upon cooling, the solid product is collected by filtration, washed with hexane, and dried in a vacuum oven at 60°C for 1 hour to yield the corresponding organosilane.[5]

Note: This is a generalized procedure for a related compound and would require significant adaptation for the specific synthesis of VOS.

Formulation of a Neutral Cure Silicone Sealant

The following provides a starting point formulation for a generic one-component, neutral cure (oxime-type) RTV silicone sealant. The exact proportions of components will need to be optimized based on desired final properties.

Table 2: Starting Formulation for a High-Modulus Oxime RTV Silicone Sealant [6]

Component	Function	Percentage by Weight (%)
Polydimethylsiloxane, OH-terminated (50,000 cps)	Base Polymer	65.9
Polydimethylsiloxane, trimethyl-terminated (1000 cps)	Plasticizer	20.0
Vinyltris(methylethylketoxime)silane (VOS)	Crosslinker	4.0
Methyltris(methylethylketoxime)silane (B1584786) (MOS)	Co-crosslinker	2.0
Fumed Silica (hydrophobic)	Reinforcing Filler	7.0
Aminosilane Adhesion Promoter	Adhesion Promoter	1.0
Dibutyltin Dilaurate	Catalyst	0.1

Experimental Workflow for Sealant Preparation and Testing:

Figure 2: Workflow for silicone sealant formulation and testing.

Performance Data

The inclusion of Vinyltris(methylethylketoxime)silane in a silicone sealant formulation can significantly impact its performance characteristics. When used in combination with other oximino silanes like methyltris(methylethylketoxime)silane (MOS), VOS can lead to a shorter skin formation time without a reduction in the overall curing time.[1][4] This allows the sealant to withstand stress earlier, achieving a certain elasticity and tear resistance more rapidly.[7] The reactivity of oximino silanes generally follows the trend: Tetrafunctional Oximino Silane (TOS) > VOS > MOS.[8] By blending these crosslinkers, formulators can precisely control properties such as skin-over time, curing rate, and the time to first elastic recovery.[8]

While specific quantitative data is often proprietary, Table 3 presents a qualitative and comparative overview of the effects of different crosslinker types on the properties of RTV silicone sealants.

Table 3: Qualitative Comparison of RTV Silicone Sealant Curing Systems [9][10]

Property	Acetoxy Cure	Alkoxy Cure	Oxime Cure (with VOS)
Cure Time	Relatively fast	Slower than acetoxy	Longer tack-free and cure times than acetoxy or alkoxy
Adhesion	Good	Not as good as acetoxy	Good, can be enhanced with adhesion promoters
Corrosiveness	Corrosive (releases acetic acid)	Non-corrosive (releases alcohol)	Non-corrosive (releases MEKO)
Odor	Strong, vinegar-like	Low odor	Characteristic oxime odor

Applications

The primary application for Vinyltris(methylethylketoxime)silane is as a crosslinking agent in neutral cure RTV silicone sealants and adhesives.[1][2] These are widely used in the construction, automotive, and electronics industries.[2] Its non-corrosive nature makes it suitable for use on sensitive substrates like metals and marble.[11]

Biomedical and Drug Development Applications

Currently, there is a significant lack of published research on the direct application of Vinyltris(methylethylketoxime)silane in drug development or as a component of biomedical devices intended for in-vivo use. However, the broader class of silane coupling agents is being explored in biomedical materials for surface modification to improve biocompatibility and control protein and cell adhesion.[12] Silanes are also used to functionalize mesoporous materials for potential applications in drug delivery systems.[13] Given the release of methylethylketoxime (MEKO) during the curing process, which has its own toxicological profile, the use of VOS in direct biomedical applications would require extensive biocompatibility and toxicological evaluation.

Safety and Handling

Vinyltris(methylethylketoxime)silane is a hazardous chemical and requires careful handling.

• Hazards: Causes serious eye damage, skin irritation, and may cause an allergic skin reaction. It is also suspected of causing cancer and may cause damage to organs through prolonged or repeated exposure.[14][15]

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye/face protection.[15] In case of inadequate ventilation, use a full-face respirator.[4]

• Handling: Handle in a well-ventilated area. Avoid contact with skin and eyes, and avoid breathing vapor or mist. Keep away from heat, sparks, and open flames.[14]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[16]

• Spills: In case of a spill, absorb with an inert material and place in an appropriate container for disposal.[14]

Conclusion

Vinyltris(methylethylketoxime)silane is a versatile and effective neutral curing agent for RTV silicone sealants. Its ability to accelerate skin formation time without compromising overall cure time makes it a valuable component for formulators seeking to optimize the performance and processing of their products. While its current applications are predominantly industrial, the broader field of silane chemistry continues to be an area of active research with potential future implications in more specialized fields. For researchers and scientists, understanding the fundamental chemistry of VOS and its role in polymerization provides a basis for the development of new materials with tailored properties. However, for those in drug development, the current body of evidence does not support its direct use in pharmaceutical or in-vivo biomedical applications without significant further research into its biocompatibility and toxicology.

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• 4. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 5. mdpi.com [mdpi.com]
• 6. gelest.com [gelest.com]
• 7. specialchem.com [specialchem.com]
• 8. Oxime cross-linker from China, Oxime cross-linker Manufacturer & Supplier - Siwin [siwinsilicone.com]
• 9. sisib.com [sisib.com]
• 10. Silane Crosslinking Agents - Nanjing SiSiB Silicones Co., Ltd. [sinosil.com]
• 11. andisil.com [andisil.com]
• 12. pubs.aip.org [pubs.aip.org]
• 13. Silane Modification of Mesoporous Materials for the Optimization of Antiviral Drug Adsorption and Release Capabilities in Vaginal Media - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. ias.ac.in [ias.ac.in]
• 16. VINYLTRIS(METHYLETHYLKETOXIMINO)SILANE, tech | [gelest.com]

Theoretical Stability of Vinyltris(methylethylketoxime)silane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyltris(methylethylketoxime)silane (VOS), with the CAS number 2224-33-1, is an organosilicon compound widely utilized as a crosslinking agent in the formulation of room temperature vulcanizing (RTV) silicone sealants and adhesives.[1][2] Its primary function is to facilitate the curing process through hydrolysis, forming a durable three-dimensional siloxane network.[2][3] This process imparts essential properties such as improved mechanical strength, flexibility, and resistance to environmental factors like moisture and UV radiation.[2] Understanding the stability of VOS, particularly its sensitivity to moisture and thermal stress, is critical for optimizing formulation, ensuring product performance, and maintaining safety during storage and handling. This technical guide provides an in-depth analysis of the theoretical and experimentally determined stability of VOS, with a focus on its hydrolytic and thermal degradation pathways.

Hydrolytic Stability

Vinyltris(methylethylketoxime)silane is characterized by its high sensitivity to moisture.[4] The presence of water initiates a rapid hydrolysis reaction, which is the fundamental mechanism for its role as a curing agent.[5] This reaction involves the cleavage of the silicon-oxime bonds and the formation of reactive silanol (B1196071) (Si-OH) groups and methylethylketoxime (MEKO) as a byproduct.[2][5] The generated silanols then undergo condensation reactions to form stable siloxane (Si-O-Si) bonds, resulting in the crosslinked network of the silicone polymer.[3]

The rate of hydrolysis is significantly influenced by the pH of the environment. The reaction is slowest at a neutral pH of approximately 7, which is beneficial for storage stability.[5] However, the hydrolysis is catalyzed by both acidic and alkaline conditions.[5]

Due to its reactivity with water, VOS should be stored in a cool, well-ventilated, and dry environment, protected from humidity.[6] The recommended shelf life for VOS is typically around 12 months when stored in a sealed, unopened container.[6][7]

Thermal Stability

The thermal stability of Vinyltris(methylethylketoxime)silane is a critical parameter, particularly concerning its safe handling and storage, as its decomposition is an exothermic process. A detailed investigation into a chemical plant incident provided quantitative data on the thermal decomposition of VOS using Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC).[8]

The key thermal stability parameters for Vinyltris(methylethylketoxime)silane are summarized in the table below.

Parameter	Value	Method	Reference
Exothermic Onset Temperature (Tonset)	142.1 °C	DSC	[8]
Peak Decomposition Temperature (Tpk)	283.7 °C	DSC	[8]
Heat of Decomposition (ΔHd)	2021.3 J/g	DSC	[8]

These values indicate that VOS is a highly energetic substance that can undergo a rapid, self-accelerating decomposition at elevated temperatures, potentially leading to a thermal runaway event.[8] The maximum self-heat rate observed in ARC studies was as high as 801.4 °C/min, highlighting the significant hazard associated with its thermal decomposition.[8]

Chemical Compatibility

Several materials are considered incompatible with Vinyltris(methylethylketoxime)silane and should be avoided during storage and handling to prevent premature reaction and potential hazards. These include:

• Water and Moisture: As detailed in the hydrolytic stability section, water readily reacts with VOS.

• Strong Oxidizing Agents: These can react exothermically with VOS.

• Strong Acids and Bases: These materials can catalyze the hydrolysis and decomposition of VOS.[4]

Experimental Protocols

While specific, detailed experimental protocols for VOS stability testing are proprietary to the conducting laboratories, the following outlines the general methodologies employed for analyzing the stability of silane (B1218182) compounds.

Hydrolytic Stability Assessment (General Protocol)

The rate of hydrolysis of silanes can be monitored using several analytical techniques:

• Fourier Transform Infrared (FT-IR) Spectroscopy: This method tracks the disappearance of Si-O-C or Si-N-O bonds and the appearance of Si-OH and alcohol or oxime byproduct bands. Spectra are recorded over time for a solution of the silane in a solvent mixture with a controlled amount of water.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 29Si NMR is particularly powerful for observing the changes in the silicon environment as hydrolysis and condensation proceed, allowing for the identification and quantification of different silanol and siloxane species.

• Conductivity Measurement: The hydrolysis of some silanes can lead to changes in the conductivity of the solution, which can be monitored over time to determine the reaction rate.

• Gas Chromatography (GC): The formation of the volatile byproduct (methylethylketoxime) can be quantified over time using GC to follow the extent of the hydrolysis reaction.

Thermal Stability Assessment (General Protocol)

• Differential Scanning Calorimetry (DSC): A sample of VOS is heated in a sealed pan at a constant rate (e.g., 1-10 °C/min) under an inert atmosphere (e.g., nitrogen). The DSC instrument measures the heat flow to or from the sample relative to a reference. An exothermic peak indicates decomposition, and from this peak, the onset temperature, peak temperature, and enthalpy of decomposition can be determined.[8]

• Accelerating Rate Calorimetry (ARC): ARC is used to simulate a worst-case thermal runaway scenario. A sample of VOS is placed in a well-insulated container and heated in a stepwise manner. When an exothermic reaction is detected, the calorimeter switches to an adiabatic mode, where the sample temperature is allowed to rise due to its own heat generation. This provides data on the time to maximum rate of decomposition and the corresponding pressure generation under adiabatic conditions.[8]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. While DSC and ARC measure the energy of decomposition, TGA provides information on the temperature at which the material begins to lose mass due to the formation of volatile decomposition products.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Hydrolysis pathway of Vinyltris(methylethylketoxime)silane.

References

• 1. cfmats.com [cfmats.com]
• 2. Methyltris(methylethylketoxime)silane | 22984-54-9 | Benchchem [benchchem.com]
• 3. kofflersales.com [kofflersales.com]
• 4. sabreadhesives.com [sabreadhesives.com]
• 5. 2-Butanone, O,O',O''-(ethenylsilylidyne)trioxime | 2224-33-1 | Benchchem [benchchem.com]
• 6. royalsil.com [royalsil.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Vinyltris(methylethylketoxime)silane from Vinyltrichlorosilane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of Vinyltris(methylethylketoxime)silane, a key crosslinking and neutral curing agent. The synthesis is based on the reaction of vinyltrichlorosilane with 2-butanone (B6335102) oxime. This versatile organosilane finds extensive application in the formulation of room-temperature-vulcanizing (RTV) silicone rubbers and sealants, where it enhances mechanical strength, flexibility, and adhesion.[1] Its function as a neutral curing agent is particularly advantageous in applications involving sensitive substrates, as the curing process releases non-corrosive byproducts.[2] This document outlines the reaction chemistry, provides a detailed experimental protocol, safety precautions, and methods for characterization of the final product.

Introduction

Vinyltris(methylethylketoxime)silane (VTMES), with the CAS number 2224-33-1, is an organosilicon compound of significant industrial interest.[3] Its molecular structure, featuring a vinyl group and three methylethylketoxime moieties attached to a central silicon atom, allows it to function as an effective crosslinking agent in silicone polymer systems. The vinyl group provides a site for further chemical modification or polymerization, while the ketoxime groups readily hydrolyze in the presence of moisture, leading to the formation of a stable siloxane network. This process, known as neutral cure, avoids the release of acidic compounds, making VTMES suitable for applications where corrosion is a concern.

The primary application of VTMES is in the formulation of RTV silicone sealants and adhesives.[1] It is often used to improve the mechanical and chemical properties of these materials. This document provides a comprehensive guide for the laboratory-scale synthesis of VTMES from the reaction of vinyltrichlorosilane with 2-butanone oxime.

Reaction and Mechanism

The synthesis of Vinyltris(methylethylketoxime)silane proceeds through the nucleophilic substitution of the chlorine atoms in vinyltrichlorosilane by the oxygen atoms of 2-butanone oxime (also known as methyl ethyl ketoxime or MEKO). The reaction produces hydrogen chloride (HCl) as a byproduct, which needs to be neutralized to prevent unwanted side reactions and corrosion. This is typically achieved by carrying out the reaction in the presence of a tertiary amine, such as triethylamine (B128534) or pyridine, which acts as an HCl scavenger, or by using an excess of the oxime itself.

The overall reaction can be represented as follows:

CH₂=CHSiCl₃ + 3 (CH₃)(C₂H₅)C=NOH → CH₂=CHSi(ON=C(CH₃)(C₂H₅))₃ + 3 HCl

In the presence of a tertiary amine (R₃N) as an HCl scavenger:

CH₂=CHSiCl₃ + 3 (CH₃)(C₂H₅)C=NOH + 3 R₃N → CH₂=CHSi(ON=C(CH₃)(C₂H₅))₃ + 3 R₃N·HCl

The tertiary amine hydrochloride salt precipitates from the reaction mixture and can be removed by filtration.

Experimental Protocol

This protocol details a laboratory-scale batch synthesis of Vinyltris(methylethylketoxime)silane.

Materials and Equipment:

Material/Equipment	Specifications
Vinyltrichlorosilane (VTCS)	≥98% purity
2-Butanone oxime (MEKO)	≥97% purity
Triethylamine (TEA)	≥99% purity, anhydrous
Toluene (B28343)	Anhydrous
Three-neck round-bottom flask	Appropriate size, with magnetic stirrer
Dropping funnel
Condenser	With drying tube
Thermometer
Heating mantle
Filtration apparatus	Buchner funnel, filter paper
Rotary evaporator
Vacuum distillation apparatus

Procedure:

• Reaction Setup: A three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser with a calcium chloride drying tube, and a thermometer is assembled. The entire apparatus should be flame-dried or oven-dried before use to ensure anhydrous conditions.

• Charging the Reactor: The flask is charged with 2-butanone oxime and anhydrous toluene. The mixture is stirred until the oxime is completely dissolved. Subsequently, triethylamine is added to the solution.

• Addition of Vinyltrichlorosilane: Vinyltrichlorosilane is added dropwise to the stirred solution from the dropping funnel. The addition rate should be controlled to maintain the reaction temperature within a specified range, typically between 0 and 10 °C, using an ice bath. The reaction is exothermic.

• Reaction: After the addition of vinyltrichlorosilane is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional period, typically 2-4 hours, to ensure the reaction goes to completion.

• Filtration: The precipitated triethylamine hydrochloride is removed by filtration under a blanket of inert gas (e.g., nitrogen or argon). The filter cake is washed with a small amount of anhydrous toluene to recover any entrained product.

• Solvent Removal: The solvent is removed from the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation. The fraction collected at the appropriate boiling point and pressure is the pure Vinyltris(methylethylketoxime)silane. A patent for a continuous process for the preparation of the methyl analog of the target molecule suggests that a yield of 95% can be achieved.[4]

Stoichiometry and Reaction Conditions:

Reactant/Solvent	Molar Ratio	Typical Quantity (for 1 mol VTCS)
Vinyltrichlorosilane	1	161.5 g
2-Butanone oxime	3.1	270.2 g
Triethylamine	3.1	313.7 g
Toluene	-	1000 mL
Reaction Temperature	0-10 °C (addition), Room Temp. (reaction)
Reaction Time	2-4 hours

Data Presentation

Physical and Chemical Properties:

Property	Value
CAS Number	2224-33-1
Molecular Formula	C₁₄H₂₇N₃O₃Si
Molecular Weight	313.47 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	115 °C @ 0.12 mmHg
Density	~0.975 g/cm³
Refractive Index	~1.4543 - 1.4553

Typical Product Specifications:

Parameter	Specification
Purity (by GC)	≥ 95%
Low Boiling Point Component	≤ 2.0%
High Boiling Point Component	≤ 3.0%
Color (APHA)	≤ 20

Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The ¹H NMR spectrum is a key tool for confirming the structure of the synthesized product. The expected chemical shifts are as follows:

  • Vinyl Protons: The protons of the vinyl group (CH₂=CH-) will appear in the downfield region, typically between 5.5 and 6.5 ppm, as a complex multiplet.[5][6][7][8][9]

  • Methyl and Ethyl Protons: The protons of the methyl (-CH₃) and ethyl (-CH₂CH₃) groups of the ketoxime moieties will appear in the upfield region. The methyl protons are expected around 1.8-2.2 ppm (singlets or narrow multiplets), and the ethyl protons will show a quartet around 2.2-2.6 ppm and a triplet around 1.0-1.3 ppm.

• ¹³C NMR: The ¹³C NMR spectrum will further confirm the carbon framework of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy:

The FTIR spectrum provides information about the functional groups present in the molecule. Characteristic absorption bands are expected at:

• C=N Stretch: A strong absorption band around 1640-1660 cm⁻¹ corresponding to the C=N stretching vibration of the oxime groups.

• Si-O-N Stretch: Strong absorption bands in the region of 900-1000 cm⁻¹ are characteristic of the Si-O-N linkage.

• Vinyl C-H Stretch: Absorption bands above 3000 cm⁻¹ are indicative of the C-H stretching of the vinyl group.[10]

• C-H Stretch (Alkyl): Strong absorptions in the 2850-2980 cm⁻¹ region corresponding to the C-H stretching of the methyl and ethyl groups.[10]

Safety Precautions

It is imperative to handle all chemicals with appropriate safety measures in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• Vinyltrichlorosilane: is a corrosive and flammable liquid. It reacts violently with water, releasing HCl gas. It should be handled with extreme care under anhydrous conditions.

• 2-Butanone oxime: can cause skin and eye irritation.

• Triethylamine: is a flammable and corrosive liquid with a strong odor. It should be handled in a well-ventilated area.

For detailed safety information, refer to the Safety Data Sheets (SDS) of each chemical.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of Vinyltris(methylethylketoxime)silane.

Caption: Overall reaction scheme for the synthesis.

References

• 1. Vinyltris(methylethylketoxime)silane, cas:2224-33-1,VOS Hengda Chemical [hengdasilane.com]
• 2. EP0293306B1 - Process for the continuous preparation of oximino-silanes - Google Patents [patents.google.com]
• 3. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 4. CN102079753B - Preparation method of methyl tris-methylethylketoxime silane - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 8. 13.4 Chemical Shifts in 1H NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 9. compoundchem.com [compoundchem.com]
• 10. uanlch.vscht.cz [uanlch.vscht.cz]

Application Notes and Protocols for Vinyltris(methylethylketoxime)silane in Silicone Sealant Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyltris(methylethylketoxime)silane (VOS), CAS Number 2224-33-1, is an organosilane that functions as a neutral crosslinking agent in the formulation of Room Temperature Vulcanizing (RTV) silicone sealants.[1][2][3][4] This compound facilitates the curing process through a moisture-activated mechanism, where it hydrolyzes to form a stable, three-dimensional siloxane network.[1][4] The by-product of this reaction is methyl ethyl ketoxime (MEKO), which is non-corrosive, making these sealants suitable for use on sensitive substrates like metals and marble.[4][5]

VOS is frequently used in conjunction with Methyltris(methylethylketoxime)silane (MOS) to optimize the sealant's properties.[2][3][6][7] This combination has been shown to shorten the skin formation time without compromising the overall cure time, while also enhancing the sealant's early-stage elasticity and tear resistance.[3][6][7][8] The vinyl group in VOS can also improve crosslinking density and adhesion to a variety of substrates.

These application notes provide a detailed experimental protocol for the formulation and evaluation of a one-component RTV silicone sealant incorporating Vinyltris(methylethylketoxime)silane.

Quantitative Data Summary

The following table summarizes the expected effects of varying the concentration of Vinyltris(methylethylketoxime)silane (VOS) in a standard silicone sealant formulation. The data presented is illustrative, based on established principles and literature, to demonstrate the impact of VOS on key sealant properties.

Formulation ID	VOS (phr)	MOS (phr)	Tack-Free Time (minutes)	Hardness (Shore A)	Tensile Strength (MPa)	Elongation at Break (%)
F1	1.0	4.0	25	20	1.8	450
F2	2.5	2.5	15	22	2.0	400
F3	4.0	1.0	10	25	2.2	350

*phr = parts per hundred parts of silicone polymer

Experimental Protocols

Materials and Equipment

• Base Polymer: Silanol-terminated polydimethylsiloxane (B3030410) (PDMS-OH), viscosity 50,000 - 100,000 cSt

• Crosslinking Agents:

  • Vinyltris(methylethylketoxime)silane (VOS)

  • Methyltris(methylethylketoxime)silane (MOS)

• Filler: Fumed silica (B1680970) (hydrophobic treated), surface area 100-150 m²/g

• Plasticizer: Trimethylsilyl-terminated polydimethylsiloxane (PDMS), viscosity 100 cSt

• Adhesion Promoter: (e.g., 3-Aminopropyltriethoxysilane)

• Catalyst: Dibutyltin dilaurate (DBTDL)

• Equipment:

  • Planetary mixer with vacuum capabilities

  • Sealant cartridge filling station

  • Controlled environment chamber (23 ± 2°C, 50 ± 5% relative humidity)

  • Durometer (Shore A)

  • Tensile tester

  • Standard substrates for adhesion testing (e.g., glass, aluminum)

Formulation Procedure

The following procedure details the preparation of a 100g batch of silicone sealant. All operations should be conducted under anhydrous conditions to prevent premature curing.

• Polymer and Filler Pre-mixing:

  • To the planetary mixer bowl, add 100 parts of the silanol-terminated polydimethylsiloxane base polymer.

  • Gradually add 10-15 parts of fumed silica while mixing at low speed.

  • Once the silica is incorporated, increase the mixing speed and apply a vacuum to de-aerate the mixture for 30-60 minutes, or until a homogeneous, paste-like consistency is achieved.

• Addition of Plasticizer and Adhesion Promoter:

  • Slowly add 15-25 parts of the PDMS plasticizer to the mixture and continue mixing under vacuum for 15 minutes.

  • Incorporate 0.5-1.5 parts of the adhesion promoter and mix for an additional 10 minutes under vacuum.

• Incorporation of Crosslinkers and Catalyst:

  • In a separate, dry container, pre-mix the desired amounts of VOS and MOS (refer to the quantitative data table for examples).

  • Add the crosslinker mixture to the main batch and mix for 15 minutes under vacuum.

  • Add 0.05-0.2 parts of the DBTDL catalyst and perform a final mixing for 10 minutes under vacuum.

• Packaging:

  • Extrude the formulated sealant into moisture-proof cartridges.

  • Seal the cartridges and store them in a cool, dry place.

Curing and Testing Procedures

• Specimen Preparation:

  • For mechanical property testing, cast the sealant into sheets of 2 mm thickness.

  • For adhesion testing, apply beads of sealant between two substrate blocks (e.g., glass, aluminum) with a defined bond line thickness.

  • Allow all specimens to cure in a controlled environment chamber at 23 ± 2°C and 50 ± 5% relative humidity for 7 days.

• Tack-Free Time (ASTM C679):

  • Apply a thin film of sealant to a substrate.

  • Periodically, lightly touch the surface with a clean polyethylene (B3416737) film.

  • The tack-free time is the point at which the film no longer adheres to the sealant surface.

• Hardness (ASTM D2240):

  • Use a Shore A durometer to measure the hardness of the cured sealant sheet at multiple points.

  • Record the average value.

• Tensile Strength and Elongation (ASTM C1135):

  • Cut dumbbell-shaped specimens from the cured sealant sheet.

  • Use a tensile tester to pull the specimens at a constant rate of extension until failure.

  • Record the maximum stress (tensile strength) and the percentage of elongation at the point of rupture.[9]

• Adhesion Testing (ASTM C794):

  • Perform a peel adhesion test on the cured sealant beads applied to the specified substrates.

  • Measure the force required to peel the sealant from the substrate and note the mode of failure (adhesive or cohesive).

Visualizations

References

• 1. VINYLTRIS(METHYLETHYLKETOXIMINO)SILANE, tech | [gelest.com]
• 2. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 3. SiSiB® PC7500 vinyl tris methylethylketoxime silane, VOS silane CAS 2224 33 1 [sinosil.com]
• 4. nbinno.com [nbinno.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. specialchem.com [specialchem.com]
• 7. lookchem.com [lookchem.com]
• 8. Vinyltris(methylethylketoxime)silane CAS No. 2224-33-1 [lanyachem.com]
• 9. loncoolbond.com [loncoolbond.com]

Application of Vinyltris(methylethylketoxime)silane in Room Temperature Vulcanizing (RTV) Silicone Rubber: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyltris(methylethylketoxime)silane (VOS) is an organosilane compound that plays a crucial role as a crosslinking agent in the formulation of one-component room temperature vulcanizing (RTV) silicone rubbers.[1][2] As a neutral curing agent, VOS facilitates the formation of a durable and flexible silicone network upon exposure to atmospheric moisture.[1] The curing process releases methylethylketoxime, which is non-corrosive, making VOS-containing RTV silicones suitable for a wide range of applications, including those involving sensitive electronic components and various metal substrates.[1]

This document provides detailed application notes, experimental protocols, and performance data for the use of Vinyltris(methylethylketoxime)silane in RTV silicone rubber formulations.

Mechanism of Action: Crosslinking in RTV Silicone Rubber

The fundamental chemistry of one-component RTV silicone sealants involves the moisture-initiated crosslinking of silanol-terminated polydimethylsiloxane (B3030410) (PDMS) polymers.[3] Vinyltris(methylethylketoxime)silane acts as a trifunctional crosslinker in this system.[4]

The curing process can be summarized in two main steps:

• Hydrolysis: The methylethylketoxime groups on the silane (B1218182) are hydrolyzed by atmospheric moisture, forming reactive silanol (B1196071) groups and releasing methylethylketoxime.

• Condensation: The newly formed silanol groups on the crosslinker condense with the terminal silanol groups of the PDMS polymer chains and with each other. This condensation reaction results in the formation of a stable, three-dimensional siloxane (Si-O-Si) network, transforming the liquid or paste-like sealant into a solid, elastic rubber.

Vinyltris(methylethylketoxime)silane is frequently used in combination with Methyltris(methylethylketoxime)silane (MOS) to optimize the curing characteristics and final properties of the silicone rubber.[2][5] The vinyl group on VOS can also participate in other crosslinking reactions, potentially enhancing the overall network structure.

References

• 1. nbinno.com [nbinno.com]
• 2. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 3. specialchem.com [specialchem.com]
• 4. Supplier of VINYLTRIS(METHYLETHYLKETOXIME)SILANE | Bulk Manufacturer & Distributor [silsource.com]
• 5. specialchem.com [specialchem.com]

Application Notes and Protocols for Surface Modification of Inorganic Fillers with Vinyltris(methylethylketoxime)silane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyltris(methylethylketoxime)silane (VOS), with the CAS number 2224-33-1, is a versatile organosilane compound.[1][2] It is primarily recognized for its role as a neutral curing agent in room temperature vulcanizing (RTV) silicone rubbers and sealants.[2][3][4][5] Beyond this primary application, VOS serves as an effective coupling agent and adhesion promoter for the surface modification of inorganic fillers.[1] This modification enhances the compatibility and bonding between the hydrophilic inorganic filler surface and a hydrophobic organic polymer matrix, leading to improved mechanical properties and durability of the resulting composite materials.[6][7]

These application notes provide detailed protocols and technical information for utilizing Vinyltris(methylethylketoxime)silane for the surface modification of inorganic fillers intended for incorporation into polymer composites.

Molecular Structure: (C₂H₅)(CH₃)C=NOH)₃SiCH=CH₂[1]

Principle of Surface Modification

The efficacy of Vinyltris(methylethylketoxime)silane as a coupling agent stems from its bifunctional nature. The molecule possesses two distinct reactive moieties:

• Inorganic-Reactive Group: The methylethylketoxime groups are hydrolyzable. In the presence of moisture, they react to form reactive silanol (B1196071) groups (Si-OH). These silanol groups can then condense with hydroxyl groups present on the surface of inorganic fillers (e.g., silica, alumina, glass), forming stable covalent siloxane bonds (Si-O-Filler).[7]

• Organic-Reactive Group: The vinyl group (-CH=CH₂) is capable of reacting and co-polymerizing with various organic polymer matrices, such as polyethylene, polypropylene, and other vinyl polymers, through mechanisms like free-radical polymerization.

This dual reactivity allows VOS to act as a molecular bridge at the interface between the inorganic filler and the organic polymer matrix, thereby improving stress transfer, reducing water absorption, and enhancing the overall performance of the composite material.

Physical and Chemical Properties of Vinyltris(methylethylketoxime)silane

The following table summarizes the typical physical and chemical properties of Vinyltris(methylethylketoxime)silane.

Property	Value	Reference
Appearance	Clear to light yellow transparent liquid	[1]
Purity (%)	≥95	[1]
Molecular Weight	313.5 g/mol	[1]
Density (ρ20), g/cm³	0.9835 - 1.0035	[1]
Refractive Index (n²⁵D)	1.4535 - 1.4735	[1]
CAS Number	2224-33-1	[1]

Experimental Protocols

Materials and Equipment

• Inorganic Filler: e.g., Silica (SiO₂), Alumina (Al₂O₃), Talc, etc. (pre-dried at 110-120°C for 2-4 hours to remove physically adsorbed water).

• Silane (B1218182) Coupling Agent: Vinyltris(methylethylketoxime)silane (VOS).

• Solvent System: A mixture of ethanol (B145695) and deionized water (e.g., 95:5 v/v).

• Acid Catalyst (optional): Acetic acid or another suitable acid to adjust the pH of the hydrolysis solution.

• High-shear mixer: (e.g., Henschel mixer) or a laboratory-scale blender.

• Reaction vessel: Glass reactor with a stirrer, condenser, and dropping funnel.

• Oven: For drying the treated filler.

• Analytical Equipment: FTIR Spectrometer, Thermal Gravimetric Analyzer (TGA), Scanning Electron Microscope (SEM).

General Protocol for Surface Treatment of Inorganic Fillers (Wet Method)

The wet method ensures a uniform and precise surface treatment of the inorganic filler.[8]

• Hydrolysis of Silane:

  • Prepare the hydrolysis solution by mixing the desired amount of Vinyltris(methylethylketoxime)silane with the ethanol/water solvent system. A typical concentration is 1-2% silane by weight of the filler.[8]

  • Adjust the pH of the solution to 4-5 with a few drops of acetic acid to catalyze the hydrolysis of the methylethylketoxime groups to silanols.

  • Stir the solution for 30-60 minutes at room temperature to allow for sufficient hydrolysis.

• Filler Treatment:

  • Disperse the pre-dried inorganic filler into the hydrolyzed silane solution with vigorous stirring to form a slurry.

  • Continue stirring the slurry for 1-2 hours at room temperature to ensure complete reaction between the silanol groups and the filler surface hydroxyl groups.

  • Optionally, the temperature can be raised to 50-60°C to accelerate the reaction.

• Drying and Curing:

  • Filter the treated filler from the solution and wash with ethanol to remove any unreacted silane.

  • Dry the treated filler in an oven at 110-120°C for 2-4 hours to remove the solvent and promote the condensation of the silanol groups, forming stable siloxane bonds on the filler surface.

Characterization of Surface Modified Fillers

It is crucial to characterize the surface-modified filler to confirm the success of the treatment.

Analytical Technique	Purpose	Expected Observations
Fourier Transform Infrared Spectroscopy (FTIR)	To confirm the presence of organic functional groups from the silane on the filler surface.	Appearance of new absorption bands corresponding to the vinyl group and alkyl chains of the silane on the spectrum of the treated filler compared to the untreated filler.
Thermal Gravimetric Analysis (TGA)	To quantify the amount of silane grafted onto the filler surface.	A weight loss step at a temperature corresponding to the decomposition of the organic part of the silane, which is absent in the thermogram of the untreated filler.
Contact Angle Measurement	To assess the change in surface energy (hydrophobicity) of the filler.	An increase in the water contact angle on a pressed pellet of the treated filler compared to the untreated filler, indicating a more hydrophobic surface.
Scanning Electron Microscopy (SEM)	To observe changes in the dispersion of the filler particles.	Improved dispersion and reduced agglomeration of the treated filler particles compared to the untreated ones.[9]

Application in Polymer Composites

Once the inorganic filler is surface-modified with Vinyltris(methylethylketoxime)silane, it can be incorporated into a polymer matrix to produce a composite with enhanced properties.

General Protocol for Composite Fabrication

• Compounding:

  • Melt-blend the surface-modified filler with the desired polymer resin (e.g., polyethylene, polypropylene) using a twin-screw extruder or an internal mixer.

  • The filler loading can be varied to study its effect on the composite properties.

• Specimen Preparation:

  • Prepare test specimens for mechanical testing (e.g., tensile bars, impact bars) from the compounded material using injection molding or compression molding according to standard testing procedures (e.g., ASTM, ISO).

Expected Improvements in Composite Properties

The incorporation of VOS-treated fillers is expected to lead to improvements in the mechanical and physical properties of the composite. The following table provides a qualitative summary of the expected effects. Quantitative data is highly dependent on the specific filler, polymer, and processing conditions.

Property	Expected Effect of VOS Treatment	Rationale
Tensile Strength	Increase	Improved interfacial adhesion allows for more efficient stress transfer from the polymer matrix to the reinforcing filler.[3]
Flexural Modulus	Increase	Enhanced filler-matrix interaction leads to a stiffer composite material.[10]
Impact Strength	Increase	Better dispersion and adhesion of the filler can improve the toughness of the composite by preventing crack propagation.[3]
Water Absorption	Decrease	The hydrophobic silane layer on the filler surface repels water, reducing the overall water uptake of the composite.[11]
Dispersion of Filler	Improvement	The organophilic surface of the treated filler is more compatible with the polymer matrix, leading to better dispersion and reduced agglomeration.[6]

Visualizations

Experimental Workflow for Filler Surface Modification

Caption: A schematic representation of the experimental workflow for the surface modification of inorganic fillers using Vinyltris(methylethylketoxime)silane.

Mechanism of Action at the Filler-Polymer Interface

Caption: The dual functionality of Vinyltris(methylethylketoxime)silane (VOS) enables it to form a chemical bridge between the inorganic filler and the organic polymer matrix.

References

• 1. Vinyltris(methylethylketoxime)silane, cas:2224-33-1,VOS Hengda Chemical [hengdasilane.com]
• 2. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 3. researchgate.net [researchgate.net]
• 4. specialchem.com [specialchem.com]
• 5. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 6. nbinno.com [nbinno.com]
• 7. VINYLTRIS(METHYLETHYLKETOXIMINO)SILANE, tech | [gelest.com]
• 8. sisib.com [sisib.com]
• 9. Effects of silane-modified fillers on properties of dental composite resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. ichp.vot.pl [ichp.vot.pl]

Gas chromatography methods for "Vinyltris(methylethylketoxime)silane" purity analysis

An Application Note on the Purity Analysis of Vinyltris(methylethylketoxime)silane using Gas Chromatography

Introduction

Vinyltris(methylethylketoxime)silane (VOS) is a crucial crosslinking agent utilized in the production of neutral cure silicone sealants. The purity of VOS is a critical parameter that directly influences the curing characteristics and final properties of the sealant, such as curing speed and adhesion. Gas chromatography (GC) is a widely employed analytical technique for the separation and quantification of volatile and semi-volatile compounds, making it an ideal method for assessing the purity of VOS and identifying potential impurities.[1][2] Common impurities can include residual starting materials or by-products such as methylethylketoxime (MEKO).[1]

This application note details a comprehensive gas chromatography method for the purity analysis of Vinyltris(methylethylketoxime)silane. The described protocol is intended for researchers, scientists, and professionals in drug development and quality control who require a reliable method for the quantitative analysis of this compound.

Principle

The purity of Vinyltris(methylethylketoxime)silane is determined by gas chromatography with flame ionization detection (GC-FID). The sample is diluted in a suitable solvent and injected into the GC system. In the GC column, the components of the sample are separated based on their boiling points and interactions with the stationary phase. The separated components are then detected by the FID, and the resulting peak areas are used to calculate the purity of the VOS.

Apparatus and Materials

• Gas Chromatograph: A system equipped with a split/splitless injector and a flame ionization detector (FID).

• GC Column: A non-polar capillary column, such as one with a 5% phenyl methylpolysiloxane stationary phase (e.g., DB-5 or equivalent), with dimensions of 30 m length, 0.25 mm internal diameter, and 0.25 µm film thickness.

• Data Acquisition System: Software for controlling the GC system and for data acquisition and processing.

• Autosampler (optional): For automated injections.

• Vials: 2 mL amber glass vials with PTFE-lined septa.

• Syringes: Microsyringes for sample and standard preparation.

• Volumetric flasks and pipettes: For accurate preparation of solutions.

• Analytical Balance: For weighing samples and standards.

Reagents and Materials

• Carrier Gas: Helium or Nitrogen, high purity (99.999%).

• FID Gases: Hydrogen and Air, high purity.

• Makeup Gas (optional): Nitrogen or Helium, high purity.

• Vinyltris(methylethylketoxime)silane (VOS): Reference standard of known purity.

• Solvent: Heptane or other suitable hydrocarbon solvent, GC grade.[3][4]

Experimental Protocol

1. Preparation of Standard Solution:

• Accurately weigh approximately 100 mg of the Vinyltris(methylethylketoxime)silane reference standard into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the chosen solvent (e.g., heptane). This yields a standard solution with a nominal concentration of 10 mg/mL.

• Prepare a series of dilutions from this stock solution to establish a calibration curve if absolute quantification of impurities is required.

2. Preparation of Sample Solution:

• Accurately weigh approximately 100 mg of the VOS sample to be tested into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the same solvent used for the standard preparation.

3. Gas Chromatography Operating Conditions:

The following are recommended starting conditions and may require optimization for specific instruments and columns.

Parameter	Value
Column	5% Phenyl Methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film
Injector Temperature	250 °C
Injection Volume	1.0 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Temperature Program
Initial Temperature	80 °C, hold for 2 minutes
Ramp Rate	15 °C/min
Final Temperature	280 °C, hold for 10 minutes
Detector	Flame Ionization Detector (FID)
Detector Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (Nitrogen)	25 mL/min

4. Data Analysis and Calculation:

• Integrate the peaks in the chromatograms obtained from the standard and sample solutions.

• Identify the peak corresponding to Vinyltris(methylethylketoxime)silane based on the retention time of the reference standard.

• The purity of the VOS sample is calculated using the area percent method, assuming that all components of the sample have a similar response factor with the FID.

Purity (%) = (Area of VOS Peak / Total Area of all Peaks) x 100

Data Presentation

The results of the purity analysis can be summarized in the following table:

Sample ID	Retention Time of VOS (min)	Peak Area of VOS	Total Peak Area	Purity (%)
VOS Standard	e.g., 12.5	e.g., 5,000,000	e.g., 5,050,000	e.g., 99.0
VOS Sample 001	e.g., 12.5	e.g., 4,800,000	e.g., 4,900,000	e.g., 98.0
VOS Sample 002	e.g., 12.5	e.g., 4,950,000	e.g., 5,000,000	e.g., 99.0

Note: The values presented in the table are for illustrative purposes only.

Workflow Diagram

The following diagram illustrates the experimental workflow for the GC purity analysis of Vinyltris(methylethylketoxime)silane.

Caption: Workflow for GC Purity Analysis of VOS.

Safety Precautions

• Vinyltris(methylethylketoxime)silane may cause skin and eye irritation.[5] Handle with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Work in a well-ventilated area or under a fume hood.[5]

• The solvents used are flammable. Keep away from ignition sources.

• Due to the pyrophoric nature of some silanes, special care should be taken to avoid contact with air and moisture if the sample integrity is critical.[6]

Conclusion

The gas chromatography method detailed in this application note provides a reliable and robust approach for the purity assessment of Vinyltris(methylethylketoxime)silane. The use of a non-polar capillary column and flame ionization detection allows for excellent separation and quantification of VOS and its potential impurities. This method is suitable for quality control and research applications, ensuring the high quality of VOS used in various industrial formulations.

References

• 1. Methyltris(methylethylketoxime)silane | 22984-54-9 | Benchchem [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. Gas chromatographic determination of some alkoxysilanes for use in occupational exposure assessment - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. turbobuildinggroup.com.au [turbobuildinggroup.com.au]
• 6. applications.wasson-ece.com [applications.wasson-ece.com]

Application Note: Monitoring the Hydrolysis Kinetics of Vinyltris(methylethylketoxime)silane using FTIR Spectroscopy

Abstract

This application note details a robust method for monitoring the hydrolysis kinetics of Vinyltris(methylethylketoxime)silane (VOS), a neutral oxime-based crosslinker, using Fourier Transform Infrared (FTIR) spectroscopy. The hydrolysis of VOS is a critical step in its function as a crosslinking agent in various industrial applications, including adhesives and sealants. By monitoring the changes in specific infrared absorption bands over time, the rate of hydrolysis can be accurately determined. This document provides a comprehensive experimental protocol, data analysis guidelines, and expected outcomes for researchers and professionals in materials science and drug development.

Introduction

Vinyltris(methylethylketoxime)silane (VOS) is a versatile silane (B1218182) coupling agent and crosslinker. Its utility is derived from the hydrolysis of the methylethylketoxime groups, which generates reactive silanol (B1196071) groups. These silanols can then condense to form stable siloxane bonds (Si-O-Si), leading to the formation of a crosslinked network. The kinetics of this initial hydrolysis step are crucial as they dictate the curing rate and final properties of the material.

FTIR spectroscopy is a powerful analytical technique for in-situ and real-time monitoring of chemical reactions. By tracking the vibrational modes of specific functional groups, it provides valuable insights into reaction mechanisms and kinetics. In the case of VOS hydrolysis, FTIR allows for the simultaneous observation of the disappearance of the Si-O-N bond of the oxime group and the appearance of Si-OH groups, providing a direct measure of the reaction progress.

Reaction Pathway

The hydrolysis of Vinyltris(methylethylketoxime)silane proceeds in a stepwise manner, where the three methylethylketoxime groups are sequentially replaced by hydroxyl groups upon reaction with water. The liberated methylethylketoxime is a byproduct. The resulting vinylsilanetriol is highly reactive and readily undergoes condensation to form a polysiloxane network.

Caption: Hydrolysis pathway of VOS.

Experimental Protocol

This section provides a detailed protocol for monitoring the hydrolysis of VOS using transmission FTIR spectroscopy.

1. Materials and Reagents:

• Vinyltris(methylethylketoxime)silane (VOS), technical grade

• Anhydrous organic solvent (e.g., Tetrahydrofuran (THF) or Dioxane)

• Deionized water

• Optional: Acidic or basic catalyst (e.g., HCl or NH₄OH) to investigate pH effects.

2. Equipment:

• Fourier Transform Infrared (FTIR) Spectrometer with a temperature-controlled sample compartment.

• Liquid transmission cell with KBr or CaF₂ windows.

• Gas-tight syringes for precise liquid handling.

• Volumetric flasks and pipettes.

3. Solution Preparation:

• Prepare a stock solution of VOS in the chosen anhydrous solvent (e.g., 0.1 M).

• Prepare a stock solution of deionized water in the same solvent. The concentration will depend on the desired water-to-silane molar ratio.

• If investigating catalytic effects, prepare dilute solutions of the catalyst in the solvent.

4. FTIR Data Acquisition:

• Background Spectrum: Record a background spectrum of the pure solvent in the transmission cell.

• Initial Spectrum (t=0): Mix the VOS solution and the water solution (and catalyst solution, if applicable) rapidly and immediately inject the mixture into the FTIR cell. Record the first spectrum as quickly as possible. This will serve as the t=0 reference.

• Time-Resolved Spectra: Collect spectra at regular intervals (e.g., every 1-5 minutes) over the desired reaction period. The frequency of data collection should be adjusted based on the expected reaction rate.

• Spectral Range: 4000 - 650 cm⁻¹

• Resolution: 4 cm⁻¹

• Scans: 32 scans per spectrum

5. Experimental Workflow:

Caption: Experimental workflow for FTIR kinetic analysis.

Data Analysis and Expected Results

The hydrolysis of VOS can be monitored by observing the changes in the intensity of specific IR bands. The key is to identify a band corresponding to the reactant that decreases over time and a band corresponding to a product that increases over time.

Key Infrared Bands of Interest:

Wavenumber (cm⁻¹)	Assignment	Expected Change
~3700 - 3200 cm⁻¹	O-H stretching in Si-OH (silanol)	Increase
~1640 cm⁻¹	C=N stretching of the oxime group	Decrease
~940 - 900 cm⁻¹	Si-O-N stretching	Decrease
~1100 - 1000 cm⁻¹	Si-O-Si stretching (from condensation)	Increase
~1600 cm⁻¹	C=C stretching of the vinyl group (internal standard)	No Change

Quantitative Analysis:

The concentration of the reacting species is proportional to the absorbance of their characteristic IR bands, according to the Beer-Lambert law. The rate of hydrolysis can be determined by plotting the natural logarithm of the absorbance of a reactant peak (e.g., Si-O-N at ~920 cm⁻¹) versus time. For a pseudo-first-order reaction (assuming water is in large excess), this plot should be linear, and the rate constant (k) can be calculated from the slope.

Hypothetical Kinetic Data:

The following table summarizes hypothetical rate constants for the hydrolysis of VOS under different conditions.

Condition	Catalyst	Temperature (°C)	Water:VOS Molar Ratio	Pseudo-First-Order Rate Constant (k, min⁻¹)
1 (Control)	None	25	10:1	0.05
2	0.01 M HCl	25	10:1	0.25
3	0.01 M NH₄OH	25	10:1	0.15
4	None	40	10:1	0.12
5	None	25	50:1	0.10

This data illustrates that the hydrolysis of VOS is expected to be significantly accelerated by both acidic and basic catalysts, with acidic catalysis being more pronounced. An increase in temperature and water concentration also leads to a faster reaction rate.

Spectral Data Interpretation:

A series of time-resolved FTIR spectra would show a gradual decrease in the absorbance of the peaks at ~1640 cm⁻¹ and ~920 cm⁻¹, corresponding to the consumption of the methylethylketoxime groups. Concurrently, a broad band will appear and grow in the ~3700-3200 cm⁻¹ region, indicative of the formation of Si-OH groups. The vinyl C=C stretching peak at ~1600 cm⁻¹ should remain constant and can be used as an internal standard to account for any variations in sample thickness or concentration.

Conclusion

FTIR spectroscopy is an effective and straightforward technique for monitoring the hydrolysis kinetics of Vinyltris(methylethylketoxime)silane. This application note provides a comprehensive protocol for acquiring and analyzing kinetic data. The ability to quantify the effects of catalysts, temperature, and reactant concentrations is invaluable for optimizing formulations and curing processes in a wide range of industrial and research applications. This method can be adapted for other silane-based systems to provide fundamental insights into their reaction mechanisms and kinetics.

Application Note: Characterization of Vinyltris(methylethylketoxime)silane Reaction Products by NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Vinyltris(methylethylketoxime)silane (VOS), a vinyl-functionalized oxime silane, serves as a crucial crosslinking agent in the production of room temperature vulcanizing (RTV) silicone sealants and adhesives.[1][2] Its utility stems from its reactivity with moisture, which initiates a hydrolysis and condensation cascade, leading to the formation of a durable polysiloxane network. The primary byproduct of this curing process is methylethylketoxime (MEKO). Monitoring the conversion of VOS and the formation of its byproducts is essential for understanding reaction kinetics, ensuring product quality, and optimizing formulations.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the non-destructive characterization of VOS and its reaction products. Both proton (¹H) and carbon-13 (¹³C) NMR provide detailed structural information, enabling unambiguous identification of reactants, intermediates, and final products. This application note provides a detailed protocol for utilizing NMR spectroscopy to monitor the hydrolysis of VOS.

Reaction Pathway: Hydrolysis of Vinyltris(methylethylketoxime)silane

The primary reaction of interest is the hydrolysis of the Si-O bonds in VOS upon exposure to water. This reaction releases three equivalents of methylethylketoxime and forms a reactive vinylsilanetriol intermediate. The silanetriol is unstable and readily undergoes condensation to form polysiloxane networks.

Caption: Hydrolysis and condensation of VOS.

Experimental Protocols

Objective: To monitor the hydrolysis of Vinyltris(methylethylketoxime)silane by ¹H and ¹³C NMR spectroscopy.

Materials:

• Vinyltris(methylethylketoxime)silane (VOS) (CAS: 2224-33-1)

• Deuterated chloroform (B151607) (CDCl₃)

• Deuterium oxide (D₂O)

• NMR tubes

• Pipettes

Instrumentation:

• 400 MHz (or higher) NMR spectrometer

Protocol for Monitoring VOS Hydrolysis:

• Sample Preparation (Time Zero):

  • Prepare a stock solution of VOS in CDCl₃ (e.g., 50 mg/mL).

  • Transfer 0.5 mL of the VOS stock solution to a clean, dry NMR tube.

  • Acquire ¹H and ¹³C NMR spectra of the pure VOS. This will serve as the time-zero reference.

• Initiation of Hydrolysis:

  • Add a controlled amount of D₂O (e.g., 10 µL) to the NMR tube containing the VOS solution. The use of D₂O allows for the introduction of water without creating a large solvent peak in the ¹H NMR spectrum.

  • Cap the NMR tube securely and shake gently to mix the reactants.

• NMR Data Acquisition:

  • Immediately acquire ¹H and ¹³C NMR spectra after the addition of D₂O.

  • Continue to acquire spectra at regular intervals (e.g., every 30 minutes for the first few hours, then at longer intervals) to monitor the progress of the reaction.

• Data Processing and Analysis:

  • Process the acquired NMR spectra (Fourier transformation, phase correction, and baseline correction).

  • Integrate the signals corresponding to the vinyl protons of VOS and the protons of the liberated MEKO in the ¹H NMR spectra.

  • The relative integrals of these signals will allow for the quantification of the extent of hydrolysis over time.

  • Analyze the changes in the ¹³C NMR spectra to observe the disappearance of VOS signals and the appearance of MEKO and silanol (B1196071)/siloxane signals.

Data Presentation

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for Vinyltris(methylethylketoxime)silane and the experimentally observed shifts for its hydrolysis product, methylethylketoxime.

Compound	Functional Group	Predicted/Observed ¹H Chemical Shift (δ, ppm)	Predicted/Observed ¹³C Chemical Shift (δ, ppm)
Vinyltris(methylethylketoxime)silane (VOS)	Vinyl (CH=CH₂)	5.8 - 6.2	130 - 140
Methyl (-CH₃)	~1.0	~10
Ethyl (-CH₂CH₃)	~2.2 (CH₂), ~1.1 (CH₃)	~25 (CH₂), ~12 (CH₃)
Methylethylketoxime (MEKO) [3]	Methyl (-CH₃)	1.86	9.9
Ethyl (-CH₂CH₃)	2.22 (CH₂), 1.08 (CH₃)	24.5 (CH₂), 11.6 (CH₃)
Oxime (=N-OH)	~8.5 (broad)	~158

Note: The chemical shifts for VOS are predicted based on typical values for similar vinyl and oxime-containing silanes. Actual values may vary.

Experimental Workflow

The following diagram illustrates the workflow for the NMR analysis of VOS hydrolysis.

Caption: Workflow for NMR analysis of VOS hydrolysis.

Results and Discussion

Upon the addition of D₂O to the VOS solution, the ¹H NMR spectrum is expected to show a gradual decrease in the intensity of the vinyl proton signals (multiplets between 5.8 and 6.2 ppm) of VOS. Concurrently, new signals corresponding to the protons of MEKO will appear and increase in intensity. Specifically, singlets and quartets/triplets for the methyl and ethyl groups of MEKO will be observed around 1.86, 2.22, and 1.08 ppm, respectively.

By comparing the integral of the vinyl protons of the remaining VOS to the integral of the protons of the formed MEKO at each time point, a kinetic profile of the hydrolysis reaction can be constructed.

In the ¹³C NMR spectra, the signals corresponding to the vinyl carbons of VOS (around 130-140 ppm) will decrease over time, while the signals for the carbons of MEKO will appear and grow. The formation of silanol (Si-OH) and subsequently siloxane (Si-O-Si) bonds can also be monitored, although the signals for the silicon-bearing species can be broad and more complex to analyze without ²⁹Si NMR.

Conclusion

NMR spectroscopy is an indispensable tool for the detailed characterization of the hydrolysis of Vinyltris(methylethylketoxime)silane. It provides a direct and quantitative method to monitor the consumption of the starting material and the formation of the methylethylketoxime byproduct. The protocols and data presented in this application note offer a robust framework for researchers and scientists to study the reaction kinetics and mechanism of VOS-based systems, aiding in the development and quality control of silicone-based materials.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Page loading... [guidechem.com]
• 3. Page loading... [wap.guidechem.com]

Application Notes and Protocols: Vinyltris(methylethylketoxime)silane as an Adhesion Promoter for Metal-Polymer Composites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyltris(methylethylketoxime)silane (VOS) is a versatile organosilane compound that functions as a highly effective adhesion promoter at the interface between metallic substrates and polymeric matrices.[1][2] Its unique chemical structure allows it to form a durable, water-resistant bond between these dissimilar materials, significantly enhancing the mechanical properties and longevity of metal-polymer composites.[1][3] This document provides detailed application notes, experimental protocols, and the underlying chemical principles for utilizing VOS as an adhesion promoter in a research and development setting.

VOS, with the chemical formula C₁₄H₂₇N₃O₃Si and CAS number 2224-33-1, is a vinyl-functional silane (B1218182) with three methylethylketoxime groups.[3][4] It is primarily used as a crosslinking agent in moisture-curing silicone systems and as a coupling agent in adhesives, sealants, and coatings to improve the bond between organic and inorganic materials.[3][5]

Chemical Properties and Mechanism of Action

The efficacy of VOS as an adhesion promoter stems from its dual functionality. The methylethylketoxime groups are hydrolyzable, while the vinyl group is reactive towards organic polymers.

Table 1: Physicochemical Properties of Vinyltris(methylethylketoxime)silane

Property	Value
CAS Number	2224-33-1[4]
Molecular Formula	C₁₄H₂₇N₃O₃Si[4]
Molecular Weight	313.47 g/mol [3]
Appearance	Colorless to yellowish transparent liquid[5]
Boiling Point	115°C @ 0.12 mmHg[5]
Density	~0.990 g/cm³ @ 25°C[5]
Flash Point	63°C[5]
Purity	≥97.0%[5]

The adhesion promotion mechanism involves a two-step process:

• Hydrolysis: In the presence of moisture (e.g., atmospheric humidity or surface hydroxyl groups), the methylethylketoxime groups on the silicon atom hydrolyze to form reactive silanol (B1196071) groups (Si-OH) and methylethylketoxime (MEKO) as a byproduct.[4]

• Condensation and Interfacial Bonding: The newly formed silanol groups can then condense with hydroxyl groups present on the surface of the metal substrate (e.g., metal oxides), forming stable, covalent metallo-siloxane bonds (M-O-Si).[6] These silanol groups can also self-condense to form a durable polysiloxane network at the interface. The vinyl functional group of the VOS molecule extends away from the surface and is available to co-react or entangle with the polymer matrix during the curing process, thus forming a strong and durable bridge between the inorganic and organic phases.[4]

Figure 1. Adhesion mechanism of VOS.

Application Protocol: VOS Treatment of Aluminum Substrates for Epoxy Bonding

This protocol provides a general guideline for the surface treatment of aluminum alloys for enhanced adhesion with epoxy-based polymers. Optimization of parameters such as concentration, curing time, and temperature may be necessary for specific substrates and polymer systems.

3.1. Materials and Equipment

• Vinyltris(methylethylketoxime)silane (VOS)

• Aluminum substrates (e.g., Al 6061 or Al 2024)

• Degreasing solvent (e.g., acetone (B3395972), isopropanol)

• Deionized water

• Glacial acetic acid

• Ethanol (B145695)

• Two-part epoxy adhesive

• Beakers and graduated cylinders

• Magnetic stirrer and stir bar

• pH meter or pH paper

• Oven or heating plate

• Ultrasonic bath

• Lint-free wipes

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

3.2. Experimental Workflow

Figure 2. Experimental workflow for VOS application.

3.3. Step-by-Step Procedure

• Substrate Preparation:

  • Thoroughly degrease the aluminum substrates by immersing them in acetone or isopropanol (B130326) and sonicating for 15 minutes.

  • Rinse the substrates with deionized water.

  • Dry the substrates completely using a stream of nitrogen or by placing them in an oven at 110°C for 15 minutes.

• VOS Solution Preparation:

  • Prepare a 95:5 (v/v) solution of ethanol and deionized water.

  • Adjust the pH of the solution to 4.5-5.5 using glacial acetic acid. This acidic condition catalyzes the hydrolysis of the silane.

  • Add VOS to the solution to a final concentration of 1-2% (v/v) while stirring.

  • Continue stirring for at least 30 minutes to allow for the hydrolysis of VOS to form silanol groups.

• VOS Application:

  • Immerse the cleaned and dried aluminum substrates into the prepared VOS solution for 2-3 minutes.

  • Remove the substrates and rinse them briefly with ethanol to remove any excess, unreacted silane.

• Curing:

  • Cure the treated substrates in an oven at 110°C for 15 minutes to promote the condensation of silanol groups with the surface hydroxyls and to form a stable siloxane layer.

• Composite Assembly and Curing:

  • Prepare the two-part epoxy adhesive according to the manufacturer's instructions.

  • Apply a uniform layer of the mixed epoxy to the VOS-treated surface of the aluminum substrate.

  • Assemble the metal-polymer composite (e.g., in a lap shear joint configuration).

  • Cure the assembled composite according to the epoxy manufacturer's recommended schedule.

3.4. Adhesion Testing

• Evaluate the adhesion strength of the metal-polymer composite using standard test methods such as lap shear strength (ASTM D1002), peel strength (ASTM D903), or pull-off adhesion (ASTM D4541).

• A control group of untreated aluminum substrates should be tested in parallel for comparison.

Quantitative Data (Hypothetical)

Table 2: Hypothetical Lap Shear Strength Data for Aluminum-Epoxy Composite

Surface Treatment	Lap Shear Strength (MPa)	% Improvement	Failure Mode
Untreated Aluminum (Control)	12.5 ± 1.8	-	Adhesive Failure
VOS-Treated Aluminum	25.3 ± 2.1	102%	Cohesive Failure

Note: These values are for illustrative purposes only and actual results may vary depending on the specific materials and processing conditions.

Safety Precautions

• Vinyltris(methylethylketoxime)silane is a combustible liquid and may cause skin and eye irritation.[7]

• Work in a well-ventilated area, preferably a fume hood.

• Wear appropriate personal protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat.

• Methylethylketoxime is released during hydrolysis and curing, which is a suspected carcinogen.[7] Ensure adequate ventilation to avoid inhalation of vapors.[7]

• Consult the Safety Data Sheet (SDS) for VOS for complete safety and handling information.

Troubleshooting

• Poor Adhesion:

  • Ensure proper substrate cleaning and degreasing.

  • Verify the pH of the silane solution is within the optimal range.

  • Check that the VOS solution has been allowed sufficient time for hydrolysis.

  • Ensure complete curing of the silane layer and the polymer matrix.

• Inconsistent Results:

  • Maintain consistent application and curing parameters.

  • Ensure uniform coating of the VOS solution on the substrate.

  • Use fresh VOS and solvents.

Conclusion

Vinyltris(methylethylketoxime)silane is a potent adhesion promoter for metal-polymer composites, capable of significantly enhancing the interfacial bond strength and durability. By following the detailed protocols and understanding the underlying chemical mechanisms, researchers can effectively utilize VOS to develop robust and reliable composite materials for a wide range of applications. Careful optimization of the treatment parameters for specific material systems is crucial for achieving optimal performance.

References

• 1. Vinyltris(methylethylketoxime)silane, cas:2224-33-1,VOS Hengda Chemical [hengdasilane.com]
• 2. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 3. Supplier of VINYLTRIS(METHYLETHYLKETOXIME)SILANE | Bulk Manufacturer & Distributor [silsource.com]
• 4. CAS 2224-33-1: Vinyltris(methylethylketoxime)silane [cymitquimica.com]
• 5. SiSiB® PC7500 vinyl tris methylethylketoxime silane, VOS silane CAS 2224 33 1 [sinosil.com]
• 6. VINYLTRIS(METHYLETHYLKETOXIMINO)SILANE, tech | [gelest.com]
• 7. gelest.com [gelest.com]

Application Notes and Protocols for Moisture-Curing Adhesives Formulated with Vinyltris(methylethylketoxime)silane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and use of Vinyltris(methylethylketoxime)silane (VOS) in moisture-curing adhesives, particularly in Room Temperature Vulcanizing (RTV) silicone sealants. The information is intended to guide researchers and professionals in developing and evaluating adhesive formulations for various applications.

Introduction to Vinyltris(methylethylketoxime)silane (VOS)

Vinyltris(methylethylketoxime)silane is an organosilane compound that functions as a crosslinking agent and adhesion promoter in moisture-curing silicone formulations.[1][2] Its key features include:

• Neutral Cure: VOS is an oxime-based crosslinker, which results in a neutral curing mechanism.[3][4][5] Unlike acetoxy-cure systems that release corrosive acetic acid, the by-product of VOS hydrolysis is methylethylketoxime (MEKO), which is non-corrosive to sensitive substrates like metals and marble.[3][5][6]

• Reactivity and Cure Profile: VOS is often used in conjunction with other oximinosilanes, such as Methyltris(methylethylketoxime)silane (MOS).[2][7] The vinyl group in VOS contributes to a faster crosslinking reaction, which can lead to a shorter skin formation time of the sealant without significantly reducing the overall curing time.[7] The general reactivity trend for common oximinosilanes is: Tetra(methylethylketoxime)silane (TOS) > VOS > MOS.[4] By blending these crosslinkers, the cure profile of the adhesive can be precisely controlled.[4]

• Adhesion Promotion: The silane (B1218182) structure of VOS allows it to form durable bonds with both organic polymers and inorganic surfaces, enhancing the adhesion of the sealant to a variety of substrates.[1]

Core Components of a VOS-Based Moisture-Curing Adhesive

A typical formulation for a one-component RTV silicone sealant utilizing VOS consists of several key ingredients. The following table outlines these components and their typical concentration ranges found in various formulations.

Component	Function	Typical Concentration (parts by weight)	References
Base Polymer	Primary structural backbone of the adhesive.	100	[8][9]
- Silanol-terminated polydimethylsiloxane (B3030410) (PDMS)	[8][9]
Crosslinker(s)	Facilitates the formation of a three-dimensional network upon exposure to moisture.	3 - 15	[8][10]
- Vinyltris(methylethylketoxime)silane (VOS)	[2][8]
- Methyltris(methylethylketoxime)silane (MOS)	[2]
Filler(s)	Reinforces the polymer network, controls viscosity, and can reduce cost.	5 - 175	[9][10][11]
- Fumed Silica (B1680970)	[9]
- Calcium Carbonate	[9][11]
Plasticizer	Improves flexibility and processability.	up to 40	[8]
- Trimethylsilyl-terminated polydimethylsiloxane	[8]
Adhesion Promoter	Enhances bonding to specific substrates.	0.05 - 10	[8]
- Amino-functional silanes (e.g., gamma-aminopropyltriethoxysilane)	[12]
Catalyst	Accelerates the curing reaction.	0.2 - 6	[11][13]
- Organotin compounds (e.g., dibutyltin (B87310) dilaurate)	[9][13]

Experimental Protocols

Preparation of a One-Component RTV Silicone Sealant

This protocol describes a general procedure for the laboratory-scale preparation of a one-component, moisture-curing RTV silicone sealant.

Materials:

• Silanol-terminated polydimethylsiloxane (PDMS) base polymer

• Fumed silica (hydrophobically treated)

• Trimethylsilyl-terminated polydimethylsiloxane (plasticizer)

• Vinyltris(methylethylketoxime)silane (VOS)

• Methyltris(methylethylketoxime)silane (MOS)

• gamma-Aminopropyltriethoxysilane (adhesion promoter)

• Dibutyltin dilaurate (catalyst)

• Planetary mixer with vacuum capabilities

• Sealant cartridges

Procedure:

• Base Compound Preparation:

  • Charge the planetary mixer with 100 parts by weight of the silanol-terminated PDMS polymer and the desired amount of plasticizer (e.g., 20-40 parts).

  • Begin mixing at a low speed and gradually add the fumed silica (e.g., 10-30 parts) to the polymer base.

  • Once the filler is incorporated, increase the mixing speed and apply a vacuum to the mixing vessel to de-aerate the compound. Mix until a homogeneous, paste-like consistency is achieved.

• Incorporation of Additives:

  • Release the vacuum and reduce the mixing speed.

  • In a separate, dry container, pre-blend the VOS and MOS crosslinkers in the desired ratio (e.g., 65% VOS / 35% TOS blend as a starting point, or a simple VOS/MOS blend).[5] Add the adhesion promoter to this mixture.

  • Slowly add the crosslinker/adhesion promoter blend to the base compound in the mixer.

  • Add the catalyst (e.g., 0.5-3.0 parts) to the mixture.

  • Mix under a nitrogen blanket to prevent premature curing.

• Final Mixing and Packaging:

  • Increase the mixing speed and apply a vacuum to ensure thorough dispersion of all components and to remove any entrapped air.

  • Once the mixture is uniform, stop the mixer and release the vacuum.

  • Package the sealant into moisture-proof cartridges.

Evaluation of Cured Sealant Properties

The following standard tests can be used to characterize the performance of the formulated sealant.

Property	Test Method	Description
Tack-Free Time	ASTM C679	The time required for the sealant surface to become non-tacky to the touch.
Cure-Through Time	-	The time required for the sealant to fully cure through a specified thickness.
Hardness (Shore A)	ASTM D2240	Measures the indentation hardness of the cured elastomer.
Tensile Strength and Elongation	ASTM D412	Determines the ultimate tensile strength and the percentage of elongation at break of the cured sealant.
Adhesion (Lap Shear)	ASTM D1002	Measures the shear strength of the adhesive bond between two substrates.

Quantitative Data and Performance Characteristics

The following table summarizes typical performance data for a neutral-curing RTV silicone sealant. While specific formulations containing VOS are proprietary, this data provides a general benchmark for expected performance.

Property	Typical Value
Appearance	Non-sag paste
Cure System	Oxime (Neutral)
Skin Formation Time (at 23°C, 50% RH)	15 minutes
Tack-Free Time	15 Minutes
Cure Time (at 23°C, 50% RH)	72 hours for full cure
Hardness (Shore A)	30 - 50
Tensile Strength	0.5 N/mm²
Elongation at Break	280%
Modulus at 100% Elongation	0.48 N/mm²
Service Temperature Range	-40°C to +100°C

Note: The data presented is a compilation from various sources and should be considered as a general guide.[9][14] Actual performance will vary depending on the specific formulation.

Visualizations

Moisture-Curing Mechanism of VOS

The following diagram illustrates the hydrolysis and condensation reactions that occur during the moisture-curing process of a silicone polymer with VOS as the crosslinker.

Caption: Moisture-curing mechanism of VOS.

Experimental Workflow for Sealant Formulation and Testing

This diagram outlines the key steps involved in the formulation and evaluation of a VOS-based RTV silicone sealant.

Caption: Sealant formulation and testing workflow.

Safety Considerations

• During the curing process, methylethylketoxime (MEKO) is released.[9] It is recommended to ensure adequate ventilation in the work area to avoid inhalation of vapors.[9]

• Uncured silicone and its components may cause skin and eye irritation. Appropriate personal protective equipment (PPE), such as gloves and safety glasses, should be worn during handling.

• Consult the Safety Data Sheet (SDS) for each component for detailed safety and handling information.

References

• 1. nbinno.com [nbinno.com]
• 2. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 3. Oximino Silane Crosslinkers | SiSiB SILICONES [sinosil.com]
• 4. Oxime cross-linker from China, Oxime cross-linker Manufacturer & Supplier - Siwin [siwinsilicone.com]
• 5. andisil.com [andisil.com]
• 6. Neutral Silicones Guide - Wolf Group [wolf-group.com]
• 7. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 8. WO1992007896A1 - MOISTURE CURABLE RTV SILICONE FORMULATION EMPLOYING η-UREIDO-PROPYLTRIALKOXYSILANE ADHESION PROMOTER - Google Patents [patents.google.com]
• 9. sinosil.com [sinosil.com]
• 10. US10883028B2 - Room temperature curable polyoranopolysloxane silicone sealant composition, the silicone sealant and method for preparing thereof - Google Patents [patents.google.com]
• 11. US4956435A - Neutral cure silicone sealants - Google Patents [patents.google.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. specialchem.com [specialchem.com]
• 14. siliconesolutions.com [siliconesolutions.com]

Application Notes and Protocols: Vinyltris(methylethylketoxime)silane in Weather-Resistant Coatings

Audience: Researchers, scientists, and drug development professionals.

Introduction

Vinyltris(methylethylketoxime)silane (VOS), also known as VTMES, is a versatile organosilane that functions as a highly effective crosslinking agent and adhesion promoter in the formulation of high-performance, weather-resistant coatings.[1][2][3] Its unique chemical structure, featuring a vinyl group and three methylethylketoxime functionalities, allows it to significantly enhance the durability, adhesion, and overall performance of coatings on various substrates, particularly inorganic surfaces like glass and metal.[1][2][3][4] These application notes provide detailed protocols and performance data for researchers and formulators interested in leveraging the benefits of VOS in their coating systems.

Mechanism of Action

The efficacy of Vinyltris(methylethylketoxime)silane in coatings is primarily attributed to its dual-reactivity. The methylethylketoxime groups are hydrolyzable, while the vinyl group can participate in further chemical reactions.

• Hydrolysis and Condensation: In the presence of atmospheric moisture, the methylethylketoxime groups of VOS hydrolyze to form reactive silanol (B1196071) groups (-Si-OH). These silanol groups can then undergo condensation reactions with hydroxyl groups present on the surface of inorganic substrates (e.g., glass, metal oxides), forming stable, covalent M-O-Si bonds (where M is Si, Al, Fe, etc.).[4][5] This reaction is fundamental to the adhesion-promoting properties of VOS.

• Crosslinking: The newly formed silanol groups can also condense with each other, creating a durable, three-dimensional siloxane network (-Si-O-Si-) within the coating matrix.[5] This crosslinking enhances the mechanical strength, chemical resistance, and weatherability of the coating.

• Vinyl Group Reactivity: The vinyl group provides an additional site for reactivity. It can be leveraged to improve crosslink density and facilitate covalent bonding with the polymer backbone of the coating resin, further enhancing the overall integrity and performance of the coating system.

Mechanism of Action of Vinyltris(methylethylketoxime)silane

Caption: Mechanism of VOS in coatings.

Performance Data

The following tables summarize representative performance data of a standard solvent-borne acrylic coating formulated with and without Vinyltris(methylethylketoxime)silane.

Table 1: Physical and Mechanical Properties

Property	Test Method	Control (No VOS)	2% VOS by Weight
Pencil Hardness	ASTM D3363	H	3H
Adhesion (Cross-hatch)	ASTM D3359	3B	5B
Impact Resistance (Direct)	ASTM D2794	40 in-lbs	80 in-lbs
Flexibility (Conical Mandrel)	ASTM D522	10 mm	4 mm

Table 2: Weathering and Chemical Resistance

Property	Test Method	Control (No VOS)	2% VOS by Weight
Gloss Retention (60°)	ASTM D523 (after 1000h QUV)	65%	92%
Color Change (ΔE)	ASTM D2244 (after 1000h QUV)	4.2	0.8
Salt Spray Resistance	ASTM B117 (500 hours)	Severe blistering	No blistering
Water Immersion Resistance	ASTM D870 (24 hours)	Blistering, loss of adhesion	No effect

Experimental Protocols

Protocol 1: Formulation of a VOS-Modified Acrylic Coating

Objective: To prepare a solvent-borne acrylic coating incorporating Vinyltris(methylethylketoxime)silane as a crosslinking and adhesion-promoting agent.

Materials:

• Acrylic resin solution (50% solids in xylene)

• Titanium dioxide (TiO2) pigment

• Xylene (solvent)

• Dispersing agent

• Vinyltris(methylethylketoxime)silane (VOS)

• High-speed disperser

• Mixing vessel

Procedure:

• Pigment Dispersion:

  • Charge the mixing vessel with the acrylic resin solution and xylene.

  • Begin agitation with the high-speed disperser at low speed.

  • Slowly add the dispersing agent, followed by the TiO2 pigment.

  • Increase the disperser speed to 2000-3000 rpm and disperse for 20-30 minutes, or until a Hegman grind of 7 is achieved.

• Let-Down:

  • Reduce the disperser speed.

  • Add the remaining acrylic resin solution and xylene to achieve the desired viscosity.

  • Mix for an additional 10-15 minutes until the mixture is homogeneous.

• Addition of VOS:

  • While stirring at a low speed, add the specified amount of Vinyltris(methylethylketoxime)silane (e.g., 2% by weight of total formulation) to the coating formulation.

  • Continue mixing for 10 minutes to ensure uniform incorporation.

• Final Adjustments and Storage:

  • Measure the viscosity and make any necessary adjustments with xylene.

  • Filter the coating through a 100-mesh screen.

  • Store in a sealed container in a cool, dry place away from moisture.

Protocol 2: Evaluation of Coating Performance

Objective: To assess the physical, mechanical, and weathering properties of the VOS-modified coating compared to a control.

Materials and Equipment:

• Prepared coating formulations (with and without VOS)

• Steel or aluminum test panels (as per ASTM standards)

• Film applicator (e.g., drawdown bar)

• Pencil hardness tester

• Cross-hatch adhesion tester

• Impact tester

• Conical mandrel bender

• Gloss meter

• Spectrocolorimeter

• QUV accelerated weathering tester

• Salt spray cabinet

Procedure:

• Panel Preparation:

  • Clean and degrease the test panels according to standard procedures (e.g., ASTM D609).

• Coating Application:

  • Apply the coatings to the prepared panels at a controlled dry film thickness (e.g., 50 µm) using a film applicator.

  • Allow the coated panels to cure at ambient conditions for 7 days before testing.

• Physical and Mechanical Testing:

  • Pencil Hardness: Determine the pencil hardness according to ASTM D3363.

  • Adhesion: Evaluate the adhesion using the cross-hatch method as per ASTM D3359.

  • Impact Resistance: Measure the direct impact resistance following ASTM D2794.

  • Flexibility: Assess the flexibility using a conical mandrel bender according to ASTM D522.

• Accelerated Weathering:

  • Expose the coated panels in a QUV accelerated weathering tester for 1000 hours, following a cycle of UV-A exposure and condensation (e.g., ASTM G154, Cycle 1).

  • At intervals (e.g., 250, 500, 1000 hours), remove the panels and measure the 60° gloss (ASTM D523) and color change (ΔE) (ASTM D2244).

• Corrosion and Chemical Resistance:

  • Salt Spray: Place the panels in a salt spray cabinet for 500 hours as per ASTM B117. Evaluate for blistering and corrosion.

  • Water Immersion: Immerse the panels in deionized water for 24 hours according to ASTM D870 and assess for any defects.

Experimental Workflow for Coating Development and Testing

Caption: Workflow for coating development.

Safety Precautions

Vinyltris(methylethylketoxime)silane and its hydrolysis byproduct, methylethylketoxime, may cause skin and eye irritation.[1] It is essential to handle this chemical in a well-ventilated area and use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS).

The incorporation of Vinyltris(methylethylketoxime)silane into coating formulations offers a reliable and effective method for enhancing their weather resistance, durability, and adhesion to inorganic substrates. The protocols outlined in these application notes provide a framework for researchers and formulators to explore the benefits of VOS in developing advanced, high-performance coatings. The provided performance data, while representative, illustrates the significant improvements that can be achieved with the use of this versatile silane.

References

• 1. researchgate.net [researchgate.net]
• 2. Vinyltris(methylethylketoxime)silane, cas:2224-33-1,VOS Hengda Chemical [hengdasilane.com]
• 3. researchgate.net [researchgate.net]
• 4. VINYLTRIS(METHYLETHYLKETOXIMINO)SILANE, tech | [gelest.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing premature hydrolysis of "Vinyltris(methylethylketoxime)silane" during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the premature hydrolysis of Vinyltris(methylethylketoxime)silane (VOS) during storage.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of VOS, leading to premature hydrolysis.

Issue 1: Rapid Degradation of VOS Despite Recommended Storage Conditions

Question	Answer
Why is my VOS degrading even when stored in a sealed container in a cool, dry place?	Even in seemingly ideal conditions, microscopic amounts of moisture can initiate hydrolysis. The process is autocatalytic, meaning the byproducts of hydrolysis can accelerate further degradation. Ensure the container is not only tightly sealed but was also purged with an inert gas like nitrogen or argon before sealing to displace any ambient moisture.[1][2]
Could the container material be a factor?	Yes, certain materials can adsorb moisture or leach impurities that may catalyze hydrolysis. It is recommended to store VOS in its original container. If transferring is necessary, use containers made of fluorinated polyethylene (B3416737) or glass, ensuring they are scrupulously dry.
Are there any chemical stabilizers I can add?	While specific stabilizers for VOS are not extensively documented in public literature, the use of moisture scavengers, such as other more reactive silanes, can be effective. Additionally, for some silane (B1218182) compositions, sterically hindered phenols have been used as antioxidants to prevent degradation, which may offer some protection.[3]

Issue 2: Inconsistent Experimental Results Using VOS from the Same Batch

Question	Answer
I am observing variability in my reaction outcomes, could this be due to VOS quality?	Inconsistent results are a common symptom of partial hydrolysis of VOS. The presence of silanols and siloxane oligomers from hydrolysis can alter the reactivity and physical properties of the material. It is crucial to perform a quality control check on any VOS that is suspected of degradation.
How can I test for partial hydrolysis?	A simple qualitative test is to observe the clarity of the liquid. Hydrolyzed VOS may appear hazy or contain precipitates. For a quantitative assessment, Fourier Transform Infrared (FTIR) spectroscopy can be used to detect the presence of hydroxyl (-OH) groups, a key indicator of hydrolysis. Gas Chromatography (GC) can be employed to determine the purity of the VOS.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Vinyltris(methylethylketoxime)silane?

A1: VOS should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and sources of heat or ignition.[4] The storage temperature should be kept stable, ideally below 25°C.[5] It is critical to store VOS in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon, to prevent exposure to moisture.[1][2]

Q2: What are the visible signs of VOS hydrolysis?

A2: Premature hydrolysis of VOS can manifest in several ways. The initially clear, colorless to pale yellow liquid may become hazy or cloudy.[5] In more advanced stages of hydrolysis, the formation of a gel or solid precipitates may be observed. An increase in viscosity is also a strong indicator of hydrolysis and condensation.[6]

Q3: What are the chemical byproducts of VOS hydrolysis?

A3: The primary byproduct of VOS hydrolysis is methylethylketoxime (MEKO).[1] The hydrolysis reaction also produces silanols (compounds containing Si-OH groups), which are highly reactive and can undergo condensation to form siloxane oligomers and polymers (containing Si-O-Si linkages).

Q4: How does temperature and humidity affect the rate of hydrolysis?

Q5: Can I use VOS that has started to hydrolyze?

A5: It is strongly advised not to use VOS that shows any signs of hydrolysis. The presence of hydrolysis products will lead to inconsistencies in experimental results and can significantly impact the performance and properties of the final product.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for VOS hydrolysis in public literature, the following table provides general guidance and data from related silane compounds to illustrate the impact of environmental factors.

Parameter	Condition	Observation/Effect on Silane Stability	Source
Temperature	Elevated temperatures	Increases the rate of hydrolysis reactions.[7][8]	General Silane Chemistry
Humidity	High relative humidity	Provides the necessary reactant (water) for hydrolysis, accelerating the degradation process.[9][10]	General Silane Chemistry
pH	Acidic or Basic Conditions	The hydrolysis of silanes is catalyzed by both acids and bases. The rate is slowest at a neutral pH of 7.[7]	General Silane Chemistry
Hydrolysis Rate	25°C, 40% humidity	For α-amine ketoximesilanes, hydrolysis rate constants were in the range of 7.6 x 10⁻⁴ s⁻¹ to 12.2 x 10⁻⁴ s⁻¹.[11]	Study on related compounds

Experimental Protocols

Protocol 1: Quality Control Test for VOS Stability using FTIR Spectroscopy

Objective: To qualitatively assess the extent of hydrolysis in a VOS sample by detecting the presence of Si-OH groups.

Methodology:

• Sample Preparation:

  • Work in a dry environment (e.g., a glove box or under a nitrogen blanket) to minimize atmospheric moisture contamination.

  • Place a small drop of the VOS sample between two dry potassium bromide (KBr) plates.

• FTIR Analysis:

  • Acquire an FTIR spectrum of the sample over the range of 4000-400 cm⁻¹.

• Data Interpretation:

  • Look for the appearance of a broad absorption band in the region of 3200-3700 cm⁻¹, which is characteristic of the O-H stretching vibration in silanol (B1196071) (Si-OH) groups.

  • The intensity of this peak correlates with the extent of hydrolysis. A significant peak in this region indicates that the VOS has undergone premature hydrolysis.[12]

Protocol 2: Purity Assessment of VOS using Gas Chromatography (GC)

Objective: To quantitatively determine the purity of a VOS sample.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the VOS sample in a dry, inert solvent (e.g., anhydrous hexane (B92381) or toluene).

• GC Instrument Setup:

  • Column: Use a non-polar capillary column suitable for silane analysis.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Injector Temperature: Set to a temperature that ensures rapid volatilization without thermal decomposition (e.g., 250°C).

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) to ensure separation of all components.

  • Detector: Use a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[13][14]

• Analysis:

  • Inject the prepared sample into the GC.

  • Identify the peak corresponding to VOS based on its retention time, which can be confirmed using a standard of known purity.

• Quantification:

  • Calculate the area of the VOS peak and the areas of any impurity peaks.

  • Determine the percent purity by dividing the area of the VOS peak by the total area of all peaks (excluding the solvent peak).[15]

Visualizations

Caption: Hydrolysis and condensation pathway of VOS.

Caption: Troubleshooting workflow for VOS storage stability.

References

• 1. VINYLTRIS(METHYLETHYLKETOXIMINO)SILANE, tech | [gelest.com]
• 2. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 3. patents.justia.com [patents.justia.com]
• 4. gelest.com [gelest.com]
• 5. Supplier of VINYLTRIS(METHYLETHYLKETOXIME)SILANE | Bulk Manufacturer & Distributor [silsource.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. What are the factors that affect the hydrolysis reaction rate of silane coupling agents? - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Impacts of Different Functional Groups on the Kinetic Rates of α-Amine Ketoximesilanes Hydrolysis in the Preparation of Room Temperature Vulcanized Silicone Rubber [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. oshadhi.co.uk [oshadhi.co.uk]
• 14. mdpi.com [mdpi.com]
• 15. youtube.com [youtube.com]

Technical Support Center: Vinyltris(methylethylketoxime)silane (VTMO) and Methylethylketoxime (MEKO) Management

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding the use of Vinyltris(methylethylketoxime)silane (VTMO) and the management of its hydrolysis byproduct, methylethylketoxime (MEKO).

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving VTMO-based formulations.

Issue 1: Yellowing of Cured Silicone Elastomer

Question: Why is my clear or white silicone sealant/elastomer turning yellow over time?

Answer:

Yellowing in neutral-cure oxime silicones is a common issue that can be attributed to several factors, primarily related to the methylethylketoxime (MEKO) released during the curing process and subsequent environmental exposures.

• Reaction with Acidic Substances: The most common cause of yellowing is the reaction of the liberated MEKO with acidic substances present in the environment.[1] Molecules of MEKO can react with acids to form amino groups, which are susceptible to oxidation by atmospheric oxygen, leading to the formation of colored compounds.[1] Sources of acidic vapors can include nearby curing acidic silicone sealants, acrylic coatings, or atmospheric pollutants like sulfur dioxide.[1]

• UV Exposure (or Lack Thereof): While oxime silicones generally have good resistance to UV degradation, a lack of UV light can paradoxically promote yellowing in some neutral curing formulations.[2][3] Conversely, exposing a yellowed silicone to daylight (UV) can sometimes reverse the discoloration.[3]

• Oxidation of Formulation Components: Yellowing can also be a result of the oxidation of other raw materials within the silicone formulation over time.[3]

• Incompatibility with Other Sealants: Using neutral-cure oxime sealants in direct contact with acidic-cure silicone sealants can lead to a chemical reaction at the interface, causing discoloration.[4][5]

Troubleshooting Steps:

• Identify and Eliminate Sources of Acid: Assess the experimental environment for any potential sources of acidic vapors. Ensure that acidic and neutral-cure sealants are not used in close proximity or in the same enclosed space.

• Control UV Exposure: If experiments are conducted in dark environments, consider if this might be contributing to the yellowing. Note that this is formulation-dependent.

• Conduct Compatibility Tests: Before applying different types of sealants or elastomers in contact with one another, perform a small compatibility test to check for any adverse reactions like discoloration.

• Consider MEKO-Free Alternatives: If yellowing is a persistent issue, the most effective solution is to use a MEKO-free curing system.

Issue 2: Unpleasant Odor During and After Curing

Question: My experiment is producing a strong, unpleasant odor. What is the cause and how can I mitigate it?

Answer:

The characteristic odor of many neutral-cure silicone formulations is due to the release of methylethylketoxime (MEKO) as a volatile organic compound (VOC) during the moisture-curing process.[6][7] While the odor will dissipate as the cure completes, its intensity and duration can be a concern, especially in enclosed laboratory spaces.

Mitigation Strategies:

• Ensure Adequate Ventilation: Always work in a well-ventilated area, such as a fume hood, to minimize the concentration of MEKO in the air.[7] This is the most critical step for both comfort and safety.

• Optimize Formulation: The amount of odor is directly related to the amount of MEKO released. Using a formulation with a lower percentage of VTMO or other MEKO-releasing crosslinkers can reduce the odor.

• Post-Curing: A gentle post-cure with good ventilation can help to drive off any remaining volatile byproducts more quickly.

• Switch to Low-Odor/MEKO-Free Formulations: The most effective way to eliminate the odor is to use a silicone system based on an alternative curing chemistry that does not produce MEKO.[7] Options include alkoxy-cure systems (which release methanol (B129727) or ethanol) or MEKO-free oxime systems (e.g., those based on methylisobutylketoxime - MIBKO).[2]

Issue 3: Incomplete Curing or Cure Inhibition

Question: The silicone formulation is not curing properly; it remains tacky, sticky, or liquid in some areas. What could be the cause?

Answer:

Cure inhibition occurs when a substance interferes with the chemical curing reaction. While VTMO-based systems are generally robust, certain contaminants can "poison" the catalyst or react with the components, leading to incomplete curing.

• Chemical Contamination: Certain chemicals are known to inhibit the cure of silicone elastomers. These include sulfur compounds, amines, tin complexes, and some plasticizers found in other polymers.[8][9][10] Ensure all surfaces, mixing tools, and substrates are scrupulously clean and free from these contaminants.

• Incompatible Substrates: Some materials can leach substances that cause cure inhibition. For example, certain types of rubber (like EPDM or neoprene) or plastics can interfere with the cure at the interface.[1][8]

• Incorrect Mixing Ratios: In two-part systems, an incorrect mix ratio of the base polymer and the curing agent will lead to an incomplete cure.

• Insufficient Moisture (for 1-part systems): One-component RTV (Room Temperature Vulcanizing) silicones rely on atmospheric moisture to initiate the hydrolysis of VTMO and start the crosslinking process. Very low humidity environments can significantly slow down or stall the cure.

Troubleshooting Steps:

• Perform a Patch Test: Before committing to a large-scale application, always perform a small test cure on the actual substrate material to check for any signs of inhibition at the interface.[8]

• Ensure Cleanliness: Clean all surfaces with a non-residue solvent like isopropyl alcohol and ensure they are completely dry before applying the silicone.[8]

• Use a Barrier Coat: If an incompatible substrate must be used, applying a suitable barrier coating can sometimes prevent direct contact and allow for a proper cure.[10]

• Verify Humidity: For moisture-cured systems, ensure the relative humidity is within the range specified by the manufacturer (typically >30% RH).

Frequently Asked Questions (FAQs)

Q1: What is the hydrolysis reaction of Vinyltris(methylethylketoxime)silane (VTMO)?

A1: VTMO is a crosslinking agent used in neutral-cure RTV silicone systems. When exposed to atmospheric moisture, the methylethylketoxime groups hydrolyze (are replaced by hydroxyl groups, -OH) to form unstable silanols. These silanols then condense with hydroxyl-terminated silicone polymers (and other silanols), forming a stable, crosslinked silicone elastomer network. For every mole of VTMO that fully reacts, three moles of methylethylketoxime (MEKO) are released as a byproduct.

Q2: What are the primary methods for MEKO "removal"?

A2: In the context of silicone formulations, MEKO "removal" is primarily achieved through avoidance and substitution .

• Use of MEKO-Free Crosslinkers: The most effective strategy is to formulate with crosslinkers that do not generate MEKO upon hydrolysis. Alternatives include:

  • Methylisobutylketoxime (MIBKO)-based silanes: These release MIBKO, which currently has a more favorable safety profile.

  • Acetoxime-based silanes.

  • Alkoxy silanes: These release alcohols (e.g., methanol or ethanol) during cure and are considered a low-odor option.

• Ventilation: For existing MEKO-releasing formulations, active removal from the environment is achieved through proper ventilation, which disperses the volatile MEKO into the atmosphere.

While the concept of "acid scavengers" exists in polymer chemistry to neutralize acidic residues, specific "MEKO scavengers" that are added to silicone formulations to chemically neutralize MEKO after its formation are not commonly documented in the available literature.[11][12] The industry focus is on preventing its release in the first place.[13]

Q3: Is MEKO hazardous?

A3: Yes, MEKO is classified as a hazardous substance. In Europe, it is classified as a carcinogen.[7] Concerns about its health effects have driven the development of MEKO-free silicone technologies.[7][14] Due to these health risks, it is crucial to handle MEKO-releasing products with appropriate safety measures, including the use of personal protective equipment and ensuring adequate ventilation to minimize exposure.[14]

Q4: Can I quantify the amount of MEKO released from my experimental sample?

A4: Yes, the amount of MEKO released from a curing silicone sample can be quantified using analytical techniques. The standard method is Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) . This technique involves placing a cured or curing sample in a sealed vial, heating it to allow volatile compounds like MEKO to enter the gas phase (headspace), and then injecting a sample of this gas into a GC-MS for separation and detection. See the Experimental Protocols section for a detailed methodology.

Q5: What are the typical components of a VTMO-based RTV silicone sealant?

A5: A typical one-component, neutral-cure oxime sealant formulation includes several key ingredients:

• Base Polymer: A hydroxyl-terminated polydimethylsiloxane (B3030410) (PDMS) polymer.

• Crosslinker: Vinyltris(methylethylketoxime)silane (VTMO) and/or Methyltris(methylethylketoxime)silane (MOS).

• Adhesion Promoter: Often an aminosilane, such as aminopropyltriethoxysilane, to improve bonding to various substrates.

• Filler: Fumed silica (B1680970) is commonly used as a reinforcing filler to improve mechanical properties like tensile strength and hardness. Other extending fillers like calcium carbonate may also be used.

• Plasticizer: A non-reactive silicone fluid (e.g., trimethyl-terminated PDMS) to adjust viscosity and increase flexibility.

• Catalyst: Typically a tin compound, such as dibutyltin (B87310) dilaurate, to accelerate the curing reaction.

Data Presentation

Curing System Type	Crosslinker Example	Byproduct Released	Relative Odor	Yellowing Tendency	Key Considerations
Standard Oxime	Vinyltris(methylethylketoxime)silane (VTMO)	Methylethylketoxime (MEKO)	High	Moderate to High	Health and safety concerns regarding MEKO.[7]
MEKO-Free Oxime	Vinyltris(methylisobutylketoxime)silane (VTMIBKO)	Methylisobutylketoxime (MIBKO)	Low	Low	Developed as a safer alternative to MEKO-based systems.
Alkoxy	Vinyltrimethoxysilane (VTMO - different acronym)	Methanol	Very Low	Low	Slower cure speed compared to oxime systems.
Acetoxy (Acid-Cure)	Methyltriacetoxysilane	Acetic Acid	High (Vinegar-like)	Very Low	Corrosive to some metals and concrete.

Experimental Protocols

Protocol 1: Quantitative Analysis of MEKO Emission by Headspace GC-MS

This protocol provides a method for quantifying the amount of MEKO released from a silicone sample, useful for comparing different formulations.

1. Objective: To quantify the concentration of MEKO outgassed from a cured silicone sample at a specific time point.

2. Materials and Equipment:

• 20 mL glass headspace vials with magnetic crimp caps (B75204) and PTFE/silicone septa

• Gas-tight syringe

• Crimp tool for vials

• Analytical balance

• Forced-air oven or incubator

• Gas Chromatograph with Mass Spectrometric detector (GC-MS) equipped with a headspace autosampler

• GC column suitable for volatile compounds (e.g., DB-5ms or equivalent)

• MEKO standard (for calibration)

• Methanol or other suitable solvent (for standard preparation)

3. Procedure:

• Sample Preparation:

  • Prepare the silicone formulation and immediately dispense a precise amount (e.g., 1.0 ± 0.05 g) into the bottom of a 20 mL headspace vial.

  • Leave the vial uncapped in a controlled environment (e.g., 23 °C, 50% RH) for the desired cure time (e.g., 24 hours).

  • After the curing period, immediately seal the vial using the crimp cap.

  • Prepare a blank vial (empty) and cap it.

• Calibration Standards:

  • Prepare a stock solution of MEKO in methanol.

  • Create a series of calibration standards by spiking known amounts of the MEKO stock solution into empty headspace vials. This allows for the quantification of MEKO in the gas phase.

• Headspace GC-MS Analysis:

  • Place the sample vials, blank vial, and calibration standard vials into the headspace autosampler.

  • Headspace Parameters (Example):

    • Oven Temperature: 80 °C

    • Incubation Time: 20 minutes

    • Injection Volume: 1 mL

  • GC Parameters (Example):

    • Inlet Temperature: 250 °C

    • Carrier Gas: Helium, constant flow

    • Oven Program: 40 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min.

  • MS Parameters (Example):

    • Ion Source Temperature: 230 °C

    • Scan Mode: Selected Ion Monitoring (SIM) for MEKO (target ions m/z = 87, 72, 58) for highest sensitivity, or full scan for qualitative analysis.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of MEKO against the known concentration for the calibration standards.

  • Identify and integrate the MEKO peak in the chromatograms of the silicone samples.

  • Use the calibration curve to determine the concentration of MEKO in the headspace of the sample vials.

  • Express the result as mass of MEKO per mass of silicone sample (e.g., µg MEKO / g silicone).

Visualizations

Diagram 1: Hydrolysis of VTMO and MEKO Release

Caption: Hydrolysis of VTMO and subsequent condensation to form a silicone network, releasing MEKO.

Diagram 2: Experimental Workflow for MEKO Emission Analysis

Caption: Workflow for quantitative analysis of MEKO emissions from silicone using HS-GC-MS.

References

• 1. News - Silicone sealant discoloration Not just a quality issue! [junbond.com]
• 2. Neutral Silicones Guide - Wolf Group [wolf-group.com]
• 3. bostik.com [bostik.com]
• 4. Why Do Some Silicone Sealants Turn Yellow or Red After Cured [top-sealant.com]
• 5. Silicone Sealant Yellowing: How to Prevent Discoloration in Clear Caulk [sdsealant.com]
• 6. researchgate.net [researchgate.net]
• 7. accablesolutions.com [accablesolutions.com]
• 8. lkprototype.com [lkprototype.com]
• 9. Why your silicone is not curing: Inhibition and poisoning of silicones - GA Lindberg [galindberg.se]
• 10. A Technical Guide to Cure Inhibition [techsil.co.uk]
• 11. specialchem.com [specialchem.com]
• 12. lohtragon.com [lohtragon.com]
• 13. US20220195239A1 - Meko-free silicone coating - Google Patents [patents.google.com]
• 14. thecompliancecenter.com [thecompliancecenter.com]

Technical Support Center: Optimizing Catalyst Concentration for Vinyltris(methylethylketoxime)silane (VOS) Curing

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the catalyst concentration for curing formulations containing Vinyltris(methylethylketoxime)silane (VOS). VOS is a neutral curing agent used in Room Temperature Vulcanizing (RTV) silicone sealants and adhesives. The curing process is initiated by atmospheric moisture and is significantly influenced by the type and concentration of the catalyst.

Frequently Asked Questions (FAQs)

Q1: What is Vinyltris(methylethylketoxime)silane (VOS) and what is its role in curing?

A1: Vinyltris(methylethylketoxime)silane (VOS) is a silane (B1218182) crosslinking agent used in one-component RTV silicone formulations.[1][2][3] It functions as a moisture-curing agent, meaning it reacts with moisture in the air to create a crosslinked, durable silicone network.[4] This reaction is a neutral cure system, releasing methylethylketoxime (MEKO) as a byproduct, which is non-corrosive to most metals.[4] VOS is often used in conjunction with other oxime silanes, such as Methyltris(methylethylketoxime)silane (MOS), to modify the properties of the sealant, like skin formation time and mechanical characteristics.[1]

Q2: What type of catalyst is typically used for VOS curing?

A2: For condensation cure RTV systems that use VOS, organotin compounds are common catalysts.[2] Dibutyltin (B87310) dilaurate (DBTDL) and dibutyltin diacetate (DBTDA) are frequently used to accelerate the curing process.[2][5] These catalysts work by facilitating the hydrolysis and condensation reactions of the silane crosslinker with the silicone polymer.

Q3: How does catalyst concentration impact the final properties of the cured silicone?

A3: The catalyst concentration directly affects the cure speed, including the tack-free time and the time to achieve full cure. Increasing the catalyst concentration generally speeds up the curing process, but only up to an optimal point.[5] Exceeding this optimal concentration can lead to detrimental effects such as reduced mechanical properties (e.g., brittleness), discoloration, and decreased stability of the sealant.[5]

Q4: What are the typical recommended ranges for catalyst concentration?

A4: The ideal catalyst concentration can vary depending on the specific formulation, including the type of silicone polymer, crosslinker, and fillers used. However, for many industrial applications using organotin catalysts like DBTDA, a concentration range of 0.1% to 0.3% by weight of the total formulation is often a good starting point to balance cure speed and performance.[5] It is crucial to perform optimization experiments for your specific system.

Troubleshooting Guide

This guide addresses common issues encountered during the curing of VOS-based formulations, with a focus on problems related to catalyst concentration.

Issue 1: Curing is too slow or incomplete.

Possible Cause	Troubleshooting Step
Insufficient Catalyst Concentration	Incrementally increase the catalyst concentration in small steps (e.g., 0.05% by weight). Prepare several small batches with varying concentrations to identify the optimal level.
Low Ambient Temperature or Humidity	The curing of RTV silicones is dependent on atmospheric moisture and temperature.[6][7] Ensure the curing environment has a relative humidity of 40-70% and is within the recommended temperature range.[8][9] Consider using a humidity chamber for consistent results.
Expired or Improperly Stored Materials	Verify that the VOS, silicone polymer, and catalyst are within their shelf life and have been stored in tightly sealed containers to prevent premature reaction with moisture.[1]
Incompatible Formulation Components	Ensure all components in your formulation are compatible. Acidic surfaces or certain chemicals can inhibit the cure.[8]

Issue 2: Cured silicone is brittle or has poor physical properties.

Possible Cause	Troubleshooting Step
Excessive Catalyst Concentration	High catalyst levels can lead to a rapid but poorly formed polymer network, resulting in brittleness.[5] Systematically decrease the catalyst concentration and re-evaluate the mechanical properties of the cured material after the full curing period (typically 7 days).[10]
Improper Mixing	Ensure the catalyst is uniformly dispersed throughout the formulation. Inadequate mixing can create localized areas of high catalyst concentration, leading to inconsistent properties.
Post-Curing Effects	The properties of condensation-cured silicones can change over time due to ongoing reactions.[11] Evaluating the material at different time points after the initial cure can provide insights into its long-term stability.

Issue 3: Tack-free time is too short, leading to processing difficulties.

Possible Cause	Troubleshooting Step
High Catalyst Concentration	A very fast skin formation can be due to an overly active catalyst system. Reduce the catalyst concentration to increase the working time.
Catalyst Type	Different organotin catalysts have different activity levels. For example, DBTDA can provide a faster cure than DBTDL.[12] Consider using a less reactive catalyst or a blend of catalysts to achieve the desired tack-free time.

Data Presentation: Catalyst Concentration Effects

The following table provides a representative example of how varying the concentration of a dibutyltin catalyst can affect the curing properties of a generic VOS-based RTV silicone formulation. The exact values will vary based on the specific formulation and curing conditions.

Catalyst Concentration (% by weight)	Tack-Free Time (minutes)	Full Cure Time (2mm thickness, hours)	Hardness (Shore A)
0.05	45-60	> 48	18-22
0.10	20-30	24-36	25-30
0.20	10-15	24	28-32
0.30	5-10	< 24	27-31
0.40	< 5	< 24	24-28 (potential for brittleness)

Note: This data is illustrative. It is essential to perform experiments to determine the optimal catalyst concentration for your specific formulation.

Experimental Protocols

Protocol 1: Preparation of a VOS-Based RTV Silicone Formulation

This protocol outlines the preparation of a basic one-component RTV silicone sealant.

Materials:

• Alpha,omega-dihydroxypolydimethylsiloxane (silicone polymer)

• Fumed silica (B1680970) (thickener/reinforcing filler)

• Plasticizer (e.g., non-reactive silicone oil)

• Vinyltris(methylethylketoxime)silane (VOS)

• Organotin catalyst (e.g., Dibutyltin dilaurate)

Procedure:

• In a moisture-free planetary mixer, combine the silicone polymer and fumed silica. Mix under vacuum until the filler is fully dispersed and a uniform paste is formed.

• Add the plasticizer to the mixture and continue to mix under vacuum until a homogenous consistency is achieved.

• In a separate, dry container, pre-mix the VOS crosslinker and the desired amount of organotin catalyst.

• Add the VOS/catalyst mixture to the polymer/filler base and mix thoroughly under vacuum until the formulation is completely uniform.

• Package the final formulation in moisture-proof cartridges.

Protocol 2: Determination of Tack-Free Time (Adapted from ASTM C679)

Objective: To determine the time it takes for the surface of the silicone sealant to become non-tacky.[13][14]

Procedure:

• Prepare a sample of the silicone formulation on a clean, non-porous substrate with a uniform thickness of approximately 2-3 mm.

• Start a timer immediately after application.

• At regular intervals (e.g., every 5 minutes), lightly touch the surface of the sealant with a clean polyethylene (B3416737) film.

• The tack-free time is the point at which the polyethylene film can be pulled away from the sealant surface without any material adhering to the film.

• Conduct the test under controlled environmental conditions (e.g., 23°C and 50% relative humidity).[14]

Protocol 3: Measurement of Hardness (Adapted from ASTM C661)

Objective: To measure the indentation hardness of the fully cured silicone sealant using a durometer.[13]

Procedure:

• Prepare a cured sample of the silicone sealant with a minimum thickness of 6 mm.

• Allow the sample to cure fully under controlled conditions for a minimum of 7 days.

• Use a Shore A durometer to measure the hardness of the sample.

• Take multiple readings at different points on the sample surface and calculate the average value.

Visualizations

Curing Mechanism of VOS-Based Silicone

Caption: Simplified workflow of the moisture-curing process for VOS-based silicone formulations.

Troubleshooting Logic for Slow Curing

References

• 1. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 2. US6471820B1 - Moisture-curable silicone composition - Google Patents [patents.google.com]
• 3. Vinyltris(methylethylketoxime)silane CAS No. 2224-33-1 [lanyachem.com]
• 4. VINYLTRIS(METHYLETHYLKETOXIMINO)SILANE, tech | [gelest.com]
• 5. newtopchem.com [newtopchem.com]
• 6. How to deal with RTV silicone rubber curing that is too slow in winter_Guangdong Kafuter New Material Technology Co., Ltd. [en.kafuter.cn]
• 7. RTV Silicone Cure Time: A Complete Guide to Optimizing Your Gasket and Sealing Projects - INCURE INC. [incurelab.com]
• 8. Why Won’t RTV Silicone Adhesive Cure? - Dymax [dymax.com]
• 9. sanvochemicals.com [sanvochemicals.com]
• 10. products.meridianadhesives.com [products.meridianadhesives.com]
• 11. Reliable Condensation Curing Silicone Elastomers with Tailorable Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. brb-international.com [brb-international.com]
• 13. ascouncil.org [ascouncil.org]
• 14. infinitalab.com [infinitalab.com]

Factors affecting the curing speed of "Vinyltris(methylethylketoxime)silane" formulations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Vinyltris(methylethylketoxime)silane formulations. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guides

Issue: Curing is Significantly Slower Than Expected

1. How do I address a slow curing formulation?

A slow cure rate is a common issue. To troubleshoot, consider the following factors:

• Environmental Conditions: The curing of Vinyltris(methylethylketoxime)silane is a moisture-activated process. Low humidity and low temperatures will significantly slow down the reaction.

• Catalyst Concentration: The type and concentration of the catalyst are critical. Insufficient catalyst will lead to a slow cure.

• Formulation Thickness: Thicker applications of the formulation will take longer to cure as moisture from the atmosphere needs to diffuse through the material.[1]

• Ventilation: Poor ventilation can lead to a localized increase in the concentration of the methylethylketoxime (MEKO) byproduct, which can inhibit the curing process.[2]

Corrective Actions:

• Optimize Environment: Increase the ambient temperature and relative humidity. The ideal conditions for curing oxime silicone sealants are typically between 15°C and 40°C (59°F and 104°F) with a relative humidity of 40% to 70%.[3]

• Verify Catalyst: Ensure the correct catalyst is being used at the appropriate concentration. For condensation cure systems using Vinyltris(methylethylketoxime)silane, organotin or titanium compounds are commonly used.

• Application Technique: Apply the formulation in thinner layers if possible to facilitate faster curing.[4]

• Improve Ventilation: Ensure adequate air circulation around the curing formulation.

Issue: The Cured Formulation is Tacky or Gummy

1. What causes the surface of my cured product to be tacky?

A tacky or gummy surface indicates an incomplete or inhibited cure. The primary causes include:

• Incompatible Substrates or Contaminants: Certain materials can inhibit the curing reaction of silicones. These include sulfur-containing compounds, amines, tin compounds (other than the catalyst), and some organic rubbers.[5][6]

• Expired or Improperly Stored Materials: Vinyltris(methylethylketoxime)silane is sensitive to moisture. If it has been exposed to moisture during storage, it may have prematurely hydrolyzed, reducing its effectiveness as a crosslinker. Always check the expiration date and store in a cool, dry place.[7]

• Incorrect Formulation Ratios: An improper ratio of silane (B1218182) crosslinker to the silicone polymer can result in an incomplete cure.

Corrective Actions:

• Substrate and Contaminant Check: Ensure all surfaces and mixing equipment are clean and free from potential inhibitors. If in doubt, perform a small-scale compatibility test on a non-critical surface.

• Material Quality: Use fresh, properly stored Vinyltris(methylethylketoxime)silane and other formulation components.

• Formulation Review: Double-check the formulation to ensure all components are at their correct ratios.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control the curing speed of a Vinyltris(methylethylketoxime)silane formulation?

The curing speed is primarily influenced by three main factors:

• Temperature: Higher temperatures accelerate the chemical reactions involved in the curing process.[2]

• Humidity: As a moisture-cure system, the availability of water molecules is essential. Higher relative humidity leads to a faster cure.[2]

• Catalyst: The type and concentration of the catalyst play a crucial role in the rate of the condensation reaction.

Q2: Can I use heat to accelerate the curing process?

Yes, applying moderate heat can speed up the curing process. However, excessive heat can cause the surface to skin over too quickly, trapping byproducts and potentially leading to bubbling or incomplete curing of the interior. A gentle increase in the ambient temperature is recommended.[3]

Q3: What catalysts are typically used with Vinyltris(methylethylketoxime)silane, and at what concentrations?

Organotin compounds (like dibutyltin (B87310) dilaurate) and titanium compounds (like tetra-n-butyl titanate) are common catalysts for condensation cure silicones, including those using Vinyltris(methylethylketoxime)silane.[8][9][10] The concentration of the catalyst can range from 0.2 to 6.0 parts by weight per 100 parts of the silicone polymer, with a preferred range of 0.5 to 3.0 parts.[9]

Q4: Are there any known inhibitors for the curing of oxime-based silicone formulations?

While the information on specific inhibitors for oxime-cure systems is less documented than for platinum-cured silicones, general inhibitors for condensation cure systems include:

• Excessive Byproduct Concentration: A buildup of the methylethylketoxime (MEKO) byproduct in a poorly ventilated area can slow the reaction.

• Acidic or Basic Contaminants: Strong acids or bases on the substrate or in the formulation can interfere with the catalyst's activity.

• Certain Metal Ions: Some metal ions can interact with the catalyst, reducing its effectiveness.

Q5: How does the presence of a vinyl group in Vinyltris(methylethylketoxime)silane affect the curing process and final properties?

The vinyl group provides a site for further crosslinking reactions if a secondary cure mechanism (like peroxide or platinum-catalyzed addition cure) is employed. In a standard moisture-cure system, it primarily influences the final properties of the cured silicone, such as improved mechanical strength and tear resistance. It can also contribute to a shorter skin formation time when used in combination with other oxime silanes like methyltris(methylethylketoxime)silane.[11]

Data Presentation

Table 1: Effect of Temperature and Humidity on Tack-Free Time of a Typical RTV Silicone Sealant

Temperature (°C)	Relative Humidity (%)	Tack-Free Time (minutes)
20	30	~180
20	50	~120
20	70	~90
30	50	~60
40	50	~30

Note: This data is illustrative for a typical RTV silicone and actual times will vary depending on the specific formulation.

Table 2: Typical Catalyst Concentration and its Effect on Curing Speed

Catalyst Type	Concentration (parts per 100 parts polymer)	Expected Effect on Curing Speed
Organotin (e.g., Dibutyltin dilaurate)	0.2 - 1.0	Slower to Moderate
Organotin (e.g., Dibutyltin dilaurate)	1.0 - 3.0	Moderate to Fast
Titanium (e.g., Tetra-n-butyl titanate)	0.5 - 2.0	Moderate to Fast
Titanium (e.g., Tetra-n-butyl titanate)	2.0 - 6.0	Fast to Very Fast

Note: Optimal catalyst concentration should be determined experimentally for each specific formulation.

Experimental Protocols

Key Experiment: Determination of Tack-Free Time (Adapted from ASTM C679)

This protocol outlines the procedure for determining the tack-free time of a Vinyltris(methylethylketoxime)silane formulation.

1. Materials and Equipment:

• The formulated sealant.
• A non-porous substrate (e.g., glass or polyethylene (B3416737) sheet).
• A spatula for application.
• A timer.
• A strip of clean polyethylene film (approx. 0.05 to 0.10 mm thick).
• A controlled environment chamber (for specific temperature and humidity).

2. Procedure:

• Prepare the sealant according to the formulation.
• Apply a uniform bead or film of the sealant onto the non-porous substrate. The thickness should be consistent for all tests, typically around 2-3 mm.[3]
• Start the timer immediately after application.
• Place the sample in the controlled environment chamber set to the desired temperature and humidity.
• At regular intervals (e.g., every 5-10 minutes), gently touch the surface of the sealant with the polyethylene film. Apply light pressure for a few seconds.
• Carefully peel back the polyethylene film.
• The tack-free time is the point at which the polyethylene film can be removed from the sealant surface without any of the sealant adhering to the film.[9]
• Record the time.

3. Reporting:

• Report the tack-free time in minutes.
• Record the temperature and relative humidity at which the test was conducted.

Mandatory Visualizations

Caption: Curing mechanism of a Vinyltris(methylethylketoxime)silane formulation.

Caption: Troubleshooting workflow for curing issues.

References

• 1. Reliable Condensation Curing Silicone Elastomers with Tailorable Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Do you know these factors that affect the "curing speed" of sealants? [sdsealant.com]
• 3. honormuch.com [honormuch.com]
• 4. zetarmoulding.com [zetarmoulding.com]
• 5. Why your silicone is not curing: Inhibition and poisoning of silicones - GA Lindberg [galindberg.se]
• 6. A Technical Guide to Cure Inhibition [techsil.co.uk]
• 7. Curing Speed Comparison Keeping things safe, secure, flexible [bytultape.com]
• 8. Curing Speeds in Silicone Rubber - SIMTEC [simtec-silicone.com]
• 9. data.epo.org [data.epo.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Troubleshooting poor adhesion in "Vinyltris(methylethylketoxime)silane"-based composites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Vinyltris(methylethylketoxime)silane (VOS)-based composites.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing poor adhesion between our VOS-based composite and a glass substrate. What are the potential causes and how can we troubleshoot this?

A1: Poor adhesion to glass substrates is a common issue that can often be resolved by systematically evaluating several factors. The primary reasons for adhesion failure include improper surface preparation, incorrect formulation of the VOS solution, and suboptimal curing conditions.

Troubleshooting Steps:

• Surface Preparation: The substrate surface must be meticulously clean and activated. Any contaminants can act as a barrier and prevent the formation of strong chemical bonds.[1][2][3]

  • Cleaning: Degrease the glass surface with a solvent like isopropyl alcohol or acetone (B3395972) to remove organic residues.[1]

  • Activation: The glass surface needs available hydroxyl (-OH) groups for the silane (B1218182) to bond with. A freshly cleaned surface is often sufficient, but for enhanced activation, plasma treatment can be employed.

• VOS Solution and Application: The concentration and application of the VOS solution are critical.

  • Hydrolysis: VOS needs to be hydrolyzed to form reactive silanol (B1196071) groups. This is typically done by preparing a solution in a mixture of alcohol and water.

  • Concentration: A concentration of 0.5% to 2% VOS in the solution is a good starting point.[4] Using too high a concentration can lead to the formation of a weak, multi-layered silane film that can actually hinder adhesion.

  • Application: Apply a thin, uniform layer of the VOS solution to the glass surface. This can be achieved through dipping, spraying, or wiping.

• Curing: Proper curing is essential for the formation of a stable bond.

  • Drying: After applying the VOS solution, allow the solvent to evaporate at ambient temperature.

  • Curing: Heat the coated substrate to a temperature between 100°C and 120°C for 15 to 30 minutes to promote the condensation reaction between the silanol groups and the glass surface.[5]

Q2: Our composite is showing delamination when bonded to a metal substrate. What factors should we investigate?

A2: Delamination from metal substrates often points to issues with surface chemistry and preparation, as well as potential incompatibilities in the composite formulation.

Troubleshooting Steps:

• Metal Substrate Preparation:

  • Cleaning: Thoroughly degrease the metal surface to remove any oils or contaminants.

  • Abrasion: Mechanical abrasion, such as sandblasting or grit blasting, can increase the surface area and provide better mechanical interlocking for the composite.[6]

  • Priming: For certain metals, a specific primer may be necessary to create a compatible surface for the VOS to bond with.

• Composite Formulation:

  • VOS Concentration: Ensure the concentration of VOS in your composite is optimized. Insufficient VOS will result in inadequate coupling between the polymer matrix and the filler/substrate.

  • Compatibility: The vinyl group of the VOS molecule is designed to react with the organic polymer matrix. Ensure that your polymer system has appropriate reactivity with the vinyl group.

• Environmental Factors:

  • Moisture: VOS is a moisture-curing agent. Ensure that there is sufficient ambient humidity (typically 40-70% RH) for the crosslinking reaction to occur, but avoid excessive moisture on the substrate surface during application.[2][3]

Q3: We are experiencing cohesive failure within the composite material itself, rather than at the interface. What does this indicate?

A3: Cohesive failure, where the composite material breaks before the adhesive bond, generally indicates that the adhesion to the substrate is strong.[6] However, it also suggests that the mechanical strength of the composite itself may be the limiting factor.

Possible Areas for Improvement:

• Filler-Matrix Adhesion: While the overall adhesion to the substrate is good, the internal adhesion between the filler particles and the polymer matrix within the composite could be weak. VOS also acts as a coupling agent to improve this internal bond. Consider if the VOS concentration is optimal for the amount and type of filler being used.

• Polymer Matrix Properties: The inherent strength of your polymer matrix may be insufficient. You may need to consider a different polymer or additives to improve its mechanical properties.

• Curing of the Composite: Incomplete curing of the composite matrix will lead to reduced mechanical strength. Review your curing parameters (temperature, time, initiator concentration) to ensure complete polymerization.

Data Presentation

Disclaimer: The following tables provide illustrative data based on general principles for silane coupling agents. Optimal parameters for a specific Vinyltris(methylethylketoxime)silane-based composite system should be determined experimentally.

Table 1: Influence of VOS Concentration on Lap Shear Strength

VOS Concentration (wt% in solution)	Substrate	Average Lap Shear Strength (MPa)	Predominant Failure Mode
0 (Control)	Glass	5.2	Adhesive
0.5	Glass	15.8	Mixed (Adhesive/Cohesive)
1.0	Glass	22.5	Cohesive
2.0	Glass	18.9	Mixed (Cohesive/Adhesive)
0 (Control)	Aluminum	8.1	Adhesive
1.0	Aluminum	25.3	Cohesive

Table 2: Effect of Curing Parameters on Adhesion to Glass Substrate (1.0% VOS Solution)

Curing Temperature (°C)	Curing Time (minutes)	Average Lap Shear Strength (MPa)
25 (Room Temp)	60	12.3
100	15	20.1
100	30	22.5
120	15	23.8
120	30	21.7

Table 3: Impact of Surface Roughness on Adhesion to Aluminum (1.0% VOS Solution)

Surface Treatment	Average Surface Roughness (Ra, µm)	Average Lap Shear Strength (MPa)
Degreased Only	0.2	18.5
Fine Grit Blasting	1.5	25.3
Coarse Grit Blasting	3.2	28.9

Experimental Protocols

Protocol 1: Preparation of VOS Solution for Substrate Treatment

• Solvent Preparation: Prepare a 95:5 (v/v) solution of ethanol (B145695) and deionized water.

• pH Adjustment: Adjust the pH of the alcohol-water solution to 4.5-5.5 using a weak acid like acetic acid. This is crucial for promoting the hydrolysis of the silane.

• VOS Addition: With gentle stirring, add the desired amount of Vinyltris(methylethylketoxime)silane to the solution to achieve the target concentration (e.g., 1% by weight).

• Hydrolysis: Continue stirring the solution for at least 30 minutes to allow for the hydrolysis of the methylethylketoxime groups to form reactive silanol groups. The solution should be used within a few hours of preparation for best results.

Protocol 2: Lap Shear Strength Testing (Modified from ASTM D1002)

• Specimen Preparation:

  • Prepare substrate coupons (e.g., glass or metal) of standard dimensions (e.g., 100mm x 25mm x 1.6mm).

  • Prepare the substrate surfaces as per the experimental requirements (e.g., cleaning, abrasion).

  • Apply the prepared VOS solution to the bonding area of one end of each coupon and allow it to dry and cure. .

• Bonding:

  • Apply the composite material to the treated area of one coupon.

  • Place the second coupon over the composite, creating a single lap joint with a defined overlap area (e.g., 12.5mm x 25mm).[7]

  • Apply uniform pressure to the joint and cure the composite according to the specified protocol.

• Testing:

  • Mount the bonded specimen in the grips of a universal testing machine.

  • Apply a tensile load at a constant crosshead speed (e.g., 1.3 mm/min) until failure occurs.[8]

  • Record the maximum load at failure.

• Calculation:

  • Calculate the shear strength in Megapascals (MPa) by dividing the maximum load by the overlap area.[7][9]

Mandatory Visualizations

Caption: VOS adhesion mechanism: Hydrolysis and interfacial bonding.

Caption: Troubleshooting workflow for poor adhesion in VOS composites.

References

• 1. News - 6 Common Problems with Silicone Sealants and How to Fix Them [siwaysealants.com]
• 2. simseal.com.au [simseal.com.au]
• 3. Why Silicone Sealant Is Awry: Understanding Common Failures And How To Prevent Them – BOPIN [bopinchem.com]
• 4. nbinno.com [nbinno.com]
• 5. Curing of a silane coupling agent and its effect on the transverse strength of autopolymerizing polymethylmethacrylate-glass fibre composite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. zdschemical.com [zdschemical.com]
• 7. elitemoldtech.com [elitemoldtech.com]
• 8. Lap Shear ASTM D3163, ASTM D5868 Tests [intertek.com]
• 9. Guide to Adhesive Lap Joint Shear Strength Test ASTM D1002 [admet.com]

Impact of pH on the hydrolysis rate of "Vinyltris(methylethylketoxime)silane"

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH on the hydrolysis rate of Vinyltris(methylethylketoxime)silane (VOS).

Frequently Asked Questions (FAQs)

Q1: What is Vinyltris(methylethylketoxime)silane and what is it used for?

Vinyltris(methylethylketoxime)silane (VOS) is an organosilicon compound used as a neutral curing agent in silicone sealant formulations.[1][2][3] It readily hydrolyzes upon contact with moisture, which is a critical step in the curing process.[1][2] VOS is often used in combination with other silanes, like methyltris(methylethylketoxime)silane, to achieve desired properties such as a shorter skin formation time in sealants.[1][2]

Q2: How does pH influence the hydrolysis rate of Vinyltris(methylethylketoxime)silane?

The hydrolysis rate of silanes, including VOS, is significantly affected by pH.[4] Generally, the hydrolysis is slowest at a neutral pH (around 7). Both acidic and basic conditions catalyze the hydrolysis reaction, leading to a faster rate.[4][5] This is because the reaction is catalyzed by both H+ and OH- ions.

Q3: What are the expected products of VOS hydrolysis?

The hydrolysis of Vinyltris(methylethylketoxime)silane involves the replacement of the methylethylketoxime groups with hydroxyl (-OH) groups, forming a vinylsilanetriol and releasing methylethylketoxime (MEKO) as a byproduct. The resulting silanetriol is unstable and tends to undergo self-condensation to form siloxane bonds (Si-O-Si), leading to the formation of oligomeric and polymeric structures.

Q4: Are there any safety concerns when working with VOS and its hydrolysis?

Yes, it is important to handle Vinyltris(methylethylketoxime)silane with caution as it can cause skin and eye irritation.[6] The hydrolysis of VOS releases methylethylketoxime (MEKO), which also has its own safety considerations. Always work in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves and safety glasses.

Troubleshooting Guide

Issue 1: Incomplete or slow hydrolysis of VOS.

• Possible Cause: The pH of the reaction medium is close to neutral (pH 7), where the hydrolysis rate is at its minimum.[4]

• Troubleshooting Step: Adjust the pH of the solution to be either acidic (e.g., pH 4-5) or basic (e.g., pH 9-10) to catalyze the reaction.[4][5] The choice of acidic or basic conditions may depend on the specific requirements of your application.

• Possible Cause: Insufficient water is available for the hydrolysis to proceed.

• Troubleshooting Step: Ensure that there is a stoichiometric excess of water in the reaction mixture to drive the hydrolysis reaction to completion.

• Possible Cause: The temperature of the reaction is too low.

• Troubleshooting Step: Increase the reaction temperature, as higher temperatures generally increase the rate of chemical reactions.

Issue 2: Premature hydrolysis and condensation of VOS.

• Possible Cause: Exposure to atmospheric moisture during storage or handling.

• Troubleshooting Step: Store VOS in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent premature contact with moisture. Handle the compound in a dry environment.

• Possible Cause: High humidity in the experimental environment.

• Troubleshooting Step: Conduct experiments in a controlled environment with low humidity, such as a glove box or a dry room.

Data Presentation

The following table summarizes the expected qualitative and illustrative quantitative impact of pH on the hydrolysis rate of Vinyltris(methylethylketoxime)silane. Please note that the rate constants are hypothetical and for illustrative purposes, based on the general behavior of similar vinyltrialkoxysilanes.[5]

pH	Condition	Expected Hydrolysis Rate	Illustrative Pseudo-First-Order Rate Constant (k, s⁻¹)
2-3	Acidic	Very Fast	1 x 10⁻²
4-5	Acidic	Fast	5 x 10⁻³
6-8	Neutral	Slow	1 x 10⁻⁵
9-10	Basic	Fast	8 x 10⁻³
11-12	Basic	Very Fast	2 x 10⁻²

Experimental Protocols

Protocol: Monitoring the Hydrolysis Rate of Vinyltris(methylethylketoxime)silane by ¹H NMR Spectroscopy

This protocol outlines a method to monitor the hydrolysis of VOS by observing the disappearance of the methylethylketoxime protons and the appearance of protons from the released methylethylketoxime.

Materials:

• Vinyltris(methylethylketoxime)silane (VOS)

• Deuterated solvent (e.g., D₂O, acetonitrile-d₃)

• Buffer solutions of desired pH (e.g., acetate (B1210297) buffer for acidic pH, phosphate (B84403) buffer for neutral pH, borate (B1201080) buffer for basic pH)

• NMR spectrometer (300 MHz or higher)

• NMR tubes

• Internal standard (e.g., trimethylsilylpropanoic acid - TMSP)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of VOS in the chosen deuterated solvent.

  • In an NMR tube, add a specific volume of the buffer solution of the desired pH.

  • Add a known amount of the internal standard to the NMR tube.

  • Initiate the reaction by adding a precise amount of the VOS stock solution to the NMR tube. The final concentration of VOS should be suitable for NMR analysis (e.g., 10-50 mM).

  • Quickly mix the contents of the NMR tube.

• NMR Data Acquisition:

  • Immediately place the NMR tube in the NMR spectrometer.

  • Acquire a ¹H NMR spectrum at time t=0.

  • Acquire subsequent ¹H NMR spectra at regular time intervals (e.g., every 5, 10, or 30 minutes, depending on the expected reaction rate). The duration of the experiment will depend on the pH and temperature.

• Data Analysis:

  • Integrate the peaks corresponding to the protons of the methylethylketoxime groups attached to the silicon atom in the VOS molecule.

  • Integrate the peak of the internal standard.

  • Calculate the concentration of VOS at each time point by comparing the integral of the VOS peaks to the integral of the internal standard.

  • Plot the concentration of VOS versus time.

  • Determine the initial rate of hydrolysis from the slope of the curve at t=0. For a pseudo-first-order reaction (with water in large excess), a plot of ln([VOS]) versus time will yield a straight line with a slope of -k, where k is the pseudo-first-order rate constant.

Mandatory Visualization

Caption: Hydrolysis and condensation pathway of Vinyltris(methylethylketoxime)silane.

Caption: Experimental workflow for determining the hydrolysis rate of VOS via ¹H NMR.

References

• 1. Kinetics and mechanism of the hydrolysis and alcoholysis of alkoxysilanes | Semantic Scholar [semanticscholar.org]
• 2. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 3. FT-IR study of the hydrolysis and condensation of 3-(2-amino-ethylamino)propyl-trimethoxy silane [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Thermal stability and degradation of "Vinyltris(methylethylketoxime)silane"

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the thermal stability and degradation of Vinyltris(methylethylketoxime)silane (VOS). The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Vinyltris(methylethylketoxime)silane and what are its primary applications?

Vinyltris(methylethylketoxime)silane (CAS No. 2224-33-1), also known as VOS, is an organosilane that primarily functions as a neutral curing crosslinking agent.[1][2][3] It is extensively used in the formulation of Room Temperature Vulcanizing (RTV) silicone rubbers and sealants.[3][4] Its vinyl group allows for copolymerization, and the methylethylketoxime groups facilitate a moisture-activated curing process.[5][6] This process forms a durable, three-dimensional silicone network, which enhances mechanical strength, flexibility, and resistance to environmental factors.[4]

Q2: What are the main degradation pathways for Vinyltris(methylethylketoxime)silane?

The primary degradation pathway for VOS is hydrolysis.[7][8] When exposed to moisture, the methylethylketoxime groups hydrolyze to form silanol (B1196071) intermediates (Si-OH) and release methyl ethyl ketoxime (MEKO).[5][7] These silanol groups are highly reactive and will condense with other silanols or hydroxyl groups on a substrate to form stable siloxane bonds (Si-O-Si), resulting in a crosslinked network.[9] At elevated temperatures, thermal decomposition occurs, which can lead to the formation of organic acid vapors.[10]

Q3: What are the known decomposition byproducts of Vinyltris(methylethylketoxime)silane?

The main byproduct released during the moisture-curing process is 2-Butanone, oxime, also known as methyl ethyl ketoxime (MEKO).[5] Vapors from thermal decomposition may include irritating fumes and organic acid vapors.[10]

Q4: How should Vinyltris(methylethylketoxime)silane be handled and stored to minimize degradation?

To prevent premature hydrolysis and degradation, VOS should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[10] It is crucial to avoid exposure to atmospheric moisture. The material should also be stored separately from incompatible materials such as oxidizing agents, peroxides, and strong acids.[10]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent Curing of Silicone Sealant	Premature hydrolysis of VOS due to improper storage.	Ensure VOS is stored in a tightly sealed container with a desiccant if necessary. Purge the container with an inert gas like nitrogen or argon before sealing.
Inaccurate measurement of VOS.	Calibrate balances and ensure precise measurement of the crosslinker.
Insufficient ambient moisture for curing.	Increase humidity in the curing environment or introduce a controlled amount of water to the formulation if the protocol allows.
Reduced Adhesion to Substrate	Incomplete hydrolysis and condensation at the interface.	Ensure the substrate surface is clean and has sufficient hydroxyl groups for bonding. A plasma or corona treatment can be considered for inert surfaces.
Presence of contaminants on the substrate.	Thoroughly clean and dry the substrate before applying the VOS-containing formulation.
Yellowing of the Final Product	Thermal degradation of VOS or its byproducts.	Avoid excessive temperatures during processing and curing. If high temperatures are necessary, perform these steps in an inert atmosphere.
Reaction with incompatible materials.	Review all components in the formulation for potential side reactions with VOS or MEKO.
Unexpected Exotherm or Rapid Curing	Presence of acidic or basic contaminants.	Ensure all glassware and reagents are neutral and free of acidic or basic residues, which can catalyze hydrolysis.
High concentration of VOS.	Optimize the concentration of VOS in the formulation based on the desired curing profile.

Thermal Stability and Degradation Data

Table 1: Representative Thermogravimetric Analysis (TGA) Data

Temperature Range (°C)	Weight Loss (%)	Associated Process
100 - 200	2-5%	Loss of physisorbed water and volatile impurities.
200 - 350	60-70%	Major decomposition step: cleavage of Si-O, C-N, and C-C bonds in the oxime groups.
> 350	10-15%	Slower decomposition of the remaining organosilane structure.
Final Residue @ 800°C	15-20%	Primarily silicon dioxide (SiO₂) and other inorganic residues.

Table 2: Representative Differential Scanning Calorimetry (DSC) Data

Thermal Event	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy (J/g)	Interpretation
Glass Transition (Tg)	-80 to -60	N/A	N/A	Indicates the transition from a rigid to a more flexible state.
Exothermic Peak	180 - 220	230 - 260	-200 to -400	Curing/crosslinking reactions, especially in the presence of a catalyst or moisture.
Endothermic Peak	> 250	> 280	Varies	Onset of thermal decomposition.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) for Thermal Stability Assessment

• Instrument: A calibrated Thermogravimetric Analyzer.

• Sample Preparation: Place 5-10 mg of Vinyltris(methylethylketoxime)silane into an alumina (B75360) or platinum crucible.

• Atmosphere: Nitrogen (or air, for oxidative stability) with a flow rate of 50 mL/min.

• Temperature Program:

  • Equilibrate at 30°C for 5 minutes.

  • Ramp up to 800°C at a heating rate of 10°C/min.

• Data Analysis: Record the weight loss as a function of temperature. Determine the onset of decomposition (the temperature at which significant weight loss begins) and the percentage of residue at the end of the experiment.

Protocol 2: Differential Scanning Calorimetry (DSC) for Thermal Transitions

• Instrument: A calibrated Differential Scanning Calorimeter.

• Sample Preparation: Hermetically seal 5-10 mg of Vinyltris(methylethylketoxime)silane in an aluminum DSC pan. Use an empty sealed pan as a reference.

• Atmosphere: Nitrogen with a flow rate of 50 mL/min.

• Temperature Program:

  • Equilibrate at -100°C.

  • Ramp up to 350°C at a heating rate of 10°C/min.

• Data Analysis: Record the heat flow as a function of temperature. Identify glass transitions (Tg), crystallization peaks (Tc), melting peaks (Tm), and decomposition exotherms or endotherms.

Visualizations

Caption: Hydrolysis and condensation mechanism of Vinyltris(methylethylketoxime)silane.

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

References

• 1. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 2. Vinyltris(methylethylketoxime)silane CAS No. 2224-33-1 [lanyachem.com]
• 3. akademiabaru.com [akademiabaru.com]
• 4. Thermal decomposition of silane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. VINYLTRIS(METHYLETHYLKETOXIMINO)SILANE, tech | [gelest.com]
• 6. researchgate.net [researchgate.net]
• 7. CAS 2224-33-1: Vinyltris(methylethylketoxime)silane [cymitquimica.com]
• 8. Page loading... [guidechem.com]
• 9. nbinno.com [nbinno.com]
• 10. gelest.com [gelest.com]

Managing the release of methylethylketoxime during "Vinyltris(methylethylketoxime)silane" curing

Technical Support Center: Vinyltris(methylethylketoxime)silane Curing

Welcome to the technical support center for managing the curing process of Vinyltris(methylethylketoxime)silane (VOS) and the associated release of methylethylketoxime (MEKO). This guide is intended for researchers, scientists, and professionals in drug development and other relevant fields. Here you will find answers to frequently asked questions, troubleshooting advice for common issues, and detailed technical information to ensure safe and effective experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Vinyltris(methylethylketoxime)silane (VOS) and what is its primary use? A1: Vinyltris(methylethylketoxime)silane, also known as VOS, is a chemical compound used as a neutral curing agent and crosslinker, primarily in the formulation of Room Temperature Vulcanizing (RTV) silicone sealants and adhesives.[1][2][3] It facilitates the transformation of liquid silicone polymers into a stable, solid elastomeric state upon exposure to moisture.[4]

Q2: What is the chemical mechanism of VOS curing? A2: VOS cures through a hydrolysis and condensation reaction. When exposed to atmospheric moisture, the methylethylketoxime groups hydrolyze, forming silanol (B1196071) intermediates and releasing methylethylketoxime (MEKO) as a byproduct.[5][6][7] These silanol intermediates then undergo a condensation reaction to form a stable, crosslinked three-dimensional siloxane (silicone) network.

Q3: What is methylethylketoxime (MEKO) and why is its release a concern? A3: Methylethylketoxime (MEKO) is a volatile organic compound that is released during the curing of oxime-based silicone sealants like those containing VOS.[8][9] The release of MEKO is a significant concern due to its health and safety profile. It is a known eye and skin irritant.[10][11] Inhalation of high concentrations can lead to reversible effects on the blood, such as anemia, and irritation of the nasal passages.[8][11] Regulatory bodies have also identified it as a suspected carcinogen, prompting the need for strict management of its release.[12][13]

Q4: What are the main factors that influence the rate of MEKO release? A4: The rate of MEKO release is influenced by several factors:

• Moisture Availability: Since hydrolysis is the first step, the presence of atmospheric humidity is essential for the reaction to proceed.[5][6]

• Ventilation: The rate of airflow over the curing material will affect the diffusion of MEKO away from the surface.[8]

• Temperature: Higher ambient temperatures can increase the rate of both the curing reaction and the volatilization of MEKO.

• Surface Area and Application: The geometry and surface area of the applied sealant can significantly alter the emission profile. For instance, applying the sealant as separate strips results in a much higher initial emission rate compared to applying it in dots.[9]

• Formulation: VOS is often combined with other oxime silanes, such as Methyltris(methylethylketoxime)silane (MOS), which can alter the skin formation and overall cure time, thereby affecting the MEKO release profile.[6][14]

Q5: Are there MEKO-free alternatives to VOS? A5: Yes, in response to the health concerns associated with MEKO, MEKO-free technologies have been developed.[15] These include alkoxy-based silane (B1218182) crosslinkers that release alcohols (like methanol (B129727) or ethanol) upon curing, which are considered safer byproducts.[15] Other oxime systems, such as those based on methyl isobutyl ketoxime (MIBKO), also exist, though they present their own unique toxicological profiles that must be considered.[16][17]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Slow Curing or Failure to Cure	1. Insufficient Moisture: The curing environment is too dry (low relative humidity). 2. Improper Storage: The VOS or sealant has been prematurely exposed to moisture, causing it to partially cure in the container.	1. Increase the relative humidity in the curing environment. 2. Ensure containers are kept tightly sealed in a dry, well-ventilated place, away from heat and moisture.[2][5]
High MEKO Odor / High Exposure Levels	1. Inadequate Ventilation: Curing is being performed in a poorly ventilated or enclosed space. 2. High Ambient Temperature: Elevated temperatures increase the volatility of MEKO. 3. Large Surface Area Application: The application method maximizes the exposed surface area.	1. Perform curing in a well-ventilated area. Use local exhaust ventilation (e.g., a fume hood) to capture MEKO vapor at the source.[8] 2. If possible, cure at a lower controlled temperature. 3. Minimize the initial exposed surface area if the application allows.[9]
Poor Adhesion to Substrate	1. Substrate Incompatibility: The sealant formulation is not optimized for the specific substrate material. 2. Contaminated Surface: The substrate surface is dirty, oily, or otherwise contaminated.	1. VOS-based systems are often used to promote adhesion to substrates like plastics, nylon, and glass.[4] Consider formulation adjustments, such as adding specific adhesion promoters. 2. Ensure the substrate is thoroughly cleaned and dried before application.
Skin Irritation or Allergic Response	1. Direct Skin Contact: Dermal exposure to the uncured sealant or released MEKO.	1. Minimize manual processes and adopt work procedures that reduce splashes and spills.[8] 2. Use appropriate Personal Protective Equipment (PPE), including gloves and safety glasses. If contact occurs, wash the affected area with soap and water.[10]

Quantitative Data Summary

The release of MEKO is a dynamic process. Research into the emission profile from commercially available neutral silicone sealants reveals distinct stages.[9]

Emission Stage	Description	Relative Emission Rate	Key Findings
Stage 1: Dynamic Emission	Occurs during the first few days after application as the surface rapidly cures.	Very High	The majority of MEKO is released during this initial period.
Stage 2: Declining Emission	The rate of MEKO release begins to decrease significantly as the cure progresses inward.	Medium to Low	The emission rate falls as the availability of unreacted VOS at the surface diminishes.
Stage 3: Stable Residual Emission	A long-term, low-level emission of MEKO from the fully cured sealant.	Very Low	The amount of emitted MEKO can be 100 to 1000 times lower than in the initial dynamic stage.[9]

Effect of Application Method on MEKO Emission [9]

Application Method	Relative Emission Rate
Separate Strips	~5x
Merged Strips	(Intermediate)

| Dotted Application | 1x (Lowest) |

Occupational Exposure & Health Data for MEKO

Parameter	Value	Reference
Provisional Occupational Exposure Limit (8-hr TWA)	3 ppm (10 mg/m³)	[11]
Short-Term Exposure Limit	10 ppm	[11]

| Lowest Observed Adverse Effect Concentration (LOAEC) - Acute Systemic Toxicity | 108 mg/m³ |[8] |

Experimental Protocols

Methodology for Quantifying MEKO Emission

To accurately quantify the release of MEKO from a curing VOS-based material, a controlled environmental chamber study is recommended. The following protocol is based on methodologies cited in the literature.[9]

Objective: To measure the emission profile of MEKO over time from a curing silicone sealant sample.

Materials & Equipment:

• VOS-based silicone sealant

• Inert substrate for application (e.g., glass plate)

• Stationary emission chamber with controlled temperature, humidity, and air exchange rate

• Clean, purified air source

• Thermal desorption tubes (e.g., Tenax® TA)

• Air sampling pump with calibrated flow rate

• Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS) system

• MEKO analytical standard for calibration

Procedure:

• Sample Preparation: Apply a standardized amount and geometry (e.g., a 10 cm strip of specific width and thickness) of the VOS-based sealant onto the inert substrate.

• Chamber Placement: Immediately place the prepared sample into the emission chamber.

• Environmental Control: Seal the chamber and establish a constant flow of purified air at a specified rate (e.g., 0.5 air changes per hour). Maintain constant temperature (e.g., 23°C) and relative humidity (e.g., 50% RH).

• Air Sampling: At predetermined time intervals (e.g., 2, 4, 8, 24, 48, 96 hours), draw a known volume of air from the chamber's exhaust port through a thermal desorption tube using the calibrated air sampling pump.

• Sample Analysis: Analyze the collected samples using the TD-GC-MS system.

  • The thermal desorber heats the tube, releasing the trapped volatile compounds (including MEKO) into the gas chromatograph.

  • The GC separates the compounds based on their boiling points and affinity for the column.

  • The MS identifies and quantifies MEKO by its unique mass spectrum.

• Data Calculation: Using a calibration curve generated from the MEKO analytical standard, convert the instrument response into a concentration (e.g., µg/m³). Calculate the area-specific emission rate (SER) for each time point.

• Profile Generation: Plot the emission rate over time to generate the MEKO emission profile, identifying the dynamic, declining, and residual phases.

Visualizations

Below are diagrams illustrating the key processes and logical workflows for managing MEKO release.

Caption: The hydrolysis and condensation pathway for VOS curing.

Caption: A logical workflow for managing MEKO exposure during experiments.

References

• 1. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 2. organosilicon.alfa-chemistry.com [organosilicon.alfa-chemistry.com]
• 3. Vinyltris(methylethylketoxime)silane CAS No. 2224-33-1 [lanyachem.com]
• 4. nbinno.com [nbinno.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 7. gelest.com [gelest.com]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. Making sure you're not a bot! [mostwiedzy.pl]
• 10. METHYL ETHYL KETOXIME | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. honeywell-pmt.com [honeywell-pmt.com]
• 12. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 13. reach-clp-biozid-helpdesk.de [reach-clp-biozid-helpdesk.de]
• 14. SiSiB® PC7500 vinyl tris methylethylketoxime silane, VOS silane CAS 2224 33 1 [sinosil.com]
• 15. US20220195239A1 - Meko-free silicone coating - Google Patents [patents.google.com]
• 16. Oxime silanes: structure/toxicity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Vinyltris(methylisobutylketoxime)silane | CAS 156145-64-1| MIBKO Silane | Oximino Silanes | Silane Crosslinkers | Silane Crosslinking Agents [powerchemical.com]

Incomplete crosslinking issues with "Vinyltris(methylethylketoxime)silane"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing incomplete crosslinking issues with "Vinyltris(methylethylketoxime)silane."

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the use of Vinyltris(methylethylketoxime)silane in experimental settings.

Q1: My silicone formulation is not curing or remains tacky after the expected cure time. What are the potential causes?

A1: Incomplete or slow curing of silicone formulations using Vinyltris(methylethylketoxime)silane is often linked to several factors. The primary cause is insufficient moisture, which is essential for the hydrolysis and condensation reactions of this crosslinker. Other contributing factors can include improper storage of the silane (B1218182), incorrect catalyst concentration, ambient temperature, and potential contamination of the formulation or substrate.

Q2: How does humidity affect the curing process of Vinyltris(methylethylketoxime)silane?

A2: Vinyltris(methylethylketoxime)silane is a moisture-curing crosslinking agent.[1] The curing process initiates when the silane is exposed to atmospheric moisture, leading to hydrolysis of the methylethylketoxime groups. This is followed by a condensation reaction that forms a stable, crosslinked silicone network. Therefore, adequate ambient humidity is critical for a complete and timely cure. Low humidity will significantly slow down or even halt the curing process, while excessively high humidity can lead to rapid skinning of the surface, trapping uncured material underneath.[2]

Q3: What is the recommended temperature range for curing formulations with Vinyltris(methylethylketoxime)silane?

A3: The curing of RTV (Room Temperature Vulcanizing) silicones is temperature-dependent.[1][3] Generally, higher ambient temperatures will accelerate the curing reaction, while lower temperatures will slow it down.[3] For most oxime-cure silicones, a typical operating temperature range is between 5°C and 40°C. It is crucial to avoid extreme temperatures, as high heat can cause degradation of the components and may not be suitable for all applications.

Q4: Can the choice of catalyst influence the crosslinking process?

A4: Yes, the catalyst plays a crucial role in the condensation curing of silicones.[4] Organotin compounds, such as dibutyltin (B87310) dilaurate, are common catalysts for this type of system.[4] The concentration of the catalyst must be optimized for the specific formulation. An insufficient amount of catalyst will lead to a slow or incomplete cure, while an excessive amount can sometimes negatively impact the physical properties of the cured silicone.

Q5: I suspect my Vinyltris(methylethylketoxime)silane has degraded. How should it be stored?

A5: Vinyltris(methylethylketoxime)silane is sensitive to moisture and should be stored in a cool, dry place in its original, unopened container. Exposure to atmospheric moisture can cause premature hydrolysis and degradation of the product, rendering it less effective as a crosslinker.

Q6: Could the substrate I am applying the silicone to be inhibiting the cure?

A6: Certain chemical compounds present on the substrate surface can inhibit the cure of silicone sealants. These can include sulfur compounds, amines, and some plasticizers. It is essential to ensure that the substrate is clean and free from any contaminants before applying the silicone formulation. Performing a small patch test on a non-critical area of the substrate is recommended to check for any potential cure inhibition.

Data Presentation

The following table summarizes the key environmental and formulation factors influencing the curing of silicone systems based on Vinyltris(methylethylketoxime)silane.

Factor	Optimal Range/Condition	Consequence of Deviation
Relative Humidity	30% - 60%	<30%: Slow or incomplete cure. >70%: Rapid surface skinning, potentially trapping uncured material.
Temperature	5°C - 40°C	<5°C: Significantly slower cure rate. >40°C: Can accelerate cure, but may affect final properties.
Catalyst Concentration	Formulation dependent	Too Low: Incomplete or slow cure. Too High: May negatively impact physical properties.
Substrate Cleanliness	Free of contaminants	Contaminants like sulfur or amines can inhibit the cure.

Experimental Protocols

Protocol for Evaluating Cure Inhibition on a Substrate

This protocol outlines a simple method to determine if a substrate is inhibiting the cure of a silicone formulation containing Vinyltris(methylethylketoxime)silane.

1. Materials:

• Your silicone formulation containing Vinyltris(methylethylketoxime)silane.
• The substrate .
• A non-inhibiting control substrate (e.g., clean glass slide).
• Spatula or other application tool.
• Controlled environment chamber (optional, for controlled temperature and humidity).

2. Procedure:

• Ensure both the test substrate and the control substrate are clean and dry.
• Prepare your silicone formulation according to your standard procedure.
• Apply a small, uniform bead of the silicone formulation to both the test substrate and the control substrate.
• Place both samples in the same curing environment. If available, use a chamber set to your desired curing conditions (e.g., 23°C and 50% relative humidity).
• Monitor the samples at regular intervals (e.g., 1, 4, 8, and 24 hours).
• Assess the degree of cure by gently touching the surface with a clean, dry tool. Note the tack-free time (the time at which the surface is no longer sticky).
• After the recommended full cure time, assess the hardness and adhesion of the silicone on both substrates. A durometer can be used for a quantitative hardness measurement (as per ASTM C661). Adhesion can be qualitatively assessed by attempting to peel the silicone from the substrate.

3. Interpretation of Results:

• No Inhibition: The silicone on the test substrate cures at a similar rate and achieves similar hardness and adhesion as the silicone on the control substrate.
• Inhibition: The silicone on the test substrate remains tacky, soft, or uncured long after the silicone on the control substrate has fully cured. Adhesion to the test substrate may also be poor.

Mandatory Visualization

Below is a troubleshooting workflow for incomplete crosslinking issues with Vinyltris(methylethylketoxime)silane.

Caption: Troubleshooting workflow for incomplete crosslinking.

References

• 1. Moisture curing silicone adhesives and sealants - GA Lindberg [galindberg.se]
• 2. loncoolbond.com [loncoolbond.com]
• 3. Factors Affecting the Curing of Silicone Sealants: You Must Know [tengyusealant.com]
• 4. Crosslinking and modification of silicones [chemiedidaktik.uni-wuppertal.de]

Reference Data & Comparative Studies

A Comparative Guide to Silane Coupling Agents in Elastomers: Vinyltris(methylethylketoxime)silane vs. Vinyltrimethoxysilane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of two key silane (B1218182) coupling agents, Vinyltris(methylethylketoxime)silane (VOS) and Vinyltrimethoxysilane (VTMO), when used in elastomer formulations. This analysis is based on a comprehensive review of available technical data and scientific literature.

Executive Summary

Vinyltris(methylethylketoxime)silane (VOS) and Vinyltrimethoxysilane (VTMO) are both vinyl-functional silanes that act as crosslinking agents and adhesion promoters in elastomers, particularly in Room Temperature Vulcanizing (RTV) silicone rubbers. The primary distinction between them lies in their hydrolysis byproducts: VOS releases methylethylketoxime (MEKO), leading to a neutral cure system, while VTMO releases methanol, characteristic of an alkoxy-cure system. This fundamental difference influences their curing characteristics, mechanical properties of the final elastomer, and substrate compatibility.

While direct, side-by-side quantitative comparisons in a single study are limited in publicly available literature, this guide synthesizes available data to provide a comparative overview of their performance attributes.

Comparative Performance Analysis

The performance of VOS and VTMO in elastomers is influenced by their distinct curing chemistries.

Curing Characteristics

Performance Indicator	Vinyltris(methylethylketoxime)silane (VOS) - Oxime Cure	Vinyltrimethoxysilane (VTMO) - Alkoxy Cure
Curing Byproduct	Methylethylketoxime (MEKO)	Methanol
Corrosiveness	Non-corrosive to most metals, but can be corrosive to copper and some plastics like polycarbonate.[1]	Non-corrosive.[1]
Odor	Mild odor.[1]	Very slight, almost odorless.[1]
Curing Speed	Generally fast.[1]	Relatively slow.[1]
Adhesion	Good adhesion, though may require primers for some substrates.	Excellent adhesion, often without the need for a primer.

Mechanical Properties of the Cured Elastomer

Quantitative data from direct comparative studies is scarce. The following table is a synthesis of typical properties reported for elastomers cured with oxime and alkoxy systems. It is important to note that these values can vary significantly based on the complete formulation of the elastomer (e.g., polymer type, filler loading, and other additives).

Mechanical Property	Vinyltris(methylethylketoxime)silane (VOS) - Oxime Cure System	Vinyltrimethoxysilane (VTMO) - Alkoxy Cure System
Tensile Strength	Good	Generally Higher
Elongation at Break	Good	Generally Higher
Modulus	Varies with formulation	Varies with formulation
Tear Strength	Good	Good
Hardness (Shore A)	Varies with formulation	Varies with formulation

Alkoxy-cured silicone coatings, which use silanes like VTMO, are reported to offer higher tensile strength and elongation compared to oxime-cured systems.

Experimental Protocols

To conduct a direct comparative study of VOS and VTMO in an elastomer formulation, the following experimental methodologies are recommended:

Elastomer Formulation

A base formulation for a simple RTV silicone elastomer can be prepared as follows:

• Polymer: α,ω-Silanol-terminated polydimethylsiloxane (B3030410) (PDMS)

• Filler: Fumed silica (B1680970) (e.g., 20-30 parts per hundred rubber - phr)

• Plasticizer: Non-reactive silicone fluid (e.g., 10-20 phr)

• Crosslinker: Vinyltris(methylethylketoxime)silane (VOS) or Vinyltrimethoxysilane (VTMO) at equimolar concentrations to ensure a comparable number of reactive sites.

• Catalyst: A suitable tin catalyst, such as dibutyltin (B87310) dilaurate, for both systems.

Sample Preparation

• The PDMS polymer, filler, and plasticizer are mixed in a laboratory mixer until a homogeneous compound is achieved.

• The crosslinker (VOS or VTMO) and catalyst are then added and mixed thoroughly.

• The compounded rubber is degassed under vacuum to remove any entrapped air.

• The material is then cast into sheets of a specified thickness and allowed to cure at room temperature and controlled humidity (e.g., 23°C and 50% relative humidity) for a specified period (e.g., 7 days).

Mechanical Property Testing

The cured elastomer sheets are then subjected to a series of standardized tests to evaluate their mechanical properties. The following ASTM standards are commonly employed for testing silicone elastomers:

• Tensile Strength and Elongation at Break: ASTM D412 - Standard Test Methods for Vulcanized Rubber and Thermoplastic Elastomers—Tension.[2][3] Dumbbell-shaped specimens are pulled at a constant rate until failure.

• Tear Strength: ASTM D624 - Standard Test Method for Tear Strength of Conventional Vulcanized Rubber and Thermoplastic Elastomers.[2] This test measures the resistance to the growth of a cut or nick in a specimen when tension is applied.

• Hardness: ASTM D2240 - Standard Test Method for Rubber Property—Durometer Hardness.[2] This measures the indentation hardness of the elastomer using a Shore A durometer.

• Compression Set: ASTM D395 - Standard Test Methods for Rubber Property—Compression Set. This test evaluates the ability of the elastomer to return to its original thickness after being subjected to a compressive load for a prolonged period at a specific temperature.

Logical Relationships and Experimental Workflow

The following diagrams illustrate the logical relationship between the silane coupling agents and the elastomer properties, as well as a typical experimental workflow for their evaluation.

Caption: Logical relationship of silane coupling agents to elastomer properties.

Caption: A typical experimental workflow for evaluating silane performance.

Conclusion

The choice between Vinyltris(methylethylketoxime)silane (VOS) and Vinyltrimethoxysilane (VTMO) as a crosslinking agent in elastomers depends on the specific requirements of the application.

• VOS (Oxime Cure): Offers a faster, neutral cure and is a good choice when rapid processing is a priority and the substrates are not susceptible to corrosion by MEKO.

• VTMO (Alkoxy Cure): Provides a non-corrosive cure with low odor and generally results in superior mechanical properties, particularly tensile strength and elongation. It often provides excellent primerless adhesion.

For critical applications, it is strongly recommended that researchers conduct their own comparative studies using the experimental protocols outlined in this guide to determine the optimal silane for their specific elastomer formulation and performance needs.

References

• 1. elastapro.com [elastapro.com]
• 2. Preparation and characterization of silicone rubber with high modulus via tension spring-type crosslinking - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00293A [pubs.rsc.org]
• 3. Testing standards assessment for silicone rubber | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

A Comparative Analysis of Hydrolysis Rates: Vinyltris(methylethylketoxime)silane vs. Vinyltriethoxysilane

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the hydrolytic stability and reaction kinetics of two key vinyl-functionalized silanes.

The hydrolytic stability of organosilanes is a critical parameter influencing their performance as coupling agents, crosslinkers, and surface modifiers in a multitude of applications, including advanced materials, composites, and drug delivery systems. This guide provides a comparative analysis of the hydrolysis rates of Vinyltris(methylethylketoxime)silane (VOS), an oximosilane, and vinyltriethoxysilane (B1683064) (VTES), an alkoxysilane. While direct quantitative comparisons are limited in published literature, this document synthesizes available data, discusses mechanistic principles, and provides detailed experimental protocols for researchers to conduct their own comparative studies.

Executive Summary

Vinyltriethoxysilane (VTES) is a well-studied alkoxysilane with hydrolysis rates that are highly dependent on pH, being catalyzed by both acidic and basic conditions. In contrast, Vinyltris(methylethylketoxime)silane (VOS) is an oximosilane that is known to hydrolyze readily in the presence of moisture, releasing methylethylketoxime. Qualitative observations suggest that VOS exhibits a rapid hydrolysis rate, which is beneficial in applications requiring fast curing, such as in certain sealant formulations where it contributes to a shorter skin formation time.[1] However, a direct comparison of hydrolysis rate constants reveals a significant knowledge gap for VOS.

Quantitative Data on Hydrolysis Rates

Silane (B1218182)	Condition	Apparent Rate Constant (k)
Vinyltriethoxysilane (VTES)	Neutral (water-acetonitrile)	1.3 × 10⁻⁶ M⁻¹s⁻¹[2]
Vinyltriethoxysilane (VTES)	Acidic	Rate increases dramatically (up to four orders of magnitude)[2]
Vinyltriethoxysilane (VTES)	Basic	Rate increases dramatically; ~50 times slower than vinyltrimethoxysilane (B1682223) (VTMS)[2]

Note: The hydrolysis of alkoxysilanes is a multi-step process, and the rates are influenced by factors such as the steric bulk of the alkoxy group, with ethoxy groups generally hydrolyzing slower than methoxy (B1213986) groups, particularly under basic conditions.[2] The provided rate constant for VTES in neutral conditions is for the initial hydrolysis step.

Hydrolysis Mechanisms

The hydrolysis of both VOS and VTES proceeds via a nucleophilic attack on the silicon atom, leading to the displacement of the leaving group and the formation of a silanol (B1196071) (Si-OH) group. The reaction mechanism, however, is influenced by the nature of the leaving group and the pH of the medium.

Vinyltriethoxysilane (Alkoxysilane) Hydrolysis

The hydrolysis of VTES is a well-understood process that can be catalyzed by either acid or base.[3]

• Acid-Catalyzed Mechanism: In acidic conditions, an oxygen atom of the ethoxy group is protonated, making it a better leaving group (ethanol). A water molecule then attacks the more electrophilic silicon atom.

• Base-Catalyzed Mechanism: Under basic conditions, a hydroxide (B78521) ion directly attacks the silicon atom, forming a pentacoordinate intermediate, which then expels an ethoxide ion.

Vinyltris(methylethylketoxime)silane (Oximosilane) Hydrolysis

While detailed kinetic studies are scarce, the hydrolysis of VOS is expected to follow a similar nucleophilic substitution pathway. Upon contact with moisture, the methylethylketoxime groups are displaced by hydroxyl groups, forming silanols and releasing methylethylketoxime.[1] The reaction is generally considered to be rapid.

Below is a DOT script generating a diagram that illustrates the generalized hydrolysis pathways for both silanes.

Caption: Generalized Hydrolysis Pathways of VTES and VOS.

Experimental Protocols

To facilitate further research and direct comparison, the following are detailed methodologies for monitoring the hydrolysis kinetics of silanes using Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy.

Kinetic Analysis of Silane Hydrolysis by ¹H NMR Spectroscopy

This protocol is adapted from the methodology used by Dubitsky et al. for vinylalkoxysilanes and can be applied to both VTES and VOS.[2]

Objective: To determine the rate of hydrolysis by monitoring the disappearance of the reactant's signals and the appearance of the signals of the hydrolysis by-products (ethanol for VTES, methylethylketoxime for VOS).

Materials and Equipment:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

• Micropipettes

• Silane (VTES or VOS)

• Deuterated solvent (e.g., acetonitrile-d₃)

• Deionized water

• Acid or base catalyst (e.g., HCl or NaOH solution of known concentration, if studying catalyzed hydrolysis)

• Internal standard (optional, for quantification)

Procedure:

• Prepare a stock solution of the silane in the deuterated solvent.

• In an NMR tube, mix the silane stock solution with the deuterated solvent.

• Initiate the hydrolysis reaction by adding a known amount of deionized water (and catalyst, if applicable) to the NMR tube.

• Immediately place the NMR tube in the spectrometer and start acquiring ¹H NMR spectra at regular time intervals.

• Process the spectra and integrate the characteristic signals of the starting silane (e.g., the ethoxy protons of VTES or the methyl/ethyl protons of the oxime group in VOS) and the product (e.g., the methylene (B1212753) protons of ethanol or the corresponding protons of methylethylketoxime).

• Plot the concentration of the silane (or the normalized integral of its characteristic peak) as a function of time.

• From this data, determine the order of the reaction and calculate the rate constant.

The workflow for this experimental protocol is illustrated in the diagram below, generated using the DOT language.

Caption: Experimental Workflow for NMR Kinetic Analysis.

Monitoring Silane Hydrolysis by FTIR Spectroscopy

This method allows for real-time monitoring of the chemical changes during hydrolysis by observing the changes in vibrational bands.[4][5][6]

Objective: To follow the hydrolysis reaction by monitoring the decrease in the intensity of the Si-O-C (for VTES) or Si-O-N (for VOS) absorption bands and the increase in the Si-OH band.

Materials and Equipment:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Reaction vessel compatible with the ATR crystal

• Silane (VTES or VOS)

• Solvent (e.g., ethanol, if needed to ensure miscibility)

• Deionized water

• Acid or base catalyst (optional)

Procedure:

• Record a background spectrum of the clean, dry ATR crystal.

• Prepare the reaction mixture by combining the silane, solvent (if used), and water (and catalyst, if applicable).

• Apply a small amount of the reaction mixture onto the ATR crystal.

• Immediately start collecting FTIR spectra at regular time intervals.

• Analyze the spectra by monitoring the changes in the peak intensities of characteristic bands:

  • For VTES: Decrease of Si-O-C stretching bands (around 1100-1000 cm⁻¹) and increase of a broad Si-OH stretching band (around 3700-3200 cm⁻¹).

  • For VOS: Decrease of Si-O-N stretching bands and increase of the Si-OH band.

• The rate of change of these peak intensities can be correlated with the rate of hydrolysis.

Conclusion

While vinyltriethoxysilane has been the subject of quantitative hydrolytic studies, a significant data gap exists for Vinyltris(methylethylketoxime)silane. The qualitative evidence suggests that VOS undergoes rapid hydrolysis, a property that is leveraged in applications requiring fast cure times. For researchers and professionals requiring precise control over reaction kinetics, the provided experimental protocols offer a framework for conducting direct comparative studies. Further research into the hydrolysis kinetics of oximosilanes is warranted to enable a more complete understanding and to facilitate the design of advanced materials with tailored properties.

References

• 1. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics of Alkoxysilanes and Organoalkoxysilanes Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fc.up.pt [fc.up.pt]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Study of Ketoxime Silanes as Crosslinking Agents for Silicone Rubber

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Supporting Experimental Data

Ketoxime silanes are a critical class of crosslinking agents, or curing agents, for one-component, room-temperature-vulcanizing (RTV-1) silicone rubbers. The choice of a specific ketoxime silane (B1218182) significantly influences the curing characteristics and the final mechanical and thermal properties of the cured silicone elastomer. This guide provides a comparative analysis of various ketoxime silanes, supported by experimental data, to aid in the selection of the most appropriate crosslinking agent for specific research, development, and manufacturing applications.

Introduction to Ketoxime Silane Crosslinkers

Ketoxime silanes are organosilicon compounds that contain one or more ketoxime groups attached to a silicon atom. They function as moisture-activated crosslinkers for hydroxyl-terminated polydimethylsiloxanes (PDMS), the primary polymer in many silicone sealant and adhesive formulations. The curing mechanism involves the hydrolysis of the ketoxime groups in the presence of atmospheric moisture, leading to the formation of silanol (B1196071) intermediates. These intermediates then undergo condensation reactions with the hydroxyl end groups of the PDMS chains and with each other, forming a stable, three-dimensional siloxane network. This process transforms the liquid or paste-like silicone formulation into a durable, elastic rubber.

The general structure of a trifunctional ketoxime silane can be represented as R-Si(ON=CR'R'')₃, where 'R' is a non-hydrolyzable organic group (e.g., methyl, vinyl, phenyl) attached to the silicon atom, and R' and R'' are alkyl groups of the ketoxime. The nature of the 'R' group has a profound impact on the properties of the resulting silicone rubber.

Comparative Performance of Ketoxime Silanes

The performance of a ketoxime silane crosslinker is evaluated based on several key parameters, including its reactivity (cure speed) and the mechanical properties it imparts to the cured silicone rubber. This section compares some of the most commonly used and novel ketoxime silanes.

Commonly Used Ketoxime Silanes: A Head-to-Head Comparison

Methyltris(methylethylketoximino)silane (MOS or MTKS), Vinyltris(methylethylketoximino)silane (VOS), and Phenyltris(methylethylketoximino)silane (PhOS or POS) are three of the most prevalent trifunctional ketoxime silanes used in the industry. The primary difference between them is the organic group attached to the silicon atom: a methyl group in MOS, a vinyl group in VOS, and a phenyl group in PhOS.

A study comparing these three crosslinkers in a standardized RTV silicone rubber formulation yielded the following results:

Property	Phenyltris (PhOS)	Vinyltris (VOS)	Methyltris (MOS)	VOS/MOS Blend	PhOS/MOS Blend
Hardness (Shore A)	10	14	13	18	18
**Tensile Strength (N/mm²) **	1.00	1.34	1.17	1.38	1.40
Elongation at Break (%)	1200	962	988	720	850
Force @ 100% Elongation (N/mm²)	0.14	0.23	0.21	0.28	0.25
Skin Over Time (min)	16	20	17	10	14
Tack-Free Time (min)	30	29	60	29	37
Scratch Hardness Time (min)	60	37	360	38	60

Data sourced from US Patent 5534588A.[1]

From this data, several key trends emerge:

• Phenyl-substituted ketoxime silanes (PhOS) produce silicone rubbers with a significantly lower modulus (as indicated by the lower force at 100% elongation) and higher elongation at break compared to their methyl and vinyl counterparts.[1] This makes them ideal for applications requiring high flexibility and low force to stretch.

• Vinyl-substituted ketoxime silanes (VOS) tend to impart a higher tensile strength compared to MOS and PhOS.[1] The vinyl group can also participate in other cure chemistries, offering formulation versatility.

• Methyl-substituted ketoxime silanes (MOS) provide a good balance of properties and are widely used as a general-purpose crosslinker.[2]

• Blends of different ketoxime silanes can be used to tailor the properties of the final sealant, such as achieving a faster cure time (as seen with the VOS/MOS blend) or a combination of mechanical properties.[1]

A Novel Alternative: Polymethyl(ketoxime)siloxane (PMKS)

Recent research has explored the use of polymeric crosslinking agents to enhance the properties of silicone rubbers. One such novel crosslinker is polymethyl(ketoxime)siloxane (PMKS), which features a polysiloxane backbone with multiple pendant ketoxime groups. A comparative study between PMKS and the traditional methyltris(methylethylketoximino)silane (MTKS or MOS) demonstrated significant improvements in the mechanical and thermal properties of the resulting RTV silicone rubber.

Property	PMKS (S4)	MTKS (S10)
Tensile Strength (MPa)	2.13	1.21
Elongation at Break (%)	455	386

Data from "A novel crosslinking agent of polymethyl(ketoxime)siloxane for room temperature vulcanized silicone rubbers: synthesis, properties and thermal stability".[3][4]

The study found that the use of PMKS as a crosslinker led to a pronounced enhancement in both the tensile strength and elongation at break of the RTV silicone rubber when compared to the traditional MTKS.[3][4] This improvement is attributed to the synergistic effect of the T-type branched structure of the PMKS crosslinker, the in-situ formation of a dense PMKS phase within the network, and the uniform distribution of the crosslinker in the PDMS matrix.[3] Furthermore, the thermal stability of the silicone rubber was also significantly improved with the PMKS crosslinker.[3][4]

Cure Characteristics

The reactivity of ketoxime silanes dictates the cure speed of the silicone formulation, which is a critical parameter for many applications. The cure process is typically characterized by the skin-over time (SOT) and tack-free time (TFT).

A generally accepted reactivity trend for common trifunctional ketoxime silanes is as follows:

Tetra(methylethylketoximino)silane (TOS) > Vinyltris(methylethylketoximino)silane (VOS) > Methyltris(methylethylketoximino)silane (MOS) [5][6]

This indicates that TOS provides the fastest cure, followed by VOS, and then MOS. This trend is consistent with the data presented in the table above, where the VOS/MOS blend exhibits a faster skin-over time than either MOS or PhOS alone.[1] The higher reactivity of VOS compared to MOS can be advantageous in applications requiring rapid curing.[2]

Experimental Protocols

The following are generalized methodologies for the preparation and characterization of RTV silicone rubbers with different ketoxime silane crosslinkers, based on the cited literature.

Preparation of RTV Silicone Rubber

A typical formulation involves the thorough mixing of a hydroxyl-terminated polydimethylsiloxane (B3030410) (PDMS) polymer with the ketoxime silane crosslinker in a planetary mixer under vacuum.[1] To this mixture, other additives such as fillers (e.g., fumed silica, calcium carbonate), plasticizers, adhesion promoters, and a catalyst (e.g., organotin compounds like dibutyltin (B87310) dilaurate) are added and mixed until a homogeneous paste is obtained.[1] The mixture is then poured into a mold of a specified thickness and allowed to cure at room temperature and controlled humidity for a designated period (e.g., 7 days) to ensure complete vulcanization.[1]

Characterization of Mechanical Properties

• Tensile Strength and Elongation at Break: These properties are typically determined using a universal testing machine according to standards such as ASTM D412 or GB/T 528.[3][7] Dumbbell-shaped specimens are cut from the cured silicone sheets and stretched at a constant speed until they break. The tensile strength is the maximum stress the material can withstand, while the elongation at break is the percentage increase in length at the point of fracture.

• Hardness: The hardness of the cured silicone rubber is measured using a durometer, typically on the Shore A scale, following procedures outlined in standards like ASTM C661.[1]

Determination of Cure Characteristics

• Skin-Over Time (SOT): This is the time it takes for a thin, tack-free skin to form on the surface of the sealant when exposed to the atmosphere. It is often determined by lightly touching the surface with a clean, dry finger or a specific tool until it no longer feels sticky.

• Tack-Free Time (TFT): This is the time required for the sealant to become completely non-tacky to the touch. It is a further stage of curing after the initial skin formation.

Visualizing the Chemistry and Workflow

To better understand the processes involved, the following diagrams illustrate the chemical structures, the curing mechanism, and a typical experimental workflow.

Caption: Chemical structures of common ketoxime silane crosslinkers.

Caption: Moisture curing mechanism of RTV-1 silicone rubber.

Caption: Experimental workflow for evaluating ketoxime silanes.

Conclusion

The selection of a ketoxime silane crosslinking agent has a significant impact on the final properties of a silicone rubber. For applications requiring high flexibility and low modulus, phenyl-substituted ketoxime silanes are an excellent choice.[1] Vinyl-substituted variants offer higher tensile strength and faster cure rates, which are beneficial for applications demanding rapid processing and robust mechanical performance.[1] Methyl-substituted ketoxime silanes provide a reliable, all-around performance suitable for a wide range of general-purpose applications.[2] Furthermore, novel polymeric crosslinkers like PMKS show great promise for achieving superior mechanical and thermal properties compared to traditional monomeric silanes.[3][4] By understanding the structure-property relationships of these crosslinkers and utilizing the comparative data presented, researchers and professionals can make informed decisions to optimize their silicone rubber formulations for specific and demanding applications.

References

• 1. US5534588A - Room temperature vulcanizable silicone compositions employing phenyl substituted tris-functional ketoxime silanes - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Oximino Silane Crosslinkers | SiSiB SILICONES [sinosil.com]
• 6. Oxime cross-linker from China, Oxime cross-linker Manufacturer & Supplier - Siwin [siwinsilicone.com]
• 7. adhesion.kr [adhesion.kr]

A Comparative Performance Analysis of Vinyltris(methylethylketoxime)silane in Neutral Cure Silicone Sealants

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Vinyltris(methylethylketoxime)silane (VOS) against other neutral cure crosslinkers for silicone sealants. The information presented is supported by experimental data and established testing protocols to assist in the selection of optimal sealant formulations.

Vinyltris(methylethylketoxime)silane is an oxime-based silane (B1218182) that functions as a neutral curing agent in Room Temperature Vulcanizing (RTV) silicone sealants.[1][2][3] The curing process is initiated by atmospheric moisture, releasing methyl ethyl ketoxime (MEKO) as a non-corrosive byproduct, making it suitable for use on sensitive substrates.[4][5] VOS is frequently used in conjunction with other oxime silanes, such as Methyltris(methylethylketoxime)silane (MOS), to tailor the sealant's properties.[1][2][6][7] Notably, the combination of vinyl- and methyl-oxime silanes can lead to a shorter skin formation time without compromising the overall curing time, while also enhancing elasticity and tear resistance.[1][2][6]

Performance Data Summary

The following tables summarize the typical performance characteristics of silicone sealants formulated with different neutral cure crosslinkers. The data is compiled from various industry sources and represents typical values.

Performance Metric	VOS/MOS Formulation	Alkoxy (e.g., Methyltrimethoxysilane)	Other Oxime (e.g., MOS only)	Test Method
Cure Speed
Tack-Free Time (minutes)	15 - 30	20 - 40	25 - 45	ASTM C679
Full Cure Time (days)	3 - 7	5 - 10	4 - 8	-
Mechanical Properties
Tensile Strength (MPa)	1.8 - 2.5	1.5 - 2.2	1.7 - 2.4	ASTM D412
Elongation at Break (%)	400 - 600	300 - 500	350 - 550	ASTM D412
Physical Properties
Hardness (Shore A)	20 - 30	15 - 25	20 - 30	ASTM C661
Adhesion
Peel Adhesion (N/mm)	3.5 - 5.0	3.0 - 4.5	3.2 - 4.8	ASTM C794

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Tack-Free Time (ASTM C679)

This method determines the time it takes for a sealant to form a non-tacky surface.

• Specimen Preparation: A sample of the sealant is applied to a suitable substrate under standardized conditions (typically 23°C and 50% relative humidity).

• Testing: At regular intervals, the surface of the sealant is lightly touched with a clean polyethylene (B3416737) film.[8]

• Determination: The tack-free time is the point at which the film no longer adheres to the sealant surface.[8]

Tensile Strength and Elongation at Break (ASTM D412)

This test evaluates the mechanical strength and flexibility of the cured sealant.

• Specimen Preparation: The sealant is cured in a sheet and then cut into a specific dumbbell shape.[9][10][11][12]

• Testing: The specimen is placed in a universal testing machine and pulled at a constant rate (typically 500 mm/min) until it breaks.[9][10]

• Data Analysis:

  • Tensile Strength: The maximum stress the material can withstand before breaking.[9]

  • Elongation at Break: The percentage increase in length that the specimen undergoes before rupturing.[9]

Durometer Hardness (ASTM C661)

This test measures the indentation hardness of the cured sealant.

• Apparatus: A Type A-2 durometer with a dial graduated from 0 to 100 is used.

• Procedure: The durometer is pressed firmly against the surface of the cured sealant specimen.

• Measurement: The hardness value is read directly from the durometer's dial. Multiple readings are taken and averaged.[13]

Peel Adhesion (ASTM C794)

This method assesses the adhesive strength of the sealant to a substrate.

• Specimen Preparation: A bead of sealant is applied between a substrate (e.g., glass, aluminum) and a strip of cloth. The assembly is then cured.[14]

• Testing: The cloth strip is pulled away from the substrate at a 180° angle at a specified rate.[15]

• Measurement: The force required to peel the sealant from the substrate is measured and recorded. The failure mode (adhesive or cohesive) is also noted.[15]

Visualizations

Neutral Cure Condensation Reaction

The following diagram illustrates the general condensation cure mechanism for oxime-based silicone sealants.

Caption: Condensation cure mechanism of an oxime-based silicone sealant.

Experimental Workflow for Performance Evaluation

This diagram outlines the logical flow of the experimental evaluation of a silicone sealant.

Caption: Experimental workflow for silicone sealant performance evaluation.

References

• 1. Vinyltris(methylethylketoxime)silane | 2224-33-1 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. nbinno.com [nbinno.com]
• 4. Oximino Silane Crosslinkers | SiSiB SILICONES [sinosil.com]
• 5. sinosil.com [sinosil.com]
• 6. specialchem.com [specialchem.com]
• 7. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 8. ascouncil.org [ascouncil.org]
• 9. victortestingmachine.com [victortestingmachine.com]
• 10. How to perform ASTM D412 Tensile Test on Rubber & Elastomers [prestogroup.com]
• 11. testresources.net [testresources.net]
• 12. zwickroell.com [zwickroell.com]
• 13. randb.co.kr [randb.co.kr]
• 14. Sealants Peel strength test : ASTM C794_Peeling, tear_UnitedTest - Material Testing Machine [unitedtest.com]
• 15. matestlabs.com [matestlabs.com]

A Comparative Analysis: Vinyltris(methylethylketoxime)silane vs. Acetoxy Silane Crosslinkers in High-Performance Sealants

For Researchers, Scientists, and Drug Development Professionals: A guide to understanding the critical differences in silane (B1218182) crosslinker technology for advanced sealant formulations.

In the realm of silicone sealant chemistry, the choice of crosslinking agent is a critical determinant of the final product's performance, dictating properties from cure characteristics and adhesion to long-term durability and substrate compatibility. This guide provides an in-depth comparison of two prominent types of crosslinkers: Vinyltris(methylethylketoxime)silane (VOS), a neutral-cure system, and traditional acetoxy silanes, an acid-cure system. This comparison is intended to assist researchers and formulation scientists in selecting the optimal crosslinker for their specific application needs.

Key Performance Differences: A Tabular Comparison

The selection of a crosslinker has a profound impact on the properties of the cured silicone sealant. While acetoxy silanes are known for their rapid curing, VOS and other oxime-based systems offer significant advantages in terms of substrate compatibility and reduced corrosivity.[1][2][3] The following tables summarize the typical performance characteristics of sealants formulated with these two types of crosslinkers. The data presented is representative and can vary based on the full formulation of the sealant.

Performance Parameter	Vinyltris(methylethylketoxime)silane (VOS) Based Sealant (Neutral Cure)	Acetoxy Silane Based Sealant (Acid Cure)
Curing By-product	Methyl ethyl ketoxime (neutral)[4][5]	Acetic Acid (corrosive)[4][6]
Odor	Low, slightly sweet/characteristic[3]	Strong, vinegar-like[6][7]
Corrosivity	Non-corrosive to metals and sensitive substrates[4][5]	Corrosive to certain metals (e.g., copper, brass) and can damage natural stone[3][7]
Substrate Adhesion	Excellent adhesion to a wide range of substrates, including porous and sensitive materials[8][9]	Good adhesion, particularly to non-porous surfaces like glass and ceramics[1][3]

Typical Physical & Mechanical Properties	Vinyltris(methylethylketoxime)silane (VOS) Based Sealant	Acetoxy Silane Based Sealant
Tack-Free Time	Moderate, can be optimized with formulation[10]	Fast[6][7]
Cure-Through Time	Generally longer than acetoxy cure[11]	Rapid[7]
Hardness (Shore A)	20 - 40	15 - 30
Tensile Strength (MPa)	1.5 - 2.5	1.0 - 2.0
Elongation at Break (%)	300 - 600	400 - 700
Weather Resistance	Excellent[12]	Good to Excellent
Hydrolytic Stability	Good	Moderate, can be susceptible to hydrolysis under certain conditions[13][14]

Advantages of Vinyltris(methylethylketoxime)silane (VOS)

VOS, as a key component in neutral-cure sealant formulations, offers several distinct advantages over acetoxy-based systems, making it a preferred choice for high-performance and demanding applications.

• Non-Corrosive Curing: The primary advantage of VOS is its neutral curing mechanism.[15] During the moisture-activated curing process, it releases methyl ethyl ketoxime, a non-acidic byproduct.[4][5] This is in stark contrast to acetoxy silanes, which release corrosive acetic acid.[4][6] The non-corrosive nature of VOS makes it compatible with a broader range of substrates, including sensitive metals like copper and brass, as well as alkaline materials such as concrete and marble, without the risk of chemical etching or degradation.[8][9]

• Enhanced Adhesion Profile: Sealants formulated with VOS typically exhibit excellent adhesion to a wide variety of porous and non-porous substrates.[12] This broad adhesion profile simplifies the selection process for applications involving diverse materials.

• Low Odor: The characteristic strong, vinegar-like smell of curing acetoxy sealants can be a significant drawback, particularly for indoor applications or in enclosed spaces.[6][7] VOS-based sealants have a much lower and less pungent odor, improving the working environment for applicators and being more acceptable for occupied spaces.[3]

• Improved Mechanical Properties: In combination with other oximino silanes, VOS can contribute to improved mechanical properties of the cured sealant, such as enhanced tear resistance and heat resistance.[16][17]

Experimental Protocols

To ensure accurate and reproducible comparison of sealant performance, standardized testing methodologies are crucial. The following are key experimental protocols based on internationally recognized standards from ASTM, ISO, and JIS.

Cure Characteristics

• Tack-Free Time (ASTM C679): This test determines the time required for a sealant to become non-tacky to the touch. A polyethylene (B3416737) strip is lightly pressed onto the surface of the sealant at regular intervals. The tack-free time is the point at which the strip no longer adheres to the sealant.

• Cure-Through Time: The time required for the sealant to fully cure throughout its cross-section is determined by placing a standardized sample on a non-adhesive surface and measuring the depth of cure at regular time intervals until the sealant is fully cured.

Adhesion Testing

• Adhesion-in-Peel (ASTM C794): This method evaluates the peel strength of a sealant from a substrate. The sealant is applied between a substrate and a flexible strip. After curing, the force required to peel the strip from the substrate at a 180-degree angle is measured.

• Tensile Adhesion (ASTM C1135 / ISO 8339): This test measures the adhesive and cohesive properties of a sealant under tensile stress. The sealant is applied between two substrate blocks, which are then pulled apart at a constant rate until failure. The force at failure and the mode of failure (adhesive or cohesive) are recorded.

Mechanical Properties

• Hardness (ASTM D2240): The Shore A durometer hardness of the cured sealant is measured to assess its resistance to indentation.

• Tensile Strength and Elongation (ASTM D412 / ISO 37): A dumbbell-shaped specimen of the cured sealant is subjected to tensile stress until it breaks. The tensile strength (stress at break) and the elongation at break are calculated.

Durability and Stability

• Accelerated Weathering (ASTM C1257 / ISO 11431): Cured sealant samples are exposed to cycles of UV radiation, heat, and moisture in a weathering chamber to simulate the effects of long-term environmental exposure. Changes in appearance, adhesion, and mechanical properties are evaluated.[18][19]

• Hydrolytic Stability: Cured sealant specimens are immersed in water at elevated temperatures for a specified period.[13] The change in mass (water absorption) and the retention of mechanical properties (e.g., tensile strength, hardness) are measured to assess the material's resistance to hydrolysis.[14]

• Corrosion Potential (ASTM G69): To quantify the corrosive nature of the curing byproducts, metal coupons (e.g., copper, aluminum) are exposed to the curing sealant in a controlled environment. The extent of corrosion is evaluated visually and by measuring the mass loss of the metal coupons.[20]

Visualizing the Chemistry and Workflow

To better illustrate the fundamental differences and the evaluation process, the following diagrams are provided.

Figure 1: A simplified representation of the curing mechanisms for VOS and acetoxy silane crosslinkers.

Figure 2: A logical workflow for the comparative evaluation of sealant performance.

Conclusion

The choice between Vinyltris(methylethylketoxime)silane and acetoxy silane crosslinkers is a critical decision in the formulation of silicone sealants. While acetoxy silanes offer the advantage of a rapid cure, their corrosive nature and strong odor limit their application. VOS, as a key component of neutral-cure systems, provides a superior alternative for a wide range of applications, particularly those involving sensitive substrates or requiring low odor and high durability. Its non-corrosive curing, broad adhesion profile, and contribution to robust mechanical properties make it an excellent choice for researchers and formulators developing next-generation, high-performance sealants. For applications where performance and substrate integrity are paramount, VOS-based formulations present a clear advantage.

References

• 1. joobond.com [joobond.com]
• 2. Neutral vs. acetoxy silicone: understanding the differences - Penosil Global [penosil.com]
• 3. Neutral versus acetoxy silicones [wolf-group.com]
• 4. Acetoxy vs Oxime Silicone: An In-Depth Look – Premier Building Solutions [premierbuildingsolutions.net]
• 5. nbinno.com [nbinno.com]
• 6. chemical-concepts.com [chemical-concepts.com]
• 7. Acetoxy Silanes – High-Performance Silane Coupling Agents [osisilicones.com]
• 8. mmasilicone.com [mmasilicone.com]
• 9. Substrate Comparison Keeping things safe, secure, flexible [bytultape.com]
• 10. sinosil.com [sinosil.com]
• 11. lentusllc.com [lentusllc.com]
• 12. Vinyltris(methylethylketoxime)silane, cas:2224-33-1,VOS Hengda Chemical [hengdasilane.com]
• 13. DSpace [scholarbank.nus.edu.sg]
• 14. researchgate.net [researchgate.net]
• 15. nbinno.com [nbinno.com]
• 16. Vinyltris(Methylethylketoxime)Silane Cas 2224-33-1, VOS SILANE | Co-Formula [cfmats.com]
• 17. Oximino Silane Crosslinkers | SiSiB SILICONES [sinosil.com]
• 18. testinglab.com [testinglab.com]
• 19. wewontech.com [wewontech.com]
• 20. trl.com [trl.com]

Benchmarking the mechanical properties of silicones cured with "Vinyltris(methylethylketoxime)silane"

A Comparative Guide for Researchers and Formulators

The selection of a curing agent is a critical determinant of the final mechanical properties of silicone elastomers. This guide provides an objective comparison of silicones cured with Vinyltris(methylethylketoxime)silane (VOS), a neutral oxime-based crosslinking agent, against other common silicone curing systems. The data presented is intended to assist researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Executive Summary

Vinyltris(methylethylketoxime)silane is a vulcanizing agent used in room temperature vulcanizing (RTV) silicone formulations. It operates through a neutral cure mechanism, which is advantageous for applications involving sensitive substrates that could be corroded by the acidic byproducts of acetoxy-cure systems. VOS is often used in conjunction with other oxime silanes, such as Methyltris(methylethylketoxime)silane (MOS), to modulate curing times and enhance physical properties like tear resistance. This guide benchmarks the mechanical performance of VOS-cured silicones against established alternatives, including other neutral cure systems (alkoxy), acetoxy cure systems, and platinum-cured systems.

Comparative Analysis of Mechanical Properties

The performance of a cured silicone elastomer is primarily defined by its tensile strength, elongation at break, tear strength, and hardness. The following table summarizes these key mechanical properties for silicones cured with VOS in combination with MOS, and provides a range of typical values for other common curing systems for comparison.

Curing System	Tensile Strength (MPa)	Elongation at Break (%)	Tear Strength (kN/m)	Hardness (Shore A)
VOS/MOS Combination	0.868 [1]	602 [1]	Data Not Available	14 [1]
Acetoxy Cure (Typical Range)	0.7 - 8.3	100 - 1200	1.75 - 35	10 - 60
Alkoxy (Neutral) Cure (Typical Range)	0.7 - 8.3	100 - 1200	1.75 - 35	10 - 60
Platinum-Cured (Typical Range)	0.7 - 8.3	100 - 1200	1.75 - 35	10 - 60

Note: The typical ranges for Acetoxy, Alkoxy, and Platinum-Cured systems are derived from general data for low to high modulus RTV silicones and are provided for comparative context.

Discussion of Curing Systems

Vinyltris(methylethylketoxime)silane (VOS) Cure: VOS-based systems are a type of neutral cure silicone that release methylethylketoxime upon reaction with atmospheric moisture. This neutral byproduct makes them suitable for applications with sensitive metals and electronics where the acetic acid released from acetoxy systems would cause corrosion. The inclusion of the vinyl group in VOS can contribute to a faster cure rate compared to other oxime silanes. Formulations often blend VOS with other oxime silanes to optimize properties such as skin formation time and tear strength. The specific formulation cited in the data table demonstrates a relatively low hardness and moderate tensile strength, suggesting a formulation designed for high elongation and flexibility.

Alternative Curing Systems:

• Acetoxy Cure: This is one of the most common and cost-effective RTV silicone curing systems. It is characterized by a fast cure time and the release of acetic acid, which gives it a distinct vinegar-like odor. While offering good adhesion to a variety of non-porous substrates, the acidic byproduct makes it unsuitable for use with sensitive materials like certain metals and concrete.

• Alkoxy Cure: Similar to oxime systems, alkoxy-cured silicones are neutral, releasing alcohol (typically methanol (B129727) or ethanol) upon curing. They are known for their good adhesion to a wide range of substrates and low odor. Their cure rate is generally slower than acetoxy systems.

• Platinum-Cured (Addition Cure): This two-component system does not require atmospheric moisture for curing and does not produce byproducts, making it ideal for medical and food-grade applications. Platinum-cured silicones are known for their high purity, excellent tear strength, and low shrinkage.

Experimental Protocols

The mechanical properties presented in this guide are determined using standardized testing methods to ensure comparability and reproducibility. The following are detailed methodologies for the key experiments cited.

1. Tensile Strength and Elongation at Break (ASTM D412)

• Objective: To determine the tensile properties of vulcanized rubber and thermoplastic elastomers.

• Apparatus: A universal testing machine (tensile tester) with a suitable load cell and grips.

• Specimen Preparation: Dumbbell-shaped specimens are die-cut from a cured sheet of the silicone material. The thickness and width of the narrow section of the specimen are precisely measured.

• Procedure:

  • The specimen is securely clamped in the grips of the tensile tester.

  • The machine pulls the specimen at a constant rate of speed (typically 500 ± 50 mm/min) until it ruptures.

  • The force required to stretch the specimen and the elongation at the point of rupture are recorded.

• Calculation:

  • Tensile Strength (MPa): The maximum force recorded divided by the original cross-sectional area of the specimen.

  • Elongation at Break (%): The increase in length at the point of rupture as a percentage of the original length.

2. Tear Strength (ASTM D624)

• Objective: To measure the resistance of a material to tearing.

• Apparatus: A universal testing machine with appropriate grips.

• Specimen Preparation: Specimens of a specific shape (e.g., crescent, angle, or trouser) are cut from a cured silicone sheet. A small nick or cut is often made in the specimen to initiate the tear.

• Procedure:

  • The specimen is mounted in the grips of the testing machine.

  • The grips are separated at a constant speed (e.g., 500 ± 50 mm/min), causing the tear to propagate from the initial nick.

  • The force required to propagate the tear is recorded.

• Calculation:

  • Tear Strength (kN/m): The maximum force recorded divided by the thickness of the specimen.

3. Hardness (ASTM D2240)

• Objective: To measure the indentation hardness of a material.

• Apparatus: A durometer, typically a Shore A scale for silicones.

• Specimen Preparation: A flat, smooth specimen of a specified thickness is required.

• Procedure:

  • The durometer is pressed firmly and vertically onto the surface of the silicone specimen.

  • The indenter of the durometer penetrates the material.

  • The hardness reading is taken immediately or after a specified time.

• Measurement: The hardness is read directly from the durometer scale, which ranges from 0 to 100.

Visualizing the Comparison

Logical Relationship of Silicone Curing System Comparison

Caption: Comparison of silicone curing systems based on key mechanical properties.

Experimental Workflow for Mechanical Property Testing

References

• 1. US6471820B1 - Moisture-curable silicone composition - Google Patents [patents.google.com]

A Comparative Analysis: Vinyltris(methylethylketoxime)silane vs. Titanate Coupling Agents

In the realm of materials science, the interface between organic polymers and inorganic fillers or substrates is a critical determinant of a composite material's overall performance and longevity. Coupling agents are essential molecular bridges that enhance adhesion and compatibility between these dissimilar phases. This guide provides an objective comparison between Vinyltris(methylethylketoxime)silane (VOS), a vinyl-functional silane (B1218182), and the broad class of titanate coupling agents.

While direct, head-to-head experimental data for VOS is limited in publicly available literature, this guide draws upon established principles and data for vinylsilanes and compares them with the well-documented performance of titanate coupling agents. The comparison focuses on their reaction mechanisms, substrate versatility, and impact on the mechanical and rheological properties of composites, supported by experimental findings.

Head-to-Head: Fundamental Differences

Feature	Vinyltris(methylethylketoxime)silane (VOS)	Titanate Coupling Agents (TCAs)
Primary Reaction Mechanism	Reacts with surface hydroxyl (-OH) groups via hydrolysis of the oxime groups to form silanols, followed by condensation with the substrate and copolymerization with the polymer matrix via the vinyl group.[1][2]	Reacts with free protons on the inorganic surface; does not require hydroxyl groups. Can also exhibit catalytic activity like transesterification.[3]
Substrate Versatility	Primarily effective on hydroxyl-rich surfaces like silica, glass, and metal oxides.[3][4] Less effective on carbonates or surfaces without hydroxyl groups.[5]	Broad versatility; effective on surfaces with and without hydroxyl groups, including carbonates (CaCO₃), carbon black, metals, and graphite.[3][6]
Water Requirement	Water is necessary for the hydrolysis of the alkoxy/oxime groups to form reactive silanols.[3]	Not required for the primary coupling reaction; can be used in anhydrous conditions.[3]
Layer Formation	Can form multilayers on the substrate surface, which may not always be ideal.[3]	Typically forms a more uniform monomolecular layer on the substrate surface.[3][7]
Hydrolytic Stability	The siloxane bonds (Si-O-Substrate) formed can be susceptible to hydrolysis, potentially weakening the bond over time in aqueous environments.[6][8]	Generally exhibits superior hydrolytic stability and moisture resistance.[6][8][9]

Performance Data: A Comparative Look

The selection of a coupling agent significantly impacts the final properties of a polymer composite. The following tables summarize quantitative data from studies comparing silane and titanate coupling agents in various applications.

Table 1: Performance in Poly(methyl methacrylate) (PMMA) Denture Base Nanocomposites

This study compared the effect of a silane versus a titanate coupling agent (TCA) on the properties of PMMA filled with 5% nanobarium titanate (NBT).

Property	Silane-Treated NBT/PMMA	Titanate-Treated NBT/PMMA	Key Finding
Porosity (%)	0.53%	0.09%	Titanate treatment resulted in significantly lower porosity.[10]
Fracture Toughness	~15% enhancement over untreated	25% enhancement over untreated	Titanated samples exhibited 10% higher fracture toughness than silanated ones.[11][10]
Filler Dispersion	Agglomeration of filler observed	Enhanced dispersion due to monolayer formation	TCA was deemed more effective due to better filler dispersion and surface coverage.[11][7][10]

Table 2: Performance in Kevlar-Phenolic Composites

This study investigated the effect of titanate treatment on moisture resistance.

Property	Untreated (Control)	Titanate-Treated	Key Finding
Flexural Strength Decrease (Post-Moisture Exposure)	17%	14% (Max)	Titanate-treated composites showed greater resistance to moisture-induced strength degradation.[12]
Recovery in Strength (Post-Reconditioning)	Lower	~94%	Treated samples showed a significantly better recovery of mechanical properties.[12]

Mechanisms of Action & Experimental Workflows

To better understand the underlying processes, the following diagrams illustrate the key chemical mechanisms and a typical experimental workflow for evaluating coupling agents.

Caption: General reaction mechanism for a vinylsilane coupling agent like VOS.

Caption: General reaction mechanism for a titanate coupling agent (TCA).

Experimental Protocols

Reproducibility and validation are cornerstones of scientific research. Below are methodologies derived from the comparative studies.

Protocol 1: Fabrication and Testing of PMMA/NBT Nanocomposites[11]

• Filler Preparation: 5% by weight of nanobarium titanate (NBT) filler is prepared.

• Surface Treatment: The NBT filler is divided into three groups: untreated (control), silanated, and titanated. The specific concentrations and treatment conditions for the silane and titanate solutions are optimized for the filler.

• Dispersion: Each NBT filler group is added to a methyl methacrylate (B99206) (MMA) monomer and sonicated to ensure uniform dispersion.

• Mixing: The filler/MMA mixture is then thoroughly mixed with poly(methyl methacrylate) (PMMA) powder to form a paste.

• Curing: The resulting composite paste is placed in a mold and cured in a water bath using a two-stage cycle: 1.5 hours at 75°C, followed by 30 minutes at 100°C.

• Mechanical Testing: Cured samples (n=6 per group) are subjected to fracture toughness testing according to relevant ASTM or ISO standards.

• Porosity Evaluation: The porosity of the cured samples is measured to assess the quality of filler dispersion and matrix consolidation.

Caption: Workflow for PMMA/NBT nanocomposite fabrication and testing.

Conclusion

The choice between Vinyltris(methylethylketoxime)silane and a titanate coupling agent is dictated by the specific materials and performance requirements of the application.

• VOS and other vinylsilanes are highly effective for coupling hydroxyl-rich inorganic fillers (like glass fibers and silica) to vinyl-functional or peroxide-cured polymer matrices (like polyesters, EPDM, or polyethylene). They are a well-established technology for these specific systems.

• Titanate coupling agents offer broader substrate versatility, making them a superior choice for fillers like calcium carbonate or for applications in aqueous or high-humidity environments where hydrolytic stability is paramount.[6][8] The data suggests that titanates can lead to composites with lower porosity and improved mechanical properties due to the formation of a stable, uniform monomolecular layer on the filler surface.[11][7][10]

For researchers and drug development professionals, titanates may present a more robust alternative when dealing with non-silica fillers or when long-term performance in physiological environments is a critical concern. However, for traditional glass or silica-reinforced polymer systems, VOS remains a viable and effective option. Final selection should always be validated through empirical testing that mirrors the intended application's conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Coupling Agent Selection of Different Fillers and How to Choose? - Nanjing SiSiB Silicones Co., Ltd. [sinosil.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Review of titanate coupling agents and their application for dental composite fabrication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Studies on the effects of titanate and silane coupling agents on the performance of poly (methyl methacrylate)/barium titanate denture base nanocomposites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Studies on the effects of titanate and silane coupling agents on the performance of poly (methyl methacrylate)/barium titanate denture base nanocomposites | Pocket Dentistry [pocketdentistry.com]
• 12. scilit.com [scilit.com]

A comparative analysis of the thermal stability of polymers crosslinked with different silanes

A Comparative Analysis of the Thermal Stability of Polymers Crosslinked with Different Silanes

The thermal stability of polymeric materials is a critical factor in a vast array of applications, from high-performance materials in the aerospace industry to robust encapsulants for drug delivery systems. The process of crosslinking enhances the thermal properties of polymers by creating a three-dimensional network structure. Silane (B1218182) crosslinking, in particular, offers a versatile and widely adopted method for improving the performance of various polymers at elevated temperatures. This guide provides a comparative analysis of the thermal stability of polymers crosslinked with different silane agents, supported by experimental data and detailed methodologies.

Comparative Thermal Stability Data

The selection of a silane crosslinking agent significantly influences the thermal degradation profile of the resulting polymer network. The following tables summarize key thermal stability parameters obtained from Thermogravimetric Analysis (TGA) for two common polymers: Polyethylene (B3416737) (PE) and Polydimethylsiloxane (PDMS), crosslinked with various silanes. It is important to note that the data has been compiled from multiple sources, and direct comparison should be approached with caution as experimental conditions may vary.

Key Parameters:

• T_onset (°C): The onset temperature of decomposition, often reported as the temperature at which 5% weight loss occurs (T_d5%). It indicates the initiation of thermal degradation.

• T_max (°C): The temperature at which the maximum rate of degradation occurs.

• Char Yield (%): The percentage of residual mass remaining at a high temperature (e.g., 600°C or 700°C), which can indicate the formation of a thermally stable char layer.

Table 1: Thermal Stability of Silane-Crosslinked Polyethylene (PE)

Polymer System	Silane Crosslinker	T_onset (°C)	T_max (°C)	Char Yield (%) at 700°C
HDPE	None (Neat)	-	-	-
HDPE	Vinyltrimethoxysilane (B1682223) (VTMS)	Increased	Increased	Increased
LLDPE	None (Neat)	-	-	-
LLDPE	Silane (unspecified)	422.4	474.3	-
HMWPE	None (Neat)	471.2	483.5	0.0
HMWPE	1.5 wt% Vinyltrimethoxysilane (VTMOS)	471.8	484.0	0.0

Note: Qualitative descriptions of "Increased" are used where specific numerical data was not available in the cited sources. The thermal stability of silane-crosslinked polyethylene has been shown to be significantly improved compared to the neat polymer.[1][2]

Table 2: Thermal Stability of Silane-Crosslinked Polydimethylsiloxane (PDMS)

Polymer System	Silane Crosslinker	T_onset (°C)	T_max (°C)	Char Yield (%) at 500°C
PDMS	Polymethylmethoxysiloxane (PMOS)	-	-	66

Note: The use of polymethylmethoxysiloxane as a crosslinker for PDMS has been shown to significantly enhance thermal stability, resulting in a high char yield.[3]

Experimental Protocols

Reproducibility in materials science is contingent on detailed experimental methodologies. Below are generalized protocols for silane crosslinking of polymers and their subsequent thermal analysis.

Protocol 1: Silane Crosslinking of Polyethylene (Sioplas Method)

• Grafting: High-density polyethylene (HDPE) is melt-grafted with vinyltrimethoxysilane (VTMS) in an extruder. Dicumyl peroxide is typically used as an initiator.[2]

• Crosslinking: The silane-grafted polyethylene is then exposed to moisture, often in a water bath or steam, to facilitate hydrolysis and condensation of the silane groups, leading to the formation of a crosslinked network.[2]

Protocol 2: Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is employed to determine the thermal stability of the crosslinked polymers.[4]

• Sample Preparation: A small sample of the crosslinked polymer (typically 5-10 mg) is placed in a TGA pan.[5]

• Analysis: The sample is heated from ambient temperature to a final temperature (e.g., 700°C or 800°C) at a constant heating rate (e.g., 10°C/min or 20°C/min) under a controlled inert atmosphere, typically nitrogen.[6][7]

• Data Acquisition: The weight loss of the sample is continuously monitored and recorded as a function of temperature.[8]

• Data Analysis: The onset decomposition temperature (T_onset) and the temperature of maximum decomposition rate (T_max) are determined from the resulting TGA curve and its derivative.[9]

Protocol 3: Differential Scanning Calorimetry (DSC)

DSC is used to investigate the thermal transitions of the polymers.

• Sample Preparation: A small sample of the crosslinked polymer (typically 5-10 mg) is hermetically sealed in an aluminum pan.

• Analysis: The sample is subjected to a controlled temperature program, for example, heating from 30°C to 200°C at a heating rate of 10°C/min under a nitrogen atmosphere.[10]

• Data Acquisition: The heat flow to or from the sample is measured as a function of temperature.

• Data Analysis: The melting temperature (Tm) and the degree of crystallinity can be determined from the DSC endotherms.[10]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the comparative analysis of the thermal stability of silane-crosslinked polymers.

Caption: Workflow for comparing silane-crosslinked polymers.

Conclusion

The thermal stability of polymers can be significantly enhanced through crosslinking with various silane agents. The choice of silane, including its functional groups (e.g., vinyl, amino, epoxy), plays a crucial role in the final thermal properties of the crosslinked polymer network. While a comprehensive, directly comparative dataset remains a subject for further research, the available data indicates that silane crosslinking consistently improves the thermal stability of polymers like polyethylene and polydimethylsiloxane. The provided experimental protocols and workflow offer a foundational framework for researchers to conduct systematic evaluations of different silane crosslinkers for their specific polymer systems and applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. eng.uc.edu [eng.uc.edu]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. mdpi.com [mdpi.com]
• 8. youtube.com [youtube.com]
• 9. scielo.br [scielo.br]
• 10. scielo.br [scielo.br]

A Comparative Analysis of Silane Crosslinking Agents for Room Temperature Vulcanized (RTV) Silicone Elastomers

An Evaluation of Vinyltris(methylethylketoxime)silane and its Alternatives in High-Performance Sealants and Adhesives

In the realm of materials science, the vulcanization process is fundamental to converting soft, tacky silicone polymers into durable, elastic materials. While traditional vulcanizing agents like sulfur and peroxides are indispensable for conventional rubbers, the curing of silicone elastomers, particularly Room Temperature Vulcanized (RTV) silicones, relies on a distinct class of chemical crosslinkers. This guide provides a comparative analysis of Vinyltris(methylethylketoxime)silane (VOS), a prominent oxime-type silane (B1218182), against other common silane crosslinking systems, namely acetoxy and alkoxy types.

This comparison is tailored for researchers, scientists, and product development professionals, offering a detailed examination of performance characteristics, supported by experimental data and standardized testing protocols. It is important to note that VOS is not a direct substitute for traditional vulcanizing agents like sulfur or peroxides, as their applications and chemical mechanisms are fundamentally different. VOS and other silanes are specifically designed for the moisture-initiated, room-temperature curing of silicone polymers.

Performance Comparison of Silane Crosslinking Systems

The choice of a silane crosslinking agent significantly influences the properties of the resulting RTV silicone sealant, including its cure rate, adhesion, mechanical strength, and compatibility with various substrates. The following tables summarize the key performance indicators of oxime, acetoxy, and alkoxy cure systems.

Table 1: Qualitative Performance Comparison of RTV Silicone Curing Systems

Feature	Oxime Cure (e.g., VOS)	Acetoxy Cure	Alkoxy Cure
Curing Byproduct	Methylethylketoxime (MEKO)	Acetic Acid	Alcohol (e.g., Methanol)
Corrosivity	Non-corrosive to most metals; can affect copper and polycarbonate[1][2]	Corrosive to metals and some plastics[3]	Non-corrosive[2]
Odor	Mild, characteristic odor	Strong, vinegar-like odor[4]	Low to no odor[4]
Cure Speed	Fast[1]	Very Fast[4]	Slower[5]
Adhesion	Good adhesion to a wide range of substrates[6]	Excellent adhesion to non-porous surfaces like glass[7]	Good adhesion, often enhanced with primers
Substrate Compatibility	Broad compatibility, but caution with copper and certain plastics[1][8]	Limited compatibility with metals and porous materials[3][4]	Broad compatibility[5]

Table 2: Quantitative Comparison of Mechanical Properties of Cured RTV Silicones

Property	Oxime Cure	Acetoxy Cure	Alkoxy Cure	Test Method
Tensile Strength (MPa)	2.15[9]	1.4 - 1.6[10][11]	1.0 - 2.5	ASTM D412
Elongation at Break (%)	300[9]	300 - 520[10][12]	200 - 400	ASTM D412
Hardness (Shore A)	32[9]	18 - 26[10]	20 - 40	ASTM D2240
Tack-Free Time (minutes)	5[9]	15[10]	>20	ASTM C679

Note: The values presented are typical and can vary based on the specific formulation, including polymer type, filler loading, and presence of other additives.

Experimental Protocols

To ensure accurate and reproducible comparisons of RTV silicone sealants, standardized testing procedures are essential. The following are detailed methodologies for key experiments based on ASTM International standards.

Tensile Strength and Elongation at Break (ASTM D412)

This test determines the ultimate strength and stretchability of the cured silicone elastomer.

• Specimen Preparation: Cured silicone sheets of a specified thickness are prepared. From these sheets, dumbbell-shaped specimens are cut using a die.

• Procedure:

  • The cross-sectional area of the narrow section of the dumbbell specimen is measured.

  • The specimen is mounted in the grips of a universal testing machine (tensile tester).

  • The specimen is pulled apart at a constant rate of speed (e.g., 500 mm/min) until it ruptures.

  • The force required to break the specimen and the elongation at the point of rupture are recorded.

• Data Calculation:

  • Tensile Strength (MPa) = Maximum Force (N) / Initial Cross-sectional Area (mm²)

  • Elongation at Break (%) = [(Final Length at Rupture - Initial Gauge Length) / Initial Gauge Length] x 100

Durometer Hardness (ASTM D2240)

This method measures the indentation hardness of the cured silicone.

• Specimen Preparation: A flat, smooth, and uniform cured silicone specimen with a minimum thickness of 6 mm is required.

• Procedure:

  • A Shore A durometer is used for soft elastomers like silicone.

  • The presser foot of the durometer is placed firmly on the specimen, ensuring it is parallel to the surface.

  • The hardness reading is taken immediately after the presser foot is in full contact with the specimen.

  • Multiple readings are taken at different locations on the specimen and averaged.

Adhesion-in-Peel (ASTM C794)

This test evaluates the adhesive strength of the sealant to a specific substrate.

• Specimen Preparation: A bead of sealant is applied to a substrate (e.g., glass, aluminum) with a strip of cloth embedded in it. The sealant is then allowed to cure.

• Procedure:

  • The cured specimen is mounted in a tensile testing machine.

  • The cloth strip is pulled away from the substrate at a 180-degree angle and at a constant rate.

  • The force required to peel the sealant from the substrate is recorded.

• Data Analysis: The peel strength is reported in Newtons per millimeter (N/mm) or pounds per inch (ppi). The mode of failure (adhesive or cohesive) is also noted.

Chemical Mechanisms and Signaling Pathways

The curing of RTV silicones is a moisture-activated process involving two key steps: hydrolysis and condensation. The specific byproducts of these reactions are determined by the type of silane crosslinker used.

Moisture Curing Mechanism of Oxime Silanes (e.g., VOS)

VOS reacts with atmospheric moisture, leading to the hydrolysis of the methylethylketoxime groups and the formation of silanol (B1196071) intermediates. These silanels then undergo condensation to form a stable siloxane (Si-O-Si) network, releasing methylethylketoxime as a byproduct.

Caption: Oxime-cure hydrolysis and condensation pathway.

Comparative Curing Mechanisms: Acetoxy vs. Alkoxy

The fundamental mechanism of hydrolysis and condensation is similar for acetoxy and alkoxy silanes, but the byproducts and reaction kinetics differ.

Caption: Comparative curing pathways of acetoxy and alkoxy silanes.

Conclusion

Vinyltris(methylethylketoxime)silane is a highly effective crosslinking agent for RTV silicone sealants, offering a neutral cure system with rapid curing times and good adhesion to a variety of substrates. When compared to acetoxy systems, VOS-based formulations provide the significant advantage of being non-corrosive, making them suitable for applications involving sensitive metals. While acetoxy sealants may offer faster cure times, their corrosive nature and strong odor limit their use. Alkoxy systems also provide a non-corrosive alternative with low odor, but typically exhibit slower cure rates than oxime systems. The selection of the appropriate silane crosslinker is therefore a critical decision in the formulation of RTV silicones, requiring a careful balance of desired curing characteristics, substrate compatibility, and final mechanical properties. This guide provides the foundational data and experimental frameworks to assist researchers and developers in making informed decisions for their specific applications.

References

• 1. Silicone Sealants Comparison: Acid vs. Alkoxy vs. Oxime Types - Kingwit Sealant Supplier [kwsealant.com]
• 2. foreverest.net [foreverest.net]
• 3. Acetoxy vs. Neutral Cure Silicone: What Are the Pros and Cons? - Quality Seal Australia [qualitysealaustralia.com.au]
• 4. Neutral vs. acetoxy silicone: understanding the differences - Penosil Global [penosil.com]
• 5. lentusllc.com [lentusllc.com]
• 6. 4pcorporation.com [4pcorporation.com]
• 7. resealuk.co.uk [resealuk.co.uk]
• 8. silicone-polymers.com [silicone-polymers.com]
• 9. docs.rs-online.com [docs.rs-online.com]
• 10. axtrada.com [axtrada.com]
• 11. saberindustrial.com [saberindustrial.com]
• 12. euntimcocdn.blob.core.windows.net [euntimcocdn.blob.core.windows.net]

Safety & Regulatory Compliance

Proper Disposal of Vinyltris(methylethylketoxime)silane: A Step-by-Step Guide

The following provides essential safety and logistical information for the proper disposal of Vinyltris(methylethylketoxime)silane, a combustible and hazardous chemical. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection. This guide is intended for researchers, scientists, and drug development professionals.

Safety and Hazard Summary

Vinyltris(methylethylketoxime)silane presents several health and safety risks. It is a combustible liquid that can cause skin irritation, allergic skin reactions, and serious eye damage.[1][2][3][4] Furthermore, it is suspected of causing cancer and may cause damage to organs through prolonged or repeated exposure.[1][2][3] Inhalation may cause respiratory tract irritation.[1][2]

Quantitative Data	Value
Acute Oral Toxicity (rat)	LD50 = 2 - 3 ml/kg
Occupational Exposure Limits (for Methylethylketoxime)	ACGIH OEL TWA: 10 ppmAIHA WEEL TWA: 10 ppm[1]
UN Number	NA1993 (for bulk shipment)[2][5]
GHS Hazard Statements	H227 (Combustible liquid), H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H318/H319 (Causes serious eye damage/irritation), H350/H351 (May cause/Suspected of causing cancer), H373 (May cause damage to organs through prolonged or repeated exposure)[1][2][3]

Experimental Protocol: Spill Cleanup and Disposal

This protocol outlines the step-by-step procedure for managing spills and disposing of Vinyltris(methylethylketoxime)silane.

I. Spill Containment and Cleanup

• Immediate Action : Evacuate personnel from the immediate spill area and ensure adequate ventilation.[3][4] Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1][3]

• Personal Protective Equipment (PPE) : Before handling the spill, don appropriate PPE, including chemical-resistant gloves, protective clothing, and tightly fitting safety goggles or a face shield.[1][3][4] If there is a risk of inhalation, use a full-face respirator with an appropriate cartridge.[3][4]

• Containment : For small spills, use a non-combustible absorbent material like sand, vermiculite, or other inert material to dike the spill and prevent it from spreading or entering drains and waterways.[1][6]

• Cleanup : Carefully collect the absorbed material using non-sparking tools and place it into a suitable, labeled, and closed container for disposal.[1][2][3]

• Decontamination : Clean the spill area thoroughly with soap and water.[1] Wash any contaminated clothing before reuse.[1][2]

II. Waste Disposal

• Waste Classification : Vinyltris(methylethylketoxime)silane and any materials contaminated with it are considered hazardous waste.

• Containerization : Store the waste in a tightly closed and properly labeled container.[3][5] The container should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing agents, peroxides, strong acids, and metals.[1][5]

• Disposal Method : The recommended method of disposal is incineration.[1][2][5] This should be carried out at a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing to manage harmful emissions.[3]

• Regulatory Compliance : All disposal activities must be conducted in strict accordance with local, state, and federal regulations.[1][2][5] Do not dispose of the chemical into the sewer system or release it into the environment.[1][2]

Disposal Workflow

Caption: Logical workflow for the safe disposal of Vinyltris(methylethylketoxime)silane.

References

• 1. s3.amazonaws.com [s3.amazonaws.com]
• 2. gelest.com [gelest.com]
• 3. cfmats.com [cfmats.com]
• 4. echemi.com [echemi.com]
• 5. powerchemical.net [powerchemical.net]
• 6. safety365.sevron.co.uk [safety365.sevron.co.uk]

Essential Safety and Operational Guidance for Handling Vinyltris(methylethylketoxime)silane

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This document provides immediate, essential safety and logistical information for Vinyltris(methylethylketoxime)silane (CAS No. 2224-33-1), including personal protective equipment (PPE) recommendations, operational plans, and disposal procedures.

Hazard Identification and Classification

Vinyltris(methylethylketoxime)silane is a hazardous chemical that requires careful handling to mitigate risks. The primary hazards are summarized in the table below.

Hazard Classification	GHS Hazard Statement
Skin Irritation	H315: Causes skin irritation[1]
Serious Eye Damage	H318: Causes serious eye damage[1][2]
Skin Sensitization	H317: May cause an allergic skin reaction[1][2]
Carcinogenicity	H351: Suspected of causing cancer[3][4]
Specific Target Organ Toxicity (Repeated Exposure)	H373: May cause damage to organs through prolonged or repeated exposure[2][5]
Flammability	H227: Combustible liquid[3]

Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is crucial to ensure personnel safety when handling Vinyltris(methylethylketoxime)silane.

Protection Type	Specification	Standard Compliance
Eye/Face Protection	Tightly fitting safety goggles with side-shields[1][2]	EN 166 (EU) or NIOSH (US)[1][2]
Skin Protection	Chemical impermeable gloves (Neoprene or nitrile rubber)[3]. Fire/flame resistant and impervious clothing[1][2].	EU Directive 89/686/EEC and EN 374[2]
Respiratory Protection	Full-face respirator with a combination organic vapor-amine gas (brown cartridge) respirator is recommended if exposure limits are exceeded or irritation occurs[1][3].	NIOSH-certified[3]

Experimental Workflow and Handling Procedures

A systematic approach to handling Vinyltris(methylethylketoxime)silane is essential to minimize exposure and ensure a safe laboratory environment. The following workflow outlines the key steps from preparation to disposal.

Caption: Procedural workflow for the safe handling of Vinyltris(methylethylketoxime)silane.

Operational Plans

Handling:

• Work in a well-ventilated area, preferably a chemical fume hood.[2]

• Avoid all contact with skin and eyes.[3] Do not breathe vapors or mists.[3]

• Use non-sparking tools and take precautionary measures against static discharge.[2][3]

• Ground and bond containers when transferring material.[4]

• Contaminated work clothing should not be allowed out of the workplace and must be washed before reuse.[1][3]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

• Keep away from heat, sparks, open flames, and other ignition sources.[3]

• Store apart from incompatible materials such as oxidizing agents, peroxides, and strong acids.[3]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route	First Aid Measures
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[2]
Skin Contact	Immediately take off contaminated clothing. Wash off with soap and plenty of water. Get medical help if skin irritation or a rash occurs.[1][2]
Eye Contact	Immediately rinse with water for at least 15 minutes. Remove contact lenses if present and easy to do so. Continue rinsing and get immediate medical attention.[1][2]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Spill and Disposal Plan

Accidental Release Measures:

• Evacuate personnel to a safe area and ensure adequate ventilation.[2]

• Remove all sources of ignition.[2]

• Wear appropriate personal protective equipment, including chemical impermeable gloves and a respirator.[2]

• Contain the spill using an absorbent material and collect it into a suitable, closed container for disposal.[2]

• Prevent the chemical from entering drains.[2]

Disposal:

• Disposal of Vinyltris(methylethylketoxime)silane and its containers must be done through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[2]

• Follow all applicable local, state, and federal regulations for hazardous waste disposal.[1][2]

References

• 1. echemi.com [echemi.com]
• 2. cfmats.com [cfmats.com]
• 3. gelest.com [gelest.com]
• 4. s3.amazonaws.com [s3.amazonaws.com]
• 5. media.napaonline.com [media.napaonline.com]